Eoxin E4

Core Science & Biosynthesis

Eoxin E4: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a lipid mediator derived from the 15-lipoxygenase (15-LO) pathway of arachidonic acid metabolism.[1][2][3] Primarily produced by eosinophils and mast cells, eoxins are implicated as pro-inflammatory agents, notably in the context of allergic inflammation and asthma.[4][5][6] This technical guide provides a comprehensive overview of Eoxin E4, including its biosynthesis, chemical properties, biological functions, and relevant experimental protocols. Quantitative data is summarized for comparative analysis, and key pathways are visualized to facilitate a deeper understanding of its role in inflammatory processes.

Chemical Properties and Identifiers

Eoxin E4 is a cysteinyl leukotriene and a metabolite of Eoxin D4.[4][7] Its chemical structure and properties are essential for its biological activity and for its detection and quantification in experimental settings.

Property	Value	Source
IUPAC Name	(5Z,8Z,10E,12E,14R,15S)-14-{[(2R)-2-Amino-2-carboxyethyl]sulfanyl}-15-hydroxy-5,8,10,12-icosatetraenoic acid	[1]
Synonyms	EXE4, 14,15-LTE4, 14,15-Leukotriene E4	[1][2][3]
CAS Number	1000852-57-2	[1][2]
Chemical Formula	C23H37NO5S	[1][2]
Molar Mass	439.61 g·mol−1	[1]
UV Absorbance Max	282 nm (for the precursor 14,15-LTC4)	[5]

The Eoxin Biosynthesis Pathway

Eoxins are synthesized from arachidonic acid via the 15-lipoxygenase (15-LO-1) pathway, which is distinct from the 5-LO pathway that produces classical leukotrienes.[2][4][5] This pathway is particularly active in human eosinophils, which are rich in 15-LO-1.[4][5] The synthesis of Eoxin E4 is a multi-step enzymatic process.[1][4]

• Oxygenation of Arachidonic Acid: The pathway is initiated by the liberation of arachidonic acid from the cell membrane. The enzyme 15-lipoxygenase-1 (15-LO-1) then catalyzes the insertion of molecular oxygen into arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[4]

• Formation of the Epoxide Intermediate: 15-HPETE is subsequently converted into an unstable epoxide intermediate, 14,15-leukotriene A4 (14,15-LTA4), also known as Eoxin A4 (EXA4).[4]

• Glutathione (B108866) Conjugation: 14,15-LTA4 is then conjugated with reduced glutathione (GSH) in a reaction catalyzed by glutathione S-transferase (GST), yielding 14,15-leukotriene C4 (14,15-LTC4) or Eoxin C4 (EXC4).[4]

• Conversion to 14,15-LTD4: 14,15-LTC4 is transported extracellularly and metabolized by the enzyme gamma-glutamyl transpeptidase (γ-GGT), which removes a glutamic acid residue to form 14,15-leukotriene D4 (14,15-LTD4) or Eoxin D4 (EXD4).[4]

• Final Conversion to 14,15-LTE4: Further metabolism of 14,15-LTD4 by a dipeptidase results in the formation of 14,15-leukotriene E4 (14,15-LTE4) or Eoxin E4 (EXE4).[4][7]

Biosynthesis pathway of Eoxin E4 from arachidonic acid.

Biological Function and Signaling

Eoxin E4 is recognized as a pro-inflammatory mediator.[5][6] Its primary documented biological effect is the modulation of vascular permeability.

Increased Vascular Permeability: Eoxins, including EXE4, have been shown to increase the permeability of human endothelial cell monolayers in vitro.[2][5][8] This action is a key feature of inflammation, as it allows for the leakage of plasma and the infiltration of immune cells into tissues.[6] While less potent than LTC4, EXE4 is significantly more potent than histamine (B1213489) in this regard.[2][9]

The precise signaling pathways through which Eoxin E4 exerts its effects are still under investigation. However, its structural similarity to other cysteinyl leukotrienes suggests potential interactions with G-protein coupled receptors.

Proposed signaling action of Eoxin E4 leading to inflammation.

Experimental Protocols

The following protocols provide a general framework for the generation and analysis of eoxins from primary human eosinophils.

Isolation of Human Eosinophils

A standard method for isolating eosinophils from peripheral blood involves negative selection using immunomagnetic beads to deplete other granulocytes and mononuclear cells. This procedure typically yields a highly purified population of eosinophils.

In Vitro Synthesis of Eoxin E4

This protocol describes the stimulation of eosinophils to produce eoxins.

Materials:

• Isolated human eosinophils

• Physiological buffer (e.g., Hanks' Balanced Salt Solution)

• Arachidonic acid

• Calcium Ionophore A23187

• Pro-inflammatory stimuli (e.g., LTC4, PGD2, IL-5)

• Ice-cold methanol (B129727)

• Centrifuge

Procedure:

• Resuspend purified eosinophils in a physiological buffer at a concentration of 1-5 x 10^6 cells/mL.

• Pre-warm the cell suspension to 37°C.

• Induce eoxin synthesis by adding one of the following stimuli:

  • Exogenous Substrate: Add arachidonic acid to a final concentration of 10-20 µM.[4]

  • Calcium Ionophore: Add A23187 to a final concentration of 1-5 µM.[4]

  • Physiological Stimuli: Add LTC4 (e.g., 100 nM), PGD2 (e.g., 1 µM), or IL-5 (e.g., 10 ng/mL).[4]

• Incubate for 5-30 minutes at 37°C.[4]

• Terminate the reaction by adding an equal volume of ice-cold methanol or by placing the samples on ice.[4]

• Pellet the cells by centrifugation at 400 x g for 10 minutes at 4°C.[4]

• Collect the supernatant for analysis of eoxins.[4]

General experimental workflow for Eoxin E4 production and analysis.

Analysis of Eoxin E4

The identification and quantification of Eoxin E4 typically involves a combination of reverse-phase high-performance liquid chromatography (RP-HPLC) and mass spectrometry (MS).[5]

Quantitative Data Summary

The following table summarizes the relative potencies of Eoxin E4 and related compounds in inducing vascular permeability.

Compound	Relative Potency vs. Histamine	Potency vs. LTC4	Source
Eoxin E4 (EXE4)	~100-fold greater	~10-fold less	[2][9]
Leukotriene C4 (LTC4)	~1000-fold greater	-	[2]
Leukotriene D4 (LTD4)	~1000-fold greater	Similar	[6]

Conclusion

Eoxin E4 is an important lipid mediator in the 15-lipoxygenase pathway, with significant pro-inflammatory properties, particularly its ability to increase vascular permeability. Its production by eosinophils and mast cells positions it as a key player in the pathophysiology of allergic diseases and asthma.[5][6][10] Further research into the specific receptors and signaling pathways of Eoxin E4 will be crucial for the development of novel therapeutic strategies targeting inflammatory disorders.

References

• 1. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. 14,15-Lte4 | C23H37NO5S | CID 52921882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reactome | EXD4 is converted to EXE4 by DPEP [reactome.org]
• 8. scbt.com [scbt.com]
• 9. 14,15-Leukotriene E4 | TargetMol [targetmol.com]
• 10. Eoxins: a new inflammatory pathway in childhood asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

Eoxin E4: A Technical Guide to its Chemical Structure, Biosynthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a lipid mediator derived from the oxygenation of arachidonic acid by the 15-lipoxygenase (15-LO) pathway.[1][2] As a member of the eoxin family, EXE4 is recognized as a potent pro-inflammatory molecule, playing a significant role in the pathophysiology of allergic inflammation and related disorders.[2][3] This technical guide provides a comprehensive overview of the chemical structure, biosynthesis, and biological functions of Eoxin E4, along with detailed experimental protocols for its study.

Chemical Structure and Physicochemical Properties

Eoxin E4 is a complex eicosanoid with a distinct chemical structure that dictates its biological activity. Its systematic IUPAC name is (5Z,8Z,10E,12E,14R,15S)-14-{[(2R)-2-Amino-2-carboxyethyl]sulfanyl}-15-hydroxy-5,8,10,12-icosatetraenoic acid.[1][4]

Table 1: Chemical and Physicochemical Properties of Eoxin E4

Property	Value	Reference(s)
IUPAC Name	(5Z,8Z,10E,12E,14R,15S)-14-{[(2R)-2-Amino-2-carboxyethyl]sulfanyl}-15-hydroxy-5,8,10,12-icosatetraenoic acid	[1][4]
Synonyms	EXE4, 14,15-LTE4, 14,15-Leukotriene E4	[1][4][5]
Chemical Formula	C23H37NO5S	[1][4][5]
Molar Mass	439.61 g·mol−1	[1][3][4]
UV Maximum Absorbance (λmax)	281 nm	[3]
Solubility	Soluble in DMF (>50 mg/ml), DMSO (>50 mg/ml), Ethanol (>50 mg/ml), and PBS (pH 7.2; >100 µg/ml)	[3]
InChI Key	JLJNENVYAVKECZ-HRXVJLLUSA-N	[4]
SMILES	CCCCC--INVALID-LINK--O)SC--INVALID-LINK--O)N">C@@HO	[4]

Biosynthesis of Eoxin E4

Eoxin E4 is synthesized through a multi-step enzymatic cascade primarily in eosinophils and mast cells.[2] The pathway is initiated by pro-inflammatory stimuli such as the classical leukotriene LTC4, prostaglandin (B15479496) D2 (PGD2), and interleukin-5 (IL-5).[2][6]

Caption: Biosynthesis pathway of Eoxin E4 from arachidonic acid.

The biosynthesis proceeds as follows:

• Oxygenation: Arachidonic acid is converted to 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE) by the enzyme 15-lipoxygenase.[1]

• Epoxide Formation: 15(S)-HpETE is then transformed into the unstable epoxide intermediate, Eoxin A4 (EXA4), also known as 14,15-leukotriene A4.[1][6]

• Glutathione Conjugation: Eoxin A4 is conjugated with reduced glutathione by LTC4 synthase to yield Eoxin C4 (EXC4), or 14,15-leukotriene C4.[1][6]

• Metabolism to EXD4: Eoxin C4 is metabolized by a gamma-glutamyl transpeptidase to Eoxin D4 (EXD4), also known as 14,15-leukotriene D4.[1][6]

• Final Conversion to EXE4: Finally, Eoxin D4 is converted to Eoxin E4 (EXE4) by a dipeptidase.[1][6][7]

Biological Activity and Signaling

Eoxin E4 is a potent pro-inflammatory mediator. Its biological activities are primarily associated with allergic responses and inflammation.

Table 2: Biological Activities of Eoxin E4

Biological Effect	Potency/Observation	Reference(s)
Increased Vascular Permeability	Approximately 100-fold more potent than histamine.	[2][3]
Approximately 10-fold less potent than LTC4.	[2][3]
Role in Allergic Inflammation	Proposed to regulate allergic responses.	[1]
Association with Asthma	Increased levels of eoxins are observed in children with asthma and are associated with bronchial hyperresponsiveness.	[3]

The precise signaling pathway of Eoxin E4 has not been fully elucidated. However, due to its structural similarity to leukotriene E4 (LTE4), it is hypothesized to act through G-protein coupled receptors (GPCRs), potentially including the cysteinyl leukotriene (CysLT) receptors. LTE4 has been shown to signal through the CysLT1 receptor and the purinergic P2Y12 receptor, leading to downstream effects such as calcium mobilization and activation of extracellular signal-regulated kinase (Erk).[4][7] Further research is required to definitively identify the receptors and downstream signaling cascades for Eoxin E4.

Caption: Hypothesized signaling pathway for Eoxin E4.

Experimental Protocols

Isolation of Human Eosinophils from Peripheral Blood

This protocol describes the isolation of highly purified, untouched eosinophils from human peripheral blood using immunomagnetic negative selection.[6]

Materials:

• Anticoagulated whole blood

• Density gradient medium (e.g., Ficoll-Paque)

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• Eosinophil isolation kit (negative selection) containing an antibody cocktail against markers on non-eosinophils (e.g., anti-CD16 for neutrophils). A specific clone for anti-CD16 is 3G8.[1][6]

• Magnetic particles

• A suitable magnet for cell separation

• Sterile tubes and pipettes

Methodology:

• Prepare a Granulocyte Suspension:

  • Dilute anticoagulated whole blood with an equal volume of HBSS.

  • Carefully layer the diluted blood over a density gradient medium.

  • Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

  • Aspirate and discard the upper layers (plasma, mononuclear cells).

  • Collect the granulocyte/erythrocyte pellet.

  • Lyse the red blood cells using a hypotonic lysis buffer.

  • Wash the remaining granulocytes with HBSS and resuspend at the desired concentration.

• Immunomagnetic Negative Selection:

  • Incubate the granulocyte suspension with the provided antibody cocktail for 20 minutes at 4°C. This will label the non-eosinophil cells.

  • Add the magnetic particles to the cell suspension and incubate for a further 10-15 minutes at 4°C with gentle mixing.

  • Place the tube in the magnet for 5-10 minutes.

  • Carefully pour or pipette off the supernatant containing the untouched, enriched eosinophils into a new tube.

• Purity Assessment:

  • The purity of the isolated eosinophils can be assessed by flow cytometry using antibodies against eosinophil-specific markers (e.g., CD66b) and markers for contaminating cells (e.g., CD16 for neutrophils). Purity can also be determined by morphological analysis of stained cytospins.

Analysis of Eoxin E4 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general workflow for the quantitative analysis of Eoxin E4 in biological samples.

Caption: Workflow for the analysis of Eoxin E4 by LC-MS/MS.

Methodology:

• Sample Preparation:

  • To the biological sample, add a deuterated internal standard for Eoxin E4 to correct for extraction losses and matrix effects.

  • Perform solid-phase extraction (SPE) to purify and concentrate the analyte.

    • Condition a C18 SPE cartridge with methanol (B129727), followed by water.

    • Load the sample onto the cartridge.

    • Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove polar impurities.

    • Elute the eoxins with a high percentage of organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a reversed-phase C18 column for separation.

    • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic or acetic acid) and an organic component (e.g., acetonitrile/methanol mixture). A typical gradient might start at a low organic percentage, ramp up to a high percentage to elute the analytes, and then re-equilibrate to the initial conditions.

  • Mass Spectrometry:

    • Utilize an electrospray ionization (ESI) source in negative ion mode.

    • Perform detection using multiple reaction monitoring (MRM) for high selectivity and sensitivity. This involves monitoring a specific precursor-to-product ion transition for Eoxin E4 and its internal standard.

• Quantification:

  • Integrate the peak areas for Eoxin E4 and the internal standard.

  • Generate a standard curve using known concentrations of Eoxin E4.

  • Calculate the concentration of Eoxin E4 in the unknown samples by comparing their peak area ratios to the standard curve.

Conclusion

Eoxin E4 is a crucial lipid mediator in the 15-lipoxygenase pathway, with significant implications for inflammatory and allergic diseases. Its potent pro-inflammatory activities, particularly in increasing vascular permeability, highlight its importance as a potential therapeutic target. A thorough understanding of its chemical structure, biosynthetic pathway, and biological functions, facilitated by robust experimental methodologies, is essential for advancing research in this area and for the development of novel therapeutic strategies for inflammatory disorders. Further investigation into the specific receptors and downstream signaling pathways of Eoxin E4 will provide deeper insights into its role in health and disease.

References

• 1. cdn.stemcell.com [cdn.stemcell.com]
• 2. Item - Leukotriene E4 is a full functional agonist for human cysteinyl leukotriene type 1 receptor-dependent gene expression - University of Leicester - Figshare [figshare.le.ac.uk]
• 3. Eoxins: a new inflammatory pathway in childhood asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Leukotriene E4 is a full functional agonist for human cysteinyl leukotriene type 1 receptor-dependent gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isolation of Human Eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. stemcell.com [stemcell.com]
• 7. Leukotriene E4–induced pulmonary inflammation is mediated by the P2Y12 receptor - PMC [pmc.ncbi.nlm.nih.gov]

The Eoxin E4 Biosynthesis Pathway: A Technical Guide for Researchers

Abstract

Eoxins are a class of lipid mediators synthesized by eosinophils and mast cells, playing a significant role in the pathophysiology of inflammatory conditions, particularly allergic diseases like asthma.[1] Derived from arachidonic acid via the 15-lipoxygenase-1 pathway, these molecules are potent inducers of vascular permeability.[2] This technical guide provides an in-depth overview of the Eoxin E4 (EXE4) biosynthesis pathway, detailing the enzymatic cascade, summarizing available quantitative data, presenting key experimental protocols, and visualizing the core processes to support advanced research and therapeutic development.

The Eoxin E4 Biosynthesis Pathway

The synthesis of Eoxin E4 (also known as 14,15-leukotriene E4) is a multi-step enzymatic process that occurs within eosinophils and mast cells.[3][4] The pathway is initiated by the liberation of arachidonic acid from the cell membrane and proceeds through a series of conversions analogous to the well-known leukotriene synthesis pathway.[3]

The key enzymatic steps are as follows:

• Oxygenation of Arachidonic Acid: The pathway begins with the action of 15-lipoxygenase-1 (15-LO-1) , an enzyme abundantly found in human eosinophils.[1] 15-LO-1 catalyzes the insertion of molecular oxygen into arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[1]

• Formation of Eoxin A4: 15-HPETE is subsequently and rapidly converted into an unstable epoxide intermediate, 14,15-leukotriene A4 (14,15-LTA4), also known as Eoxin A4 (EXA4) .[1][3] This intermediate is short-lived and remains intracellular.[3]

• Glutathione (B108866) Conjugation to Eoxin C4: The enzyme leukotriene C4 synthase (LTC4S) , a glutathione S-transferase, catalyzes the conjugation of reduced glutathione (GSH) to EXA4.[1][5] This reaction yields 14,15-leukotriene C4 (14,15-LTC4), or Eoxin C4 (EXC4) .[1]

• Conversion to Eoxin D4: Following its formation, EXC4 is transported extracellularly where it is metabolized by the membrane-bound enzyme gamma-glutamyl transpeptidase (γ-GGT) .[1][6] This enzyme removes the glutamic acid residue from the glutathione moiety, forming 14,15-leukotriene D4 (14,15-LTD4), or Eoxin D4 (EXD4) .[1]

• Final Conversion to Eoxin E4: The final step in the pathway is the conversion of EXD4 to Eoxin E4 (EXE4) . This occurs through the action of a dipeptidase , which cleaves the glycine (B1666218) residue from the remaining cysteinyl-glycine dipeptide.[1][7]

Caption: The enzymatic cascade of the Eoxin E4 biosynthesis pathway.

Regulation of Eoxin E4 Synthesis

The production of eoxins is not constitutive but is induced by various proinflammatory stimuli.[1] The activation of specific cell surface receptors on eosinophils triggers intracellular signaling cascades that lead to the liberation of arachidonic acid and the subsequent activation of the biosynthetic pathway. Known inducers include:

• Leukotriene C4 (LTC4): A product of the 5-lipoxygenase pathway, indicating cross-talk between these inflammatory pathways.[2]

• Prostaglandin (B15479496) D2 (PGD2): A major product of mast cells, highlighting the interplay between different immune cells in allergic inflammation.[2][8]

• Interleukin-5 (IL-5): A key cytokine for eosinophil differentiation, survival, and activation.[2][9]

Stimulation with these mediators leads to the synthesis of EXC4 from the endogenous pool of arachidonic acid, which is then released and converted to EXE4.[2]

Caption: Regulation of Eoxin biosynthesis by proinflammatory stimuli.

Quantitative Data

Understanding the kinetics of the enzymes in the Eoxin E4 pathway is crucial for developing targeted inhibitors. While comprehensive kinetic data for every step is not fully elucidated for the eoxin-specific substrates, data from analogous reactions provide valuable insights.

Enzyme	Substrate	Km	Vmax	Source / Cell Type	Reference
LTC4 Synthase	Leukotriene A4 (LTA4)	3.6 µM	1.3 µmol/mg/min	Recombinant	[5]
LTC4 Synthase	14,15-dehydro-LTA4	1.6 µM	200 pmol/min per 10⁸ platelets	Human Platelets	[10]
Dipeptidase	Leukotriene D4 (LTD4)	0.95 ± 0.2 µM	737.5 ± 112.5 pmol/min/mg protein	Human Polymorphonuclear Leucocytes	[7]
15-Lipoxygenase-1	Eicosapentaenoic Acid	~70 µM	Not Specified	Myxococcus fulvus (recombinant)	[11]
Note: Kinetic data for 15-LO-1 with its native substrate arachidonic acid and for γ-GGT with EXC4 are not readily available in the cited literature and represent a knowledge gap.

Experimental Protocols

The study of the eoxin pathway requires specialized techniques for cell isolation, stimulation, and analysis.

Protocol 1: Isolation of Human Eosinophils from Peripheral Blood

This protocol is based on the principle of immunomagnetic negative selection, which yields a highly purified population of untouched eosinophils.[1][2]

Principle: Granulocytes are first separated from whole blood. Non-eosinophil cells, primarily neutrophils which express CD16, are then labeled with anti-CD16 antibody-coated magnetic particles. When passed through a magnetic field, the labeled neutrophils are retained, allowing the unlabeled, purified eosinophils to be collected.[1]

Methodology:

• Granulocyte Enrichment:

  • Collect whole blood in tubes containing an anticoagulant.

  • Perform density gradient centrifugation (e.g., using Ficoll-Paque) to separate mononuclear cells, leaving a granulocyte/erythrocyte pellet.[3]

  • (Optional) Lyse remaining erythrocytes using a hypotonic buffer, followed by restoration of isotonicity.[3]

• Immunomagnetic Negative Selection:

  • Resuspend the granulocyte pellet in a suitable buffer (e.g., PBS with 0.5% BSA and 2 mM EDTA).

  • Add an antibody cocktail for negative selection (containing anti-CD16) and incubate for 20 minutes at 4°C.[3]

  • Add magnetic particles (e.g., dextran-coated) and incubate for a further 20 minutes at 4°C with gentle agitation.[3][4]

  • Place the tube in a suitable magnet for the recommended time (e.g., 5-10 minutes).

  • Carefully collect the supernatant containing the enriched eosinophils. Perform a second magnetic separation on the collected supernatant to maximize purity.

• Purity Assessment:

  • Determine cell count and viability using a hemocytometer and trypan blue exclusion.

  • Assess purity via cytospin preparation followed by staining (e.g., Hema 3) or by flow cytometry. Purities of >99% can be achieved.[1][3]

Protocol 2: Stimulation of Eosinophils for Eoxin Production

Methodology:

• Cell Preparation: Resuspend purified eosinophils at a concentration of 2 x 10⁶ cells/mL in an appropriate buffer (e.g., HBSS with Ca²⁺/Mg²⁺).[12]

• Pre-warming: Equilibrate the cell suspension to 37°C for 5 minutes.

• Stimulation: Add the desired stimulus. Common concentrations are:

  • Physiological Stimuli: IL-5 (10-50 ng/mL), PGD2 (25 nM - 1 µM), or LTC4 (100 nM).[1][12][13]

  • Exogenous Substrate: Arachidonic Acid (10-20 µM).[1]

  • Calcium Ionophore (Positive Control): A23187 (0.1 - 5 µM).[1][12]

• Incubation: Incubate for the desired time (e.g., 15-60 minutes) at 37°C.[12]

• Termination: Stop the reaction by adding two volumes of ice-cold methanol (B129727) or by placing the samples on ice.

• Sample Collection: Centrifuge at 400 x g for 10 minutes at 4°C to pellet the cells. Collect the supernatant for analysis.[1]

Protocol 3: Quantification of Eoxins by LC-MS/MS

Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the sensitivity and selectivity required for the quantification of lipid mediators like eoxins from complex biological samples.[14]

Methodology:

• Solid-Phase Extraction (SPE) for Sample Cleanup:

  • Condition a C18 SPE cartridge with methanol, followed by water.

  • Load the cell supernatant (acidified to ~pH 3).

  • Wash the cartridge with a low-percentage organic solvent (e.g., 15% methanol in water) to remove polar impurities.

  • Elute the eoxins with 100% methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, <2 µm particle size).

    • Mobile Phase: A gradient of water and acetonitrile/methanol, both containing a modifier like 0.1% formic or acetic acid, is typically used.

    • Flow Rate: ~0.3-0.5 mL/min.

  • Mass Spectrometry (MS):

    • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for eicosanoids.[15]

    • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This requires defining specific precursor-to-product ion transitions for EXE4 and an appropriate internal standard.

• Quantification:

  • Prepare a calibration curve using a synthetic Eoxin E4 standard of known concentrations.

  • Quantify the amount of EXE4 in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Caption: General experimental workflow for Eoxin E4 analysis.

Conclusion

The Eoxin E4 biosynthesis pathway represents a critical branch of eicosanoid metabolism, contributing significantly to the inflammatory milieu in allergic diseases. Eoxins are potent mediators, with EXE4 being the terminal product of a cascade initiated by the 15-LO-1 enzyme in eosinophils.[1][4] A thorough understanding of this pathway, its regulation, and the kinetics of its constituent enzymes is paramount for the development of novel therapeutics aimed at modulating eosinophil-driven inflammation. The protocols and data presented herein provide a foundational guide for researchers dedicated to exploring this important inflammatory axis. Future investigations should focus on identifying the specific receptors for eoxins and further elucidating their downstream signaling pathways to fully understand their biological role.

References

• 1. An improved immunomagnetic procedure for the isolation of highly purified human blood eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation of human eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation of Human Eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.stemcell.com [cdn.stemcell.com]
• 5. Leukotriene C4 synthase: a pivotal enzyme in cellular biosynthesis of the cysteinyl leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gamma-Glutamyl Transferase (γ-GT) – An old dog with new tricks? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Release and functional characterization of the leukotriene D4-metabolizing enzyme (dipeptidase) from human polymorphonuclear leucocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. R2D2 for C4Eo: an ‘alliance’ of PGD2 receptors is required for LTC4 production by human eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. IL-5 antagonism reverses priming and activation of eosinophils in severe eosinophilic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Functional characterization of a novel arachidonic acid 12S‐lipoxygenase in the halotolerant bacterium Myxococcus fulvus exhibiting complex social living patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Eosinophils as a novel cell source of prostaglandin D2: autocrine role in allergic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Leptin Elicits LTC4 Synthesis by Eosinophils Mediated by Sequential Two-Step Autocrine Activation of CCR3 and PGD2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]
• 15. repositorio.ulisboa.pt [repositorio.ulisboa.pt]

An In-depth Technical Guide to the Core Functions of 14,15-Leukotriene E4

For Researchers, Scientists, and Drug Development Professionals

Abstract

14,15-Leukotriene E4 (14,15-LTE4), also known as Eoxin E4 (EXE4), is a lipid mediator derived from the 15-lipoxygenase (15-LOX) pathway of arachidonic acid metabolism. As the terminal and most stable product of the eoxin cascade, 14,15-LTE4 is implicated as a pro-inflammatory agent, with its primary characterized function being the induction of vascular permeability. This technical guide provides a comprehensive overview of the biosynthesis, biological functions, and experimental methodologies associated with 14,15-LTE4. Detailed protocols for in vivo and in vitro permeability assays are presented, along with a summary of its quantitative effects and a discussion of its putative signaling mechanisms. This document is intended to serve as a resource for researchers investigating the role of eoxins in inflammation and related pathologies.

Introduction

Leukotrienes are a class of inflammatory mediators derived from the oxidative metabolism of arachidonic acid. While the cysteinyl leukotrienes (LTC4, LTD4, and LTE4) produced via the 5-lipoxygenase pathway are well-characterized for their roles in allergic and inflammatory diseases, a parallel pathway involving 15-lipoxygenase gives rise to a structurally analogous family of molecules known as eoxins.[1][2] 14,15-Leukotriene E4 (14,15-LTE4) is the final and most stable metabolite in this eoxin pathway, analogous to the formation of LTE4 in the 5-LOX cascade.[1]

Primarily synthesized by eosinophils, mast cells, and in nasal polyps, eoxins are emerging as significant contributors to inflammatory processes.[1][2] The most prominent and well-documented biological function of 14,15-LTE4 is its potent ability to increase vascular permeability, a critical event in the inflammatory response that leads to tissue edema.[1] Understanding the molecular mechanisms and physiological consequences of 14,15-LTE4 activity is crucial for developing novel therapeutic strategies for inflammatory disorders where this mediator may play a pathogenic role.

Biosynthesis of 14,15-Leukotriene E4

The biosynthesis of 14,15-LTE4 is a multi-step enzymatic cascade initiated by the action of 15-lipoxygenase-1 (15-LO-1) on arachidonic acid, which is liberated from the cell membrane. This pathway is particularly active in human eosinophils.[2]

The key steps are as follows:

• Oxygenation: 15-LO-1 catalyzes the insertion of molecular oxygen into arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).

• Epoxide Formation: 15-HPETE is converted to the unstable epoxide intermediate, 14,15-leukotriene A4 (14,15-LTA4), also known as eoxin A4 (EXA4).

• Glutathione (B108866) Conjugation: 14,15-LTA4 is conjugated with reduced glutathione (GSH) by LTC4 synthase to form 14,15-leukotriene C4 (14,15-LTC4) or eoxin C4 (EXC4).

• Conversion to 14,15-LTD4: Extracellularly, γ-glutamyl transpeptidase removes a glutamic acid residue from 14,15-LTC4 to yield 14,15-leukotriene D4 (14,15-LTD4) or eoxin D4 (EXD4).

• Final Conversion to 14,15-LTE4: A dipeptidase then cleaves a glycine (B1666218) residue from 14,15-LTD4 to form the stable end product, 14,15-leukotriene E4 (14,15-LTE4) or eoxin E4 (EXE4).[1][2]

Figure 1. Biosynthesis pathway of 14,15-Leukotriene E4.

Core Function: Induction of Vascular Permeability

The primary characterized biological function of 14,15-LTE4 is its ability to increase vascular permeability. This effect is a cornerstone of the inflammatory response, allowing for the extravasation of plasma proteins and the recruitment of immune cells to the site of inflammation.

Mechanism of Action

While the specific receptor for 14,15-LTE4 has not yet been definitively identified, it is proposed to act on endothelial cells lining the post-capillary venules. The binding of 14,15-LTE4 to its putative G protein-coupled receptor (GPCR) is thought to initiate a signaling cascade that leads to the contraction of endothelial cells. This cellular contraction creates intercellular gaps, thereby increasing the paracellular permeability of the endothelial barrier.[3] This mechanism is similar to that of other inflammatory mediators like histamine (B1213489) and bradykinin.[3]

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of vascular leakage induced by leukotriene E4. Endothelial contraction - PMC [pmc.ncbi.nlm.nih.gov]

Eoxin E4 in Inflammation: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Eoxins are a class of proinflammatory lipid mediators derived from arachidonic acid via the 15-lipoxygenase pathway.[1][2] This technical guide focuses on Eoxin E4 (EXE4), the terminal metabolite in this pathway, detailing its biosynthesis, cellular sources, pro-inflammatory functions, and the experimental methodologies used for its study. Eoxins, including EXE4, are potent mediators that significantly enhance vascular permeability, a cardinal sign of inflammation.[1][3] Produced predominantly by eosinophils and mast cells, their synthesis is triggered by key inflammatory stimuli, suggesting a critical role in allergic and inflammatory conditions such as asthma.[1][4][5] This document provides a comprehensive overview of the current understanding of EXE4, presenting quantitative data, detailed experimental protocols, and visual representations of its biochemical pathways to support further research and drug development efforts targeting inflammatory diseases.

Biosynthesis of Eoxin E4

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is synthesized from arachidonic acid through a multi-step enzymatic cascade primarily involving the 15-lipoxygenase-1 (15-LO-1) enzyme.[1][6][7] Human eosinophils are particularly rich in 15-LO-1, making them a primary source of eoxins.[1][6] The pathway is analogous to the well-characterized 5-lipoxygenase pathway that produces classical leukotrienes.[3]

The key steps in the biosynthesis are:

• Oxygenation of Arachidonic Acid: The process begins with the liberation of arachidonic acid from the cell membrane. The enzyme 15-LO-1 then catalyzes the insertion of molecular oxygen to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[6]

• Formation of Eoxin A4 (EXA4): 15-HPETE is converted into an unstable epoxide intermediate, 14,15-leukotriene A4, also known as Eoxin A4 (EXA4).[6][7]

• Glutathione (B108866) Conjugation to Eoxin C4 (EXC4): EXA4 is conjugated with reduced glutathione (GSH) by a glutathione S-transferase (GST) to yield 14,15-leukotriene C4, or Eoxin C4 (EXC4).[6]

• Conversion to Eoxin D4 (EXD4): EXC4 is transported extracellularly and metabolized by the enzyme gamma-glutamyl transpeptidase (γ-GGT), which removes a glutamic acid residue to form 14,15-leukotriene D4 (EXD4).[6]

• Final Conversion to Eoxin E4 (EXE4): In the final step, EXD4 is metabolized by a dipeptidase, which cleaves a glycine (B1666218) residue to form 14,15-leukotriene E4 (EXE4).[6][8]

Caption: Biosynthesis pathway of Eoxin E4 from Arachidonic Acid.

Cellular Sources and Inflammatory Stimuli

Eoxin E4 is produced by a specific set of immune cells, primarily those involved in allergic and inflammatory responses.

• Cellular Sources: The primary producers of eoxins are human eosinophils and mast cells.[1][4] Eosinophils, in particular, contain abundant amounts of the key enzyme 15-LO-1.[1] Production has also been identified in nasal polyps from allergic individuals.[1][4]

• Physiological Stimuli: The synthesis of eoxins from the endogenous pool of arachidonic acid is not constitutive but is induced by specific proinflammatory agents.[1][3] Key stimuli include:

  • Leukotriene C4 (LTC4)[1]

  • Prostaglandin D2 (PGD2)[1]

  • Interleukin-5 (IL-5), a potent eosinophil activator[1][3]

Interestingly, the type of stimulus can dictate the metabolic output. While physiological agonists like LTC4 and PGD2 promote EXC4 production in eosinophils, a general stimulus like a calcium ionophore leads to the exclusive formation of LTC4 via the 5-LO pathway.[1][3]

Role in Inflammation

Eoxins are potent proinflammatory mediators. Their primary characterized role is the modulation and enhancement of vascular permeability, a hallmark of the inflammatory response.[1][3] This action allows for the leakage of plasma and the migration of immune cells from the bloodstream into tissues.

The biological activity of eoxins has been demonstrated to be exceptionally high, surpassing that of other well-known inflammatory mediators.[1][3] Clinical studies have linked elevated eoxin levels to inflammatory diseases, particularly asthma. In a study of school-aged children, the ratios of Eoxin C4, D4, and E4 to palmitic acid were significantly increased in the exhaled breath condensate of asthmatic children compared to healthy controls.[2][5]

Caption: Logical relationship of Eoxin E4 production and function.

Quantitative Data Summary

Quantitative analysis highlights the significant potency of the eoxin pathway in inflammation. Data is often presented relative to other known mediators or as a ratio in clinical samples.

Table 1: Comparative Potency of Eoxins

Mediator	Potency Comparison	Biological Effect	Source
Eoxins (EXs)	~100x more potent than Histamine	Increased vascular permeability	[1][3]

| Eoxins (EXs) | Nearly as potent as LTC4 and LTD4 | Increased vascular permeability |[1][3] |

Table 2: Eicosanoid Ratios in Exhaled Breath Condensate (Childhood Asthma Study)

Eicosanoid/Palmitic Acid Ratio	Finding	Significance	Source
Eoxin C₄/PA	Significantly increased in asthmatics vs. healthy children	Points to 15-LO pathway activation	[2][5]
Eoxin D₄/PA	Significantly increased in asthmatics vs. healthy children	Points to 15-LO pathway activation	[2][5]
Eoxin E₄/PA	Significantly increased in asthmatics vs. healthy children	Points to 15-LO pathway activation	[2][5]

| Eoxin D₄/PA | Significantly higher in children with Bronchial Hyperreactivity (BHR) | Associates eoxins with BHR |[2][5] |

Key Experimental Methodologies

The study of Eoxin E4 requires specialized protocols for the stimulation of its production and its subsequent detection and quantification.

Protocol: Induction and Analysis of Eoxins from Eosinophils

This protocol details the stimulation of human eosinophils to produce eoxins and their subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6]

I. Cell Preparation and Stimulation

• Isolation: Isolate human eosinophils from peripheral blood using standard methods (e.g., density gradient centrifugation followed by immunomagnetic negative selection).

• Suspension: Resuspend purified eosinophils in an appropriate buffer (e.g., PBS with calcium and magnesium) at a concentration of 5-10 x 10⁶ cells/mL.

• Pre-warming: Pre-warm the cell suspension to 37°C for 5 minutes.

• Stimulation: Add a physiological stimulus to induce eoxin synthesis.

  • Example: Add LTC4 to a final concentration of 100 nM or IL-5 to 10 ng/mL.

• Incubation: Incubate the cell suspension for 5-30 minutes at 37°C.

• Termination: Terminate the reaction by adding an equal volume of ice-cold methanol (B129727) or by placing the samples on ice.

• Separation: Centrifuge the suspension at 400 x g for 10 minutes at 4°C to pellet the cells.

• Collection: Collect the supernatant, which contains the secreted eoxins, for analysis.

II. Sample Purification and Analysis (LC-MS/MS)

• Internal Standard: Add a deuterated internal standard (e.g., 14,15-LTD4-d5) to the collected supernatant for accurate quantification.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol, followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-percentage methanol/water solution to remove polar impurities.

  • Elute the eoxins with 100% methanol or another suitable organic solvent.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried sample in a small volume of the mobile phase used for LC.

• LC-MS/MS Analysis: Analyze the sample using reverse-phase HPLC coupled with a tandem mass spectrometer operating in positive-ion electrospray mode for sensitive and specific quantification of EXE4 and other eoxins.[1]

Caption: Experimental workflow for eoxin production and analysis.

Implications for Drug Development

The potent pro-inflammatory activities of Eoxin E4 and its precursors, combined with their elevated levels in diseases like asthma, identify the 15-lipoxygenase pathway as a potential therapeutic target.[2][5] Developing specific antagonists for eoxin receptors or inhibitors for the enzymes involved in their synthesis could offer novel therapeutic strategies for managing eosinophilic and allergic inflammation. The distinctness of this pathway from the classical 5-LO pathway, which is the target of existing leukotriene modifiers, suggests that targeting eoxins could provide benefit where current therapies are insufficient. Further research is required to fully elucidate the specific receptors for EXE4 and the downstream signaling cascades that mediate its effects.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eoxins : a new inflammatory pathway in childhood asthma [ruj.uj.edu.pl]
• 3. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eoxin - Wikipedia [en.wikipedia.org]
• 5. Eoxins: a new inflammatory pathway in childhood asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 8. Reactome | EXD4 is converted to EXE4 by DPEP [reactome.org]

Eoxin E4 and Arachidonic Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Eoxin E4 (EXE4), a potent lipid mediator derived from the arachidonic acid cascade. Eoxins represent a distinct branch of the 15-lipoxygenase (15-LO) pathway, primarily active in eosinophils and mast cells. This document details the biosynthetic pathway of EXE4, its biological functions with a focus on vascular permeability, hypothesized signaling mechanisms, and relevant quantitative data. Furthermore, it supplies detailed experimental protocols for the isolation of primary cells, functional assays, and quantitative analysis, supplemented with required data visualizations to facilitate understanding and application in a research setting.

The Eoxin E4 Biosynthetic Pathway

Eoxin E4 is the terminal product of a multi-step enzymatic cascade that begins with the liberation of arachidonic acid from the cell membrane. Unlike the more commonly studied leukotrienes, which are generated via the 5-lipoxygenase pathway, eoxins are products of the 15-lipoxygenase-1 (15-LO-1) pathway.[1][2] Human eosinophils and mast cells are particularly rich in 15-LO-1, making them the primary cellular sources of these compounds.[2]

The synthesis of Eoxin E4 proceeds as follows:

• Oxygenation of Arachidonic Acid : The pathway is initiated by the enzyme 15-lipoxygenase-1 (ALOX15) , which catalyzes the insertion of molecular oxygen into arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[2]

• Formation of the Epoxide Intermediate : 15-HPETE is rapidly converted into an unstable epoxide, 14,15-leukotriene A4, also known as Eoxin A4 (EXA4) .[2]

• Glutathione (B108866) Conjugation : EXA4 is conjugated with reduced glutathione (GSH) by the enzyme leukotriene C4 synthase (LTC4S) or a related glutathione S-transferase, yielding Eoxin C4 (EXC4) .[2]

• Conversion to Eoxin D4 : EXC4 is transported extracellularly and metabolized by a gamma-glutamyl transpeptidase (GGT) , which removes the glutamic acid residue to form Eoxin D4 (EXD4) .[2]

• Final Conversion to Eoxin E4 : The pathway concludes with the cleavage of the glycine (B1666218) residue from EXD4 by a dipeptidase , resulting in the final product, Eoxin E4 (EXE4) .[2]

References

• 1. Concentration of 14,15-leukotriene C4 (eoxin C4) in bronchoalveolar lavage fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The 15-Lipoxygenase Pathway and Eoxins: A Technical Guide for Researchers

An In-depth Exploration of the Core Biosynthetic Pathway, Cellular Signaling, and Methodologies for Investigation

This technical guide provides a comprehensive overview of the 15-lipoxygenase (15-LOX) pathway and its production of the pro-inflammatory lipid mediators, the eoxins. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core biochemistry, cellular effects, and detailed experimental protocols relevant to this significant signaling cascade. All quantitative data has been summarized into structured tables for comparative analysis, and key pathways and workflows are visualized through detailed diagrams.

Introduction to the 15-Lipoxygenase Pathway

The 15-lipoxygenase (15-LOX) enzyme family plays a critical role in the metabolism of polyunsaturated fatty acids, primarily arachidonic acid, leading to the generation of a diverse array of bioactive lipid mediators.[1] These enzymes are implicated in a variety of physiological and pathophysiological processes, including the regulation of inflammation, cell proliferation, and apoptosis.[2] Dysregulation of the 15-LOX pathway has been associated with several inflammatory diseases, neurodegenerative disorders, and cancer.[2]

There are two primary isoforms of 15-LOX in humans: 15-LOX-1 (ALOX15) and 15-LOX-2 (ALOX15B). While both isoforms introduce molecular oxygen into arachidonic acid, they exhibit distinct tissue distribution and substrate specificities, leading to different biological outcomes. This guide will focus on the 15-LOX-1 pathway, which is central to the biosynthesis of eoxins.

Biosynthesis of Eoxins

Eoxins are a family of pro-inflammatory eicosanoids generated from arachidonic acid through the 15-LOX-1 pathway.[3] The biosynthesis is initiated by the conversion of arachidonic acid to 15-hydroperoxyeicosatetraenoic acid (15-HpETE). This intermediate is then further metabolized to the unstable epoxide, eoxin A4 (EXA4), which serves as the precursor for the subsequent eoxins.[4]

The downstream synthesis of cysteinyl-eoxins mirrors the biosynthesis of leukotrienes. Eoxin C4 (EXC4) is formed by the conjugation of EXA4 with glutathione (B108866), a reaction catalyzed by leukotriene C4 synthase.[5] Subsequent enzymatic cleavage of the glutamate (B1630785) and glycine (B1666218) residues from the glutathione moiety of EXC4 results in the formation of eoxin D4 (EXD4) and eoxin E4 (EXE4), respectively.

Transcellular Biosynthesis

The production of eoxins can also occur through transcellular biosynthesis, a process where an intermediate metabolite is transferred from a "donor" cell to an "acceptor" cell for final processing.[6][7] For instance, a cell expressing 15-LOX-1 can produce and release EXA4, which is then taken up by a neighboring cell expressing leukotriene C4 synthase to generate EXC4.[8] This intercellular communication significantly amplifies the production of these potent inflammatory mediators at sites of inflammation.

Biological Functions and Signaling Pathways of Eoxins

Eoxins are potent pro-inflammatory mediators that have been implicated in the pathogenesis of allergic airway diseases such as asthma.[3] Their biological effects are primarily linked to their ability to increase vascular permeability, a key event in the inflammatory response.

While specific receptors for eoxins have not yet been definitively identified, their pro-inflammatory actions suggest they may signal through G-protein coupled receptors (GPCRs), leading to downstream activation of intracellular signaling cascades.[7][9] Key signaling pathways potentially activated by eoxins include:

• Calcium Mobilization: Ligation of GPCRs can lead to the activation of phospholipase C, which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, a critical second messenger in many cellular processes, including inflammation.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK signaling cascade, including ERK, JNK, and p38, is a central regulator of cellular responses to external stimuli. Activation of this pathway can lead to the expression of pro-inflammatory genes.[10][11]

• Nuclear Factor-kappa B (NF-κB) Pathway: NF-κB is a key transcription factor that controls the expression of a wide range of pro-inflammatory cytokines, chemokines, and adhesion molecules.[12]

The diagram below illustrates the proposed signaling cascade initiated by eoxins.

Caption: Proposed signaling pathway of eoxins.

The 15-Lipoxygenase Pathway in Disease

Elevated levels of 15-LOX-1 and its metabolites, including eoxins, have been observed in various inflammatory conditions, most notably in asthma.[3] Increased 15-LOX-1 expression in the bronchial submucosa of asthmatic patients suggests a significant role for this pathway in the pathophysiology of the disease.[3] The pro-inflammatory actions of eoxins, particularly their ability to increase vascular permeability, likely contribute to the airway inflammation and hyperresponsiveness characteristic of asthma.

Beyond inflammatory diseases, the 15-LOX pathway has also been implicated in cancer. However, its role appears to be complex and context-dependent, with both pro- and anti-tumorigenic effects reported in different cancer types.

Quantitative Data

Inhibitors of 15-Lipoxygenase

The development of potent and selective 15-LOX inhibitors is a key area of research for therapeutic intervention in inflammatory diseases and cancer. The following table summarizes the half-maximal inhibitory concentrations (IC50) of various compounds against 15-LOX.

Inhibitor	15-LOX Isoform	IC50 (µM)	Reference(s)
Flavonoids
3,5,6,7,3',4'-Hexamethoxyflavone	Soybean 15-LOX	49 ± 5	[13]
Sinensetin	Soybean 15-LOX	70-86	[13]
Nobiletin	Soybean 15-LOX	70-86	[13]
Tangeretin	Soybean 15-LOX	70-86	[13]
Quercetin	Soybean 15-LOX	68 ± 5	[13]
Hesperidin	Soybean 15-LOX	180 ± 10	[13]
Indole Derivatives
Indoleacetic acid (IAA)	LOX	42.98	[2]
Indolebutyric acid (IBA)	LOX	17.82	[2]
Imidazole Derivatives
MLS000327069	h15-LOX-2	0.34 ± 0.05	[14][15]
MLS000327186	h15-LOX-2	0.53 ± 0.04	[14][15]
MLS000327206	h15-LOX-2	0.87 ± 0.06	[14][15]
Other Compounds
Unnamed Compound	h12/15-LOX	0.12	[16]
I-Tiao-Gung (Glycine tomentella) extract	Tilapia 15-LOX	0.42 µg/mL	[15]
Nordihydroguaiaretic acid (NDGA)	Tilapia 15-LOX	1.7 µg/mL	[15]
3,6-diphenylimidazo[2,1-b]thiazol-5-amine analogue	15-LOX	11.5	[8]
6-benzyloxysalicylate analogue (R-isomer)	15-LOX	7.1	[8]

Experimental Protocols

Spectrophotometric Assay for 15-Lipoxygenase Activity

This protocol describes a common method for measuring 15-LOX activity by monitoring the formation of conjugated dienes from a polyunsaturated fatty acid substrate, which absorb light at 234 nm.[17][18]

Materials:

• 15-Lipoxygenase (e.g., from soybean, Sigma-Aldrich)

• Linoleic acid (substrate)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol (B145695)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Reagent Preparation:

  • Substrate Solution (250 µM Linoleic Acid): Mix 10 µL of linoleic acid with 30 µL of ethanol. Add this mixture to 120 mL of 0.2 M borate buffer. Prepare this solution fresh daily.[17]

  • Enzyme Solution (e.g., 400 U/mL): Dissolve 15-LOX in cold 0.2 M borate buffer to a stock concentration of approximately 10,000 U/mL. Just before the assay, dilute the stock solution with cold borate buffer to the desired working concentration. Keep the enzyme solution on ice.[17]

  • Inhibitor Solutions: Dissolve the test inhibitor in DMSO to prepare a stock solution. Create a series of dilutions from the stock solution in DMSO to test a range of concentrations.[18]

• Assay Protocol:

  • Set the spectrophotometer to read absorbance at 234 nm.

  • Blank: To a quartz cuvette, add 500 µL of borate buffer and 500 µL of the substrate solution. Use this to zero the spectrophotometer.

  • Control (without inhibitor): In a separate cuvette, mix 487.5 µL of the enzyme solution with 12.5 µL of DMSO.

  • Inhibitor Samples: For each inhibitor concentration, mix 487.5 µL of the enzyme solution with 12.5 µL of the respective inhibitor dilution in DMSO. Incubate the enzyme-inhibitor mixture for 5 minutes at room temperature.[18]

  • Initiate Reaction: Add 500 µL of the substrate solution to the control and inhibitor sample cuvettes.

  • Measurement: Immediately start recording the absorbance at 234 nm at regular intervals (e.g., every 30 seconds) for 5 minutes.

• Data Analysis:

  • Calculate the initial rate of reaction (change in absorbance per minute) from the linear portion of the absorbance versus time plot for the control and each inhibitor concentration.

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Rate of inhibited reaction / Rate of control reaction)] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Caption: Workflow for the 15-LOX spectrophotometric assay.

Detection of Eoxins by HPLC-MS/MS

This protocol provides a general framework for the detection and quantification of eoxins in biological samples using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[19][20]

1. Sample Extraction:

• Objective: To isolate eoxins from the biological matrix.

• General Procedure (Solid-Phase Extraction):

  • Acidify the sample (e.g., cell culture supernatant, plasma) to pH ~3.5 with hydrochloric acid.[6]

  • Condition a C18 solid-phase extraction cartridge with ethanol followed by deionized water.[6]

  • Load the acidified sample onto the cartridge.

  • Wash the cartridge with water, followed by a water/ethanol mixture, and then hexane (B92381) to remove interfering substances.[6]

  • Elute the eoxins with ethyl acetate.[6]

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the HPLC mobile phase.

2. HPLC Separation:

• Objective: To chromatographically separate different eoxins and other lipid mediators.

• Typical Conditions:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of an aqueous solvent (e.g., water with a small percentage of acetic or formic acid) and an organic solvent (e.g., acetonitrile, methanol).[21]

  • Flow Rate: Typically in the range of 0.2-1.0 mL/min.

3. MS/MS Detection:

• Objective: To specifically detect and quantify eoxins based on their mass-to-charge ratio.

• Typical Parameters:

  • Ionization Mode: Electrospray ionization (ESI), often in positive ion mode for eoxins.[21]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. This involves monitoring a specific precursor ion (the molecular ion of the eoxin) and its characteristic product ion after fragmentation in the mass spectrometer.

  • MRM Transitions (Example for EXC4): The precursor ion [M+H]+ for EXC4 is m/z 626.2. Characteristic product ions include m/z 479, 308, and 301.[21]

Caption: Workflow for eoxin detection by HPLC-MS/MS.

Conclusion

The 15-lipoxygenase pathway and its eoxin products represent a significant area of study in inflammation research and drug development. A thorough understanding of the biosynthesis, signaling, and pathological roles of these mediators is crucial for identifying novel therapeutic targets. The experimental protocols and quantitative data provided in this guide offer a solid foundation for researchers to investigate this important pathway and its implications in human health and disease. Further research is warranted to definitively identify eoxin receptors and fully elucidate their downstream signaling cascades, which will undoubtedly open new avenues for therapeutic intervention.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAP Kinase Signaling at the Crossroads of Inflammasome Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis of eoxin C4 by porcine leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. arborassays.com [arborassays.com]
• 7. A hallmark of immunoreceptor, the tyrosine-based inhibitory motif ITIM, is present in the G protein-coupled receptor OX1R for orexins and drives apoptosis: a novel mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent development of lipoxygenase inhibitors as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. Auxin induces mitogenic activated protein kinase (MAPK) activation in roots of Arabidopsis seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prolonged NF-κB Activation by a Macrophage Inhibitory Cytokine 1-Linked Signal in Enteropathogenic Escherichia coli-Infected Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The G protein preference of orexin receptors is currently an unresolved issue - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Kinetic and Structural Investigations of Novel Inhibitors of Human Epithelial 15-Lipoxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Exploring Purification Methods of Exosomes from Different Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Activation of eotaxin gene transcription by NF-kappa B and STAT6 in human airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Molecular cloning and characterization of a human eotaxin receptor expressed selectively on eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Ebosin Attenuates the Inflammatory Responses Induced by TNF-α through Inhibiting NF-κB and MAPK Pathways in Rat Fibroblast-Like Synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Eoxin E4: A Technical Guide to its Discovery, Biosynthesis, and Pro-inflammatory Role

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a member of the eoxin family, a class of pro-inflammatory lipid mediators.[1] Synthesized predominantly by eosinophils and mast cells, Eoxin E4 is a product of the 15-lipoxygenase (15-LO) pathway of arachidonic acid metabolism.[1] This technical guide provides a comprehensive overview of the discovery, biosynthesis, and biological functions of Eoxin E4, with a particular focus on its potent effects on vascular permeability. Detailed experimental protocols for the isolation of eosinophils, induction of eoxin synthesis, and assessment of vascular permeability are provided, alongside a discussion of the current understanding of its putative signaling pathway.

Discovery and History

The eoxins were first identified as novel metabolites of arachidonic acid produced by human eosinophils.[2] To avoid confusion with the leukotrienes generated via the 5-lipoxygenase pathway, the name "eoxin" was proposed, reflecting their origin in eosinophils.[2] Eoxin E4 is the final and most stable product in the eoxin biosynthetic cascade, derived from the sequential metabolism of Eoxin C4 (EXC4) and Eoxin D4 (EXD4).[2] Eoxins have been implicated in the inflammatory processes of the airways in asthma patients and in Hodgkin lymphoma.[1]

Biosynthesis of Eoxin E4

The biosynthesis of Eoxin E4 is a multi-step enzymatic process initiated by the action of 15-lipoxygenase-1 (15-LO-1) on arachidonic acid, which is particularly abundant in human eosinophils.[3]

The pathway proceeds as follows:

• Oxygenation of Arachidonic Acid: 15-LO-1 catalyzes the insertion of molecular oxygen into arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[3]

• Formation of the Epoxide Intermediate: 15-HPETE is then converted into the unstable epoxide intermediate, 14,15-leukotriene A4 (14,15-LTA4), also known as Eoxin A4 (EXA4).[3]

• Glutathione (B108866) Conjugation: Eoxin A4 is conjugated with reduced glutathione (GSH) by glutathione S-transferase to yield 14,15-leukotriene C4 (14,15-LTC4) or Eoxin C4 (EXC4).[3]

• Conversion to Eoxin D4: Eoxin C4 is metabolized by gamma-glutamyl transpeptidase, which removes a glutamic acid residue to form 14,15-leukotriene D4 (14,15-LTD4) or Eoxin D4 (EXD4).[3]

• Final Conversion to Eoxin E4: Finally, Eoxin D4 is converted to 14,15-leukotriene E4 (14,15-LTE4) or Eoxin E4 (EXE4) by a dipeptidase, which removes a glycine (B1666218) residue.[3]

Pro-inflammatory stimuli such as leukotriene C4, prostaglandin (B15479496) D2, and interleukin-5 can induce the synthesis of Eoxin C4 from the endogenous pool of arachidonic acid in eosinophils.[3]

Figure 1: Biosynthetic pathway of Eoxin E4.

Biological Activity: Induction of Vascular Permeability

A primary and potent biological activity of Eoxin E4 is the induction of vascular permeability, a key process in inflammation that leads to tissue edema.[3] Studies on human endothelial cell monolayers have demonstrated that Eoxin E4 is a potent inducer of vascular leakage.[3]

Quantitative Data on Vascular Permeability

While specific EC50 values for Eoxin E4 are not widely reported, its potency has been compared to other well-known inflammatory mediators.

Compound	Relative Potency in Increasing Vascular Permeability	Reference
Eoxin E4 (14,15-LTE4)	Approximately 100-fold greater than histamine	[3]
Eoxin E4 (14,15-LTE4)	Approximately 10-fold less potent than Leukotriene C4 (LTC4)	[3]
Histamine	Baseline for comparison	[4]
Leukotriene C4 (LTC4)	Potent inducer of vascular permeability	[4]

Putative Signaling Pathway

The precise receptor and downstream signaling pathway for Eoxin E4 have not been fully elucidated, and it is suggested that LTE4, a structurally similar compound, may act through a distinct, yet undiscovered, receptor.[5] However, based on the known mechanisms of other eicosanoids and their effects on endothelial cells, a putative signaling pathway can be proposed.[6][7] It is hypothesized that Eoxin E4 binds to a G-protein coupled receptor (GPCR) on the surface of endothelial cells, initiating a signaling cascade that leads to increased intracellular calcium and subsequent cytoskeletal rearrangement, resulting in the formation of intercellular gaps and increased permeability.[8][9]

Figure 2: Putative signaling pathway for Eoxin E4-induced vascular permeability.

Experimental Protocols

Isolation of Human Eosinophils

This protocol describes the isolation of eosinophils from whole blood using negative selection.

Materials:

• Whole blood

• 6% Dextran (B179266) solution

• Ficoll-Paque

• Eosinophil-specific negative selection antibody cocktail (e.g., against CD16, CD3, CD19, CD14)

• Magnetic nanoparticles

• Magnetic separator

• Phosphate-buffered saline (PBS)

Procedure:

• Erythrocyte Sedimentation: Mix whole blood with 6% dextran solution and allow erythrocytes to sediment for 30-60 minutes at room temperature.

• Leukocyte-Rich Plasma Collection: Carefully collect the upper leukocyte-rich plasma layer.

• Granulocyte Enrichment: Layer the leukocyte-rich plasma onto Ficoll-Paque and centrifuge at 400 x g for 30 minutes at room temperature with the centrifuge brake off.

• Pellet Collection: Aspirate the upper layers, leaving the granulocyte/erythrocyte pellet at the bottom.

• Negative Selection:

  • Resuspend the granulocyte pellet in an appropriate buffer.

  • Add the eosinophil-specific negative selection antibody cocktail and incubate for 10-15 minutes at 4°C.

  • Add magnetic nanoparticles and incubate for a further 5-10 minutes at 4°C.

  • Place the tube in a magnetic separator for 2-3 minutes.

  • Carefully collect the supernatant containing the untouched eosinophils.[3]

Induction and Extraction of Eoxins from Eosinophils

Materials:

• Isolated human eosinophils

• Arachidonic acid (10 µM)

• Phosphate-buffered saline (PBS)

• Methanol (ice-cold)

• Centrifuge

Procedure:

• Resuspend isolated eosinophils (e.g., 10 x 10⁶ cells/mL) in PBS.

• Pre-incubate the cell suspension for 2 minutes at 37°C.

• Stimulate the cells by adding arachidonic acid to a final concentration of 10 µM.

• Incubate for 5 minutes at 37°C.

• Terminate the reaction by adding 3 volumes of ice-cold methanol.

• Centrifuge at 400 x g for 10 minutes at 4°C to pellet the cells and proteins.

• Collect the supernatant for analysis of eoxins.[10]

Measurement of Vascular Permeability using Transendothelial Electrical Resistance (TEER)

This protocol describes the in vitro assessment of endothelial monolayer permeability.

Materials:

• Human endothelial cells (e.g., HUVEC)

• Transwell inserts

• Cell culture medium

• EVOM (Epithelial Volt-Ohm Meter) with "chopstick" electrodes

• Eoxin E4 solution

• Control vehicle

Procedure:

• Cell Culture: Culture human endothelial cells on Transwell inserts until a confluent monolayer is formed.

• TEER Measurement:

  • Equilibrate the plate to the temperature at which measurements will be taken (typically 37°C).

  • Sterilize the "chopstick" electrodes with 70% ethanol (B145695) and allow to air dry. Rinse with sterile PBS.

  • Measure the resistance of a blank Transwell insert containing only cell culture medium.

  • Carefully place the electrodes in the upper and lower chambers of the Transwell containing the endothelial monolayer.

  • Record the resistance reading.

• Treatment: Add Eoxin E4 at various concentrations to the apical chamber of the Transwells. Use a vehicle control in parallel.

• Time-Course Measurement: Measure the TEER at different time points after the addition of Eoxin E4.

• Data Analysis:

  • Subtract the resistance of the blank insert from the resistance of the cell-covered insert to obtain the net resistance.

  • Multiply the net resistance by the surface area of the Transwell membrane to calculate the TEER in Ω·cm².

  • Calculate the percentage decrease in TEER for each concentration of Eoxin E4 compared to the vehicle control.

Figure 3: Workflow for TEER-based vascular permeability assay.

Conclusion

Eoxin E4 is a potent, pro-inflammatory lipid mediator derived from the 15-lipoxygenase pathway in eosinophils and mast cells. Its primary characterized biological activity is the induction of vascular permeability, a critical component of the inflammatory response. While the biosynthetic pathway of Eoxin E4 is well-defined, further research is required to fully elucidate its specific receptor and downstream signaling mechanisms. The experimental protocols provided in this guide offer a framework for researchers to investigate the synthesis, biological activity, and signaling of Eoxin E4, contributing to a deeper understanding of its role in inflammatory diseases and its potential as a therapeutic target.

References

• 1. The leukotriene E4 puzzle: finding the missing pieces and revealing the pathobiologic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. caymanchem.com [caymanchem.com]
• 4. The mechanism of vascular leakage induced by leukotriene E4. Endothelial contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leukotriene E4 - Wikipedia [en.wikipedia.org]
• 6. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 7. Biochemistry, G Protein Coupled Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Effect of lipoxin A4 on lipopolysaccharide-induced endothelial hyperpermeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of Lipoxin A4 on Lipopolysaccharide-Induced Endothelial Hyperpermeability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

The Biological Activity of Exendin-4 (EXE4): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Exendin-4 (B13836491) (EXE4), a 39-amino acid peptide originally isolated from the venom of the Gila monster (Heloderma suspectum), is a potent and long-acting agonist for the glucagon-like peptide-1 receptor (GLP-1R). Its structural homology to mammalian GLP-1, combined with its resistance to degradation by dipeptidyl peptidase-4 (DPP-IV), allows for a longer plasma half-life and sustained biological activity. This makes Exendin-4 and its synthetic version, exenatide, valuable therapeutic agents for the management of type 2 diabetes mellitus. This guide provides an in-depth overview of the core biological activities of Exendin-4, detailing its mechanism of action, downstream signaling pathways, and key experimental data. It is intended to serve as a technical resource for researchers and professionals involved in drug development and metabolic disease research.

Core Mechanism of Action: GLP-1 Receptor Agonism

The primary biological activity of Exendin-4 is mediated through its high-affinity binding to and activation of the GLP-1 receptor, a class B G-protein coupled receptor (GPCR).[1][2] Upon binding, Exendin-4 induces a conformational change in the receptor, initiating downstream intracellular signaling cascades.[3] While sharing approximately 53% sequence homology with human GLP-1, Exendin-4 exhibits a higher binding affinity for the GLP-1R N-terminal extracellular domain.[4][5] This interaction is a key determinant of its potent agonist activity.

The binding affinity and functional potency of Exendin-4 and its analogues have been quantified through various in vitro assays, demonstrating nanomolar to picomolar efficacy.

Table 1: In Vitro Affinity and Potency of Exendin-4 and Analogues

Compound	Assay Type	Cell Line / System	Parameter	Value	Reference
Exendin-4	Radioligand Binding	-	Kd	136 pM
Exendin-4	Competition Binding	GLP-1R expressing cells	IC50	3.22 nM	[6][7]
Exendin-4	Competition Binding	INS-1 Tumor Cells	IC50	1.11 ± 0.057 nM	[8]
Exendin-4	Competition Binding	CHL-GLP-1R Cells	IC50	3.96 nM
Exendin-4 Derivative (with ABM)	Competition Binding	GLP-1R expressing cells	IC50	3.7 ± 0.6 nM	[9]
[Cys40]-Exendin-4 Analogue	Competition Binding	INS-1 Tumor Cells	IC50	1.11 nM	[8]
Exendin-4 (1-30) Truncated	Competition Binding	GLP-1R expressing cells	IC50	32 ± 5.8 nM	[6]
EXE4-GM Conjugate	CRE-Luciferase Reporter	HEK293 cells (GIP-R)	pEC50	8.94 ± 0.05

ABM: Albumin-Binding Moiety. Data are representative values from cited literature.

Key Signaling Pathways

Activation of the GLP-1R by Exendin-4 triggers multiple downstream signaling pathways, with the canonical pathway involving the activation of adenylyl cyclase and the production of cyclic AMP (cAMP).

Canonical Gαs-cAMP-PKA Pathway

This is the primary signaling pathway responsible for many of Exendin-4's glucoregulatory effects.[3]

• G-Protein Activation: Ligand binding promotes the exchange of GDP for GTP on the Gαs subunit of the associated heterotrimeric G-protein.

• Adenylyl Cyclase (AC) Activation: The activated Gαs-GTP complex stimulates adenylyl cyclase, which converts ATP into cAMP.[1][3]

• PKA Activation: Increased intracellular cAMP levels activate Protein Kinase A (PKA).

• Cellular Responses: PKA phosphorylates numerous downstream targets, leading to glucose-dependent insulin (B600854) secretion, enhanced insulin gene expression, and promotion of β-cell survival.[1][10]

Caption: Canonical GLP-1R-cAMP signaling pathway activated by Exendin-4.

Non-Canonical Pathways

In addition to the canonical cAMP pathway, Exendin-4 can engage other signaling networks, including β-arrestin and PI3K/Akt pathways, which are involved in receptor internalization, cardioprotection, and other cellular processes.[10]

In Vivo Biological Activities

Exendin-4 exerts several key physiological effects that contribute to improved glycemic control.

Glucoregulatory Effects

• Potentiates Glucose-Dependent Insulin Secretion: Exendin-4 stimulates insulin release from pancreatic β-cells in the presence of elevated glucose levels.

• Suppresses Glucagon (B607659) Secretion: It inhibits the release of glucagon from pancreatic α-cells, which helps to reduce hepatic glucose production.[1]

• Slows Gastric Emptying: By delaying the movement of food from the stomach to the small intestine, Exendin-4 helps to blunt postprandial glucose excursions.

• Promotes Satiety: It acts on receptors in the brain to reduce appetite and food intake.[1]

These effects are demonstrated in vivo through experiments such as the oral or intraperitoneal glucose tolerance test (OGTT/IPGTT).

Table 2: In Vivo Glucoregulatory Effects of Exendin-4

Animal Model	Treatment	Dose	Primary Outcome	Result	Reference
ob/ob Mice	Single IP Injection	10 µg/kg	Blood Glucose during IPGTT	Significant reduction in glucose excursion vs. vehicle	[11]
Diabetic Goto-Kakizaki Rats	Single IV Injection	0.5-10 µg/kg	Insulin Secretion	Rapid, dose-dependent increase in insulin release	[5][12]
Diabetic Mice	15-day Treatment	20-200 µg/kg/day	Blood Glucose during OGTT	Significantly improved glucose tolerance	[13]
Normal Non-Diabetic Mice	9-day Treatment	-	Insulin Sensitivity (ITT)	Improved insulin sensitivity in aging mice	[14]

IP: Intraperitoneal; IV: Intravenous; IPGTT: Intraperitoneal Glucose Tolerance Test; OGTT: Oral Glucose Tolerance Test; ITT: Insulin Tolerance Test.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of Exendin-4's biological activity.

In Vitro cAMP Accumulation Assay

This functional assay measures the ability of Exendin-4 to stimulate the Gαs pathway, leading to the production of intracellular cAMP.

Objective: To quantify the dose-dependent stimulation of cAMP production by Exendin-4 in cells expressing the GLP-1 receptor.

Methodology:

• Cell Culture: Culture HEK293 or CHO cells stably or transiently expressing the human GLP-1R in 96-well plates until they reach 80-90% confluency.[3][15]

• Serum Starvation: Prior to the assay, serum-starve the cells for several hours to reduce basal signaling activity.[16]

• Agonist Stimulation:

  • Prepare a serial dilution of Exendin-4.

  • Aspirate the culture medium and add the Exendin-4 dilutions to the cells. Include a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to prevent the degradation of cAMP.[3]

  • Incubate at 37°C for a specified time (e.g., 4 minutes to 3 hours).[16][17]

• Cell Lysis: Aspirate the stimulation buffer and lyse the cells using the lysis buffer provided with the cAMP detection kit.

• cAMP Detection: Measure the intracellular cAMP concentration using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence) or an ELISA-based kit, following the manufacturer's protocol.[3][16]

• Data Analysis: Plot the cAMP concentration against the logarithm of the Exendin-4 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Caption: General workflow for an in vitro cAMP accumulation assay.

In Vivo Intraperitoneal Glucose Tolerance Test (IPGTT)

This in vivo assay assesses the effect of Exendin-4 on glucose disposal in an animal model.

Objective: To evaluate the ability of Exendin-4 to improve glucose tolerance in response to a glucose challenge.

Methodology:

• Animal Model: Use an appropriate mouse model, such as ob/ob mice or diet-induced obese mice.[11]

• Fasting: Fast the mice overnight (approx. 12-16 hours) with free access to water.[11][14]

• Baseline Measurement (t=0):

  • Weigh each mouse.

  • Obtain a baseline blood glucose reading from a tail tip blood sample using a glucometer.[11]

• Compound Administration: Administer Exendin-4 (e.g., 10 µg/kg) or vehicle (saline) via intraperitoneal (IP) injection.[11]

• Incubation: Return the mice to their cages for a 30-minute incubation period.[11]

• Glucose Challenge: Administer a 20% D-glucose solution (e.g., 2 g/kg body weight) via IP injection.[11]

• Blood Glucose Monitoring: Measure blood glucose levels at specific time points after the glucose injection (e.g., 15, 30, 60, and 120 minutes).[11]

• Data Analysis: Plot the mean blood glucose concentration over time for each treatment group. Calculate the Area Under the Curve (AUC) for the glucose excursion to quantify the overall effect on glucose tolerance.[14]

Caption: Workflow for an in vivo Intraperitoneal Glucose Tolerance Test (IPGTT).

Conclusion

Exendin-4 is a powerful GLP-1 receptor agonist with a well-defined mechanism of action centered on the activation of the GLP-1R and the subsequent stimulation of the cAMP signaling pathway. Its multifaceted biological activities, including potentiation of insulin secretion, suppression of glucagon, and effects on satiety, collectively contribute to its robust glucoregulatory profile. The quantitative data and experimental protocols summarized in this guide underscore the extensive research that has established Exendin-4 as a cornerstone in the study of incretin (B1656795) mimetics and a vital therapeutic for type 2 diabetes. Continued research into its non-canonical signaling pathways and tissue-specific effects will further illuminate its therapeutic potential.

References

• 1. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]
• 2. The major determinant of exendin-4/glucagon-like peptide 1 differential affinity at the rat glucagon-like peptide 1 receptor N-terminal domain is a hydrogen bond from SER-32 of exendin-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetic and Pharmacodynamic Modeling of Exendin-4 in Type 2 Diabetic Goto-Kakizaki Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The importance of the nine-amino acid C-terminal sequence of exendin-4 for binding to the GLP-1 receptor and for biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exendin-4 | Glucagon Receptor | TargetMol [targetmol.com]
• 8. 18F-radiolabeled analogs of exendin-4 for PET imaging of GLP-1 in insulinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exendin-4 Derivatives with an Albumin-Binding Moiety Show Decreased Renal Retention and Improved GLP-1 Receptor Targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Pharmacokinetic and pharmacodynamic modeling of exendin-4 in type 2 diabetic Goto-Kakizaki rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Exendin-4 Improves Blood Glucose Control in Both Young and Aging Normal Non-Diabetic Mice, Possible Contribution of Beta Cell Independent Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Exendin-4, a Glucagon-Like Protein-1 (GLP-1) Receptor Agonist, Reverses Hepatic Steatosis in ob/ob Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Eoxin E4: A Comprehensive Technical Guide on its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a lipid mediator derived from arachidonic acid through the 15-lipoxygenase pathway. As a member of the eoxin family, it is increasingly recognized for its potent pro-inflammatory activities, particularly its role in modulating vascular permeability. This technical guide provides an in-depth overview of the current understanding of Eoxin E4's mechanism of action, including its biosynthesis, cellular targets, and downstream signaling pathways. Detailed experimental protocols for key assays and quantitative data are presented to support further research and drug development efforts in areas such as allergy and inflammation.

Introduction

Eoxins are a class of arachidonic acid metabolites produced by human eosinophils and mast cells via the 15-lipoxygenase-1 (15-LO-1) pathway.[1] Eoxin E4 is the terminal and most stable metabolite in this cascade.[1] Its significance in inflammatory processes is highlighted by its ability to increase vascular permeability, a critical event in the inflammatory response.[1][2] This document synthesizes the available scientific literature to provide a detailed technical resource on the molecular and cellular actions of Eoxin E4.

Biosynthesis of Eoxin E4

Eoxin E4 is synthesized from arachidonic acid in a multi-step enzymatic process that parallels the formation of cysteinyl leukotrienes.[1] The pathway is initiated by the enzyme 15-lipoxygenase-1.

The established biosynthetic pathway is as follows: Arachidonic Acid → 15(S)-HpETE → Eoxin A4 (EXA4) → Eoxin C4 (EXC4) → Eoxin D4 (EXD4) → Eoxin E4 (EXE4) [1]

Core Mechanism of Action: Modulation of Vascular Permeability

A primary and well-characterized biological effect of Eoxin E4 is the induction of vascular permeability.[1][3][4] This action is crucial for the extravasation of plasma and immune cells to sites of inflammation.

Quantitative Data: Potency in Vascular Permeability

In vitro studies using human endothelial cell monolayers have demonstrated that eoxins are potent inducers of vascular permeability.[1][2] The relative potencies of Eoxin C4 (the precursor to D4 and E4) and related inflammatory mediators are summarized below. Eoxin E4's potency is comparable to that of its precursors.

Compound	Relative Potency vs. Histamine	Relative Potency vs. LTC4	Reference
Eoxins (EXC4, EXD4, EXE4)	~100x more potent	Approximately equipotent	[1][2]
Leukotriene C4 (LTC4)	~100x more potent	-	[1]
Leukotriene D4 (LTD4)	~100x more potent	Approximately equipotent	[1]
Histamine	-	~100x less potent	[1]

Experimental Protocol: In Vitro Vascular Permeability Assay

The following protocol is based on the methodology used to assess the effect of eoxins on endothelial cell monolayer permeability.[4]

Objective: To measure the change in permeability of a human endothelial cell monolayer in response to Eoxin E4.

Materials:

• Human Endothelial Cells (e.g., HUVEC)

• Cell culture medium and supplements

• Transwell inserts (e.g., 0.4 µm pore size)

• 24-well plates

• Extracellular matrix coating (e.g., Collagen, Biomatrix)

• Eoxin E4, Histamine, LTC4 (for controls)

• FITC-Dextran (high molecular weight)

• Fluorescence plate reader

Methodology:

• Cell Seeding: Coat Transwell inserts with an extracellular matrix solution. Seed human endothelial cells onto the inserts at a high density (e.g., 200,000 cells/insert) and culture for 72 hours or until a confluent monolayer is formed.

• Treatment: Replace the medium in the upper and lower chambers with fresh medium. Add Eoxin E4 at various concentrations to the upper chamber. Include positive controls (e.g., LTC4) and a negative control (vehicle).

• Permeability Measurement: After the desired treatment period (e.g., 23 hours), add FITC-Dextran to the upper chamber.

• Sample Collection: After a defined incubation period (e.g., 1 hour), collect a sample from the lower chamber of each well.

• Quantification: Measure the fluorescence of the samples from the lower chamber using a fluorescence plate reader (Excitation/Emission ~485/535 nm).

• Analysis: The amount of fluorescence in the lower chamber is proportional to the permeability of the endothelial monolayer. Calculate the fold change in permeability relative to the vehicle control.

Signaling Pathways and Cellular Receptors

While the direct receptor for Eoxin E4 (14,15-LTE4) has not been definitively identified, research on the structurally similar and more extensively studied leukotriene E4 (LTE4) provides significant insights into potential signaling mechanisms. LTE4 is known to signal through receptors other than the classical cysteinyl leukotriene receptors (CysLT1R and CysLT2R).

Putative Receptors: P2Y12 and GPR99

Studies on LTE4 have implicated two G-protein coupled receptors, P2Y12 and GPR99, as key mediators of its effects.

• P2Y12 Receptor: This purinergic receptor, primarily known for its role in platelet aggregation, is required for LTE4-mediated pulmonary inflammation.[5][6] LTE4 can induce chemokine and prostaglandin (B15479496) D2 production from mast cells in a P2Y12-dependent manner.[5][6]

• GPR99 (OXGR1): Identified as a high-affinity receptor for LTE4, GPR99 mediates cutaneous vascular permeability and mucin release from respiratory epithelial cells in response to LTE4.[7]

Downstream Signaling: The Role of cAMP

Interestingly, the interaction of LTE4 with eosinophils leads to an increase in intracellular cyclic AMP (cAMP) and subsequent inhibition of degranulation. This suggests a potential anti-inflammatory or regulatory feedback role in certain contexts, contrasting with its pro-inflammatory effects on the vasculature. The cAMP-dependent pathway is known to inhibit eosinophil apoptosis through the activation of Protein Kinase A (PKA).

Conclusion and Future Directions

Eoxin E4 is a potent, pro-inflammatory lipid mediator with a primary role in increasing vascular permeability. Its biosynthesis via the 15-LO-1 pathway in eosinophils and mast cells positions it as a key player in allergic and inflammatory diseases. While its direct receptor remains to be unequivocally identified, evidence from the related molecule LTE4 points towards GPR99 and P2Y12 as strong candidates, mediating distinct downstream effects. The dual, context-dependent pro- and anti-inflammatory signaling pathways warrant further investigation. Future research should focus on the definitive identification of the Eoxin E4 receptor(s), detailed characterization of its downstream signaling cascades in various cell types, and its potential as a therapeutic target for inflammatory disorders.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. On the biosynthesis and biological role of eoxins and 15-lipoxygenase-1 in airway inflammation and Hodgkin lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leukotriene E4–induced pulmonary inflammation is mediated by the P2Y12 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leukotriene E4-induced pulmonary inflammation is mediated by the P2Y12 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leukotriene E4 elicits respiratory epithelial cell mucin release through the G-protein-coupled receptor, GPR99 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Physiological Role of Eoxins: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxins are a class of potent, pro-inflammatory lipid mediators derived from arachidonic acid through the 15-lipoxygenase-1 (15-LO-1) pathway.[1][2][3] Primarily synthesized by eosinophils and mast cells, these molecules play a significant role in the pathophysiology of various inflammatory conditions, particularly allergic diseases such as asthma.[1][4] Initially identified as 14,15-leukotrienes, they were renamed "eoxins" to reflect their principal cellular source and to distinguish them from the leukotrienes produced via the 5-lipoxygenase pathway.[1] This technical guide provides a comprehensive overview of the biosynthesis, signaling pathways, and physiological functions of eoxins, with a focus on quantitative data, experimental methodologies, and the underlying molecular mechanisms.

Eoxin Biosynthesis

The production of eoxins is initiated by the enzymatic oxygenation of arachidonic acid, a polyunsaturated fatty acid typically liberated from the cell membrane by phospholipase A2. In human eosinophils and mast cells, the key enzyme in this pathway is 15-lipoxygenase-1 (15-LO-1), which catalyzes the formation of 15-hydroperoxyeicosatetraenoic acid (15-HPETE).[1] This intermediate is then converted to the unstable epoxide, eoxin A4 (EXA4), which is subsequently conjugated with glutathione (B108866) to form eoxin C4 (EXC4).[1] EXC4 can be further metabolized to eoxin D4 (EXD4) and eoxin E4 (EXE4) through sequential enzymatic cleavage of the glutathione moiety.[1][2]

Various pro-inflammatory stimuli can trigger the synthesis of eoxins from the endogenous pool of arachidonic acid in eosinophils, including leukotriene C4 (LTC4), prostaglandin (B15479496) D2 (PGD2), and interleukin-5 (IL-5).[1]

Figure 1: Biosynthesis pathway of eoxins from arachidonic acid.

Physiological Roles and Signaling Pathways

The primary physiological role of eoxins is their potent pro-inflammatory activity. A key function is the induction of vascular permeability, a critical event in the inflammatory response that leads to tissue swelling and the recruitment of immune cells.[1][2]

Eoxin Receptors and Signaling

While dedicated receptors for eoxins have not been definitively characterized, there is substantial evidence to suggest that they exert their effects through existing cysteinyl leukotriene receptors. The CC chemokine receptor 3 (CCR3), which is highly expressed on eosinophils and basophils, is a primary candidate.[5] Eotaxin, a chemokine that also signals through CCR3, shares functional similarities with eoxins in terms of eosinophil activation.[6]

More recent research has identified GPR99 (also known as CysLT3R or OXGR1) as a potential third cysteinyl leukotriene receptor with a preference for LTE4.[1][7][8] Given that EXE4 is structurally analogous to LTE4, it is plausible that GPR99 also serves as a receptor for eoxins.

Upon ligand binding, these G protein-coupled receptors (GPCRs) are expected to activate downstream signaling cascades. For CCR3, this typically involves coupling to Gi proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP). Activation of phospholipase C (PLC) is another key event, resulting in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC). These signaling events culminate in cellular responses such as chemotaxis, degranulation, and the release of other inflammatory mediators.[9]

Figure 2: Putative signaling pathway for eoxins via cysteinyl leukotriene receptors.

Quantitative Data on Eoxin Levels and Activity

Quantitative analysis of eoxins is crucial for understanding their contribution to physiological and pathological processes. The following tables summarize available data on eoxin concentrations in biological fluids and the biological activity of related compounds.

Table 1: Eoxin Concentrations in Biological Fluids

Analyte	Biological Matrix	Condition	Concentration (pg/mL)	Reference
Eoxin C4	Bronchoalveolar Lavage Fluid (BALF)	Inflammatory Lung Diseases	median 1.4 (range <1.12-6.7)	[10]

Table 2: Receptor Binding Affinities (Kd) and Functional Potencies (EC50) of Related Ligands

Note: Direct binding and potency data for eoxins are limited. The following data for the related chemokine eotaxin, which also acts on CCR3, are provided for context.

Ligand	Receptor	Assay Type	Parameter	Value (nM)	Conditions	Reference
Eotaxin	CCR3	Radioligand Binding	Kd	0.03	pH 7.6, 120 mM NaCl	[3]
Eotaxin	CCR3	Radioligand Binding	Kd	0.14	pH 7.4, 140 mM NaCl	[3]
Eotaxin	CCR3	Radioligand Binding	Kd	0.60	pH 7.2, 160 mM NaCl	[3]
Eotaxin	CCR3	Calcium Mobilization	EC50	2	pH 7.6, 120 mM NaCl	[3]
Eotaxin	CCR3	Calcium Mobilization	EC50	5	pH 7.4, 140 mM NaCl	[3]
Eotaxin	CCR3	Calcium Mobilization	EC50	26	pH 7.0, 160 mM NaCl	[3]
LTE4	GPR99	Radioligand Binding	Kd	2.5	[11]

Experimental Protocols

Accurate and reproducible measurement of eoxins requires meticulous sample handling and sophisticated analytical techniques. The following sections provide detailed methodologies for key experiments.

Protocol 1: Stimulation of Eosinophils for Eoxin Production

This protocol describes the in vitro stimulation of purified human eosinophils to produce eoxins.

Materials:

• Purified human eosinophils

• Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium

• Arachidonic acid

• Pro-inflammatory stimuli (e.g., LTC4, PGD2, IL-5)

• Methanol, ice-cold

Procedure:

• Resuspend purified eosinophils in HBSS with Ca²⁺ and Mg²⁺ at a concentration of 1-5 x 10⁶ cells/mL.

• Pre-warm the cell suspension to 37°C for 5 minutes.

• Add the desired stimulus:

  • For exogenous substrate-driven production: Add arachidonic acid to a final concentration of 10-20 µM.[1]

  • For physiological stimulation: Add LTC4 (e.g., 100 nM), PGD2 (e.g., 1 µM), or IL-5 (e.g., 10 ng/mL).[1]

• Incubate for 5-30 minutes at 37°C.

• Terminate the reaction by adding an equal volume of ice-cold methanol.

• Centrifuge at 400 x g for 10 minutes at 4°C to pellet the cells.

• Collect the supernatant for eoxin analysis.

References

• 1. Identification of GPR99 Protein as a Potential Third Cysteinyl Leukotriene Receptor with a Preference for Leukotriene E4 Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The mechanism of vascular leakage induced by leukotriene E4. Endothelial contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neutrophil-mediated changes in vascular permeability are inhibited by topical application of aspirin-triggered 15-epi-lipoxin A4 and novel lipoxin B4 stable analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of receptor binding and activation determinants in the N-terminal and N-loop regions of the CC chemokine eotaxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The cysteinyl leukotriene 3 receptor regulates expansion of IL-25–producing airway brush cells leading to type 2 inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Leukotriene E4 elicits respiratory epithelial cell mucin release through the G-protein–coupled receptor, GPR99 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Eotaxin Increases Monolayer Permeability of Human Coronary Artery Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cysteinyl leukotriene receptors, old and new; implications for asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Dual Role of Eotaxin-1 (CCL11) in Oncology: A Technical Guide for Researchers

Abstract

Eotaxin-1, also known as C-C motif chemokine ligand 11 (CCL11), is a chemokine initially recognized for its role in orchestrating eosinophil trafficking in allergic responses.[1][2][3][4][5] Emerging evidence, however, reveals a complex and often contradictory role for CCL11 in the landscape of cancer.[2][6] This technical guide provides an in-depth analysis of the multifaceted relationship between CCL11 and cancer, synthesizing current research for scientists and drug development professionals. We will explore its dual pro-tumorigenic and anti-tumorigenic functions, dissect the intricate signaling pathways it governs, and examine its impact on the tumor microenvironment. This guide also presents quantitative data in a structured format, details key experimental protocols, and provides visual representations of critical pathways and workflows to facilitate a comprehensive understanding of CCL11's potential as a biomarker and therapeutic target in oncology.

Introduction to Eotaxin-1 (CCL11) and its Receptors

CCL11 is a member of the CC chemokine subfamily, structurally homologous to the macrophage chemoattractant protein (MCP) family.[2][7] The gene for CCL11 is located on chromosome 17q11, a region rich in other CC chemokine genes.[2][7] While initially identified as a potent eosinophil-selective chemoattractant, its expression has been detected in a wide range of tissues and pathological conditions, including various malignancies.[2][3][7]

CCL11 exerts its biological effects by binding to and activating G protein-coupled receptors. Its primary and most well-characterized receptor is the C-C chemokine receptor 3 (CCR3).[8][9][10] However, studies have demonstrated that CCL11 can also signal through CCR2 and CCR5, expanding its potential biological functions.[1][7] The expression of these receptors is not limited to immune cells and has been identified on various cancer cells and endothelial cells, forming the basis for CCL11's diverse roles in cancer progression.[1][6][8]

The Dichotomous Role of CCL11 in Cancer

The influence of CCL11 on tumor development and progression is highly context-dependent, with studies reporting both pro- and anti-cancer effects across different malignancies.

Pro-Tumorigenic Functions of CCL11

In several cancers, elevated CCL11 expression is associated with enhanced tumor growth, invasion, and metastasis. This pro-tumorigenic activity is often mediated by autocrine and paracrine signaling loops within the tumor microenvironment.[6]

• Ovarian Cancer: In ovarian carcinoma, CCL11 signaling through CCR2, CCR3, and CCR5 promotes cell proliferation and invasion.[1][6] This is associated with the activation of key signaling proteins like ERK1/2, MEK-1, and STAT3.[1] Furthermore, CCL11 can stimulate the production of various cytokines, growth factors, and angiogenic factors, further fueling tumor progression.[1] Interestingly, serum CCL11 levels are significantly lower in ovarian cancer patients compared to healthy individuals, potentially due to sequestration by its receptors on tumor cells.[1][7] Postoperative CCL11 levels have been shown to negatively correlate with relapse-free survival.[1][7]

• Prostate Cancer: CCL11 promotes the invasion and migration of prostate cancer cells by activating the CCR3-ERK pathway, leading to the upregulation of matrix metalloproteinase-3 (MMP-3) expression.[9][11][12] This suggests that targeting the CCL11/CCR3 axis could be a therapeutic strategy for prostate cancer.[11][12]

• Renal Cell Carcinoma (RCC): A significant proportion of RCC specimens show enhanced expression of CCR3.[13] CCL11 has been shown to have mitogenic effects on RCC cells, promoting their proliferation.[6] The presence of CCR3 in tumor samples appears to correlate with a higher grade of malignancy.[13]

• Breast Cancer: In the context of asthma-associated chronic inflammation, the CCL11/CCR3 axis has been implicated in facilitating breast cancer lung metastasis.[2]

• Glioblastoma: The binding of CCL11 to CCR3 is suggested to be involved in the progression of glioblastoma.[14]

Anti-Tumorigenic Functions of CCL11

Conversely, in other cancer types, CCL11 has been associated with anti-tumor responses and a more favorable prognosis.

• Breast Cancer: Contrary to its role in metastasis under inflammatory conditions, some studies have shown that high CCL11 expression in breast cancer is associated with longer recurrence-free survival.[15] In vitro experiments have demonstrated that CCL11 can inhibit the proliferation, migration, and invasion of breast cancer cells, potentially by downregulating the Akt-S6 signaling pathway.[15]

• Colorectal Cancer: Tumor-associated tissue eosinophilia (TATE), which can be mediated by eotaxins, is linked to an improved prognosis in colorectal cancer.[3][9][10] Eosinophils are considered effector immune cells with anti-tumor activity.[9][10]

• Fibrosarcoma: Studies in murine fibrosarcoma cell lines have revealed an inverse correlation between CCL11 levels and angiogenic potential.[6]

• Osteosarcoma: In a murine model of osteosarcoma, CCL11 was reported to limit angiogenesis and cause necrosis by inducing and attracting eosinophils.[16][17]

CCL11 in the Tumor Microenvironment

The tumor microenvironment (TME) is a complex ecosystem of cancer cells, stromal cells, immune cells, and extracellular matrix components. CCL11 plays a significant role in shaping the TME by recruiting various immune cell populations.

• Eosinophils: As a potent chemoattractant for eosinophils, CCL11 can mediate their infiltration into the tumor.[3][18] The role of tumor-infiltrating eosinophils is debated, with evidence suggesting both pro- and anti-tumor functions depending on the cancer type.[8]

• Regulatory T cells (Tregs): CCL11 has been shown to increase the proportion of CD4+CD25+Foxp3+ regulatory T cells and upregulate Foxp3 expression in the TME.[6][16][17] This is mediated through the STAT5 signaling pathway and is associated with increased production of IL-2 and TGF-β, which can suppress anti-tumor immunity.[6][16][17]

• Myeloid-Derived Suppressor Cells (MDSCs): The eotaxin family member CCL26 can recruit MDSCs into the tumor via the CX3CR1 receptor, contributing to an immunosuppressive microenvironment.[8][18]

CCL11 and Angiogenesis

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis. CCL11 has a dual and complex role in regulating tumor angiogenesis.

• Pro-Angiogenic Effects: CCR3 is expressed on human microvascular endothelial cells.[6][19] CCL11 can directly induce chemotaxis of these cells and promote the formation of blood vessels in vivo.[8][19] In hepatocellular carcinoma, CCL11 can indirectly promote angiogenesis by increasing the expression of Vascular Endothelial Growth Factor (VEGF).[8]

• Anti-Angiogenic Effects: In some contexts, CCL11 can inhibit angiogenesis by attracting eosinophils into the tumor, which can lead to necrosis.[8][20]

Quantitative Data Summary

The following tables summarize the quantitative data regarding CCL11 expression, receptor prevalence, and prognostic significance across various cancers as reported in the cited literature.

Table 1: Serum CCL11 Levels in Different Cancers

Cancer Type	Serum CCL11 Level Compared to Healthy Controls	Reference
Ovarian Cancer	Significantly Lower	[1][7]
Endometrial Cancer	Significantly Lower	[1][7]
Breast Cancer	Significantly Elevated (postmenopausal)	[1][7]
Lung Cancer	Significantly Elevated (postmenopausal)	[1][7]
Colorectal Cancer	Significantly Elevated (postmenopausal)	[1][7]
Pancreatic Cancer	Significantly Elevated (postmenopausal)	[1][7]
Breast Cancer	Significantly Increased	[17]

Table 2: Expression of CCL11 Receptors in Ovarian Cancer

Receptor	Expression in Healthy Ovarian Epithelia	Expression in Ovarian Tumors	Reference
CCR2	17%	94%	[7]
CCR3	20%	67%	[7]
CCR5	30%	72%	[7]

Table 3: Prognostic Significance of CCL11 in Cancer

Cancer Type	Association of CCL11 Levels with Prognosis	Reference
Ovarian Cancer	Postoperative levels negatively correlate with relapse-free survival	[1][7]
Non-Small-Cell Lung Cancer	Low serum levels associated with shorter progression-free survival after vandetanib (B581) treatment	[3]
Breast Cancer	High expression associated with longer recurrence-free survival	[15]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the role of CCL11 in cancer.

Chemotaxis Assay (Modified Boyden Chamber)

This assay is used to measure the directed migration of cancer cells in response to a CCL11 gradient.

• Principle: Cancer cells are placed in an upper chamber separated by a porous membrane from a lower chamber containing CCL11. The number of cells that migrate through the pores to the lower side of the membrane is quantified.[21]

• Protocol:

  • Cell Preparation: Culture cancer cells to sub-confluency. Harvest the cells and resuspend them in a serum-free medium.

  • Chamber Setup: Place a porous polycarbonate membrane (e.g., 8 µm pore size) between the upper and lower wells of a Boyden chamber.

  • Loading: Add the chemoattractant (CCL11 at various concentrations) to the lower chamber. Add the cell suspension to the upper chamber.

  • Incubation: Incubate the chamber at 37°C in a humidified incubator for a period determined by the cell type's migratory capacity (typically 4-24 hours).

  • Quantification: After incubation, remove the non-migrated cells from the upper surface of the membrane. Fix and stain the migrated cells on the lower surface of the membrane. Count the stained cells under a microscope in several random fields.

• Data Analysis: Plot the number of migrated cells against the concentration of CCL11 to determine the chemotactic response.[21]

Radioligand Binding Assay

This assay is used to determine the binding affinity of CCL11 to its receptors on cancer cells.

• Principle: This assay measures the direct interaction between a radiolabeled ligand (e.g., ¹²⁵I-CCL11) and its receptor. Competition assays with unlabeled CCL11 are used to determine the binding affinity (Ki).[21]

• Protocol:

  • Membrane Preparation: Homogenize cancer cells expressing the target receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the cell membranes. Wash and resuspend the pellet in a binding buffer.[21]

  • Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of ¹²⁵I-CCL11, and serial dilutions of unlabeled CCL11 (for competition assay).

  • Incubation: Incubate the plate to allow binding to reach equilibrium.

  • Separation: Separate the bound from unbound radioligand by rapid filtration through a filter plate. Wash the filters with ice-cold wash buffer.[21]

  • Detection: Dry the filter plate, add a scintillation cocktail, and measure the radioactivity in each well using a scintillation counter.[21]

• Data Analysis: Subtract non-specific binding from all readings. Plot the percentage of specific binding against the concentration of the unlabeled competitor to determine the IC₅₀. Calculate the Ki value using the Cheng-Prusoff equation.[21]

Intracellular Calcium Mobilization Assay

This assay measures the activation of CCR3, a Gq-coupled GPCR, upon CCL11 binding.

• Principle: Cells are loaded with a calcium-sensitive fluorescent dye. Receptor activation by CCL11 leads to the release of intracellular calcium, causing an increase in fluorescence that can be measured over time.[21]

• Protocol:

  • Cell Loading: Load the cancer cells with a fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM).

  • Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorometer or a fluorescence microscope.

  • Ligand Addition: Add CCL11 to the cells and continuously record the fluorescence intensity.

  • Data Analysis: Plot the change in fluorescence intensity over time to visualize the calcium flux. The peak fluorescence intensity is proportional to the extent of receptor activation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows related to CCL11 in cancer.

Signaling Pathways

References

• 1. Role of CCL11/eotaxin-1 signaling in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emerging Roles of C-C Motif Ligand 11 (CCL11) in Cancers and Liver Diseases: Mechanisms and Therapeutic Implications | MDPI [mdpi.com]
• 3. From Allergy to Cancer—Clinical Usefulness of Eotaxins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Eotaxin-1 (CCL11) [frontiersin.org]
• 6. Emerging Roles of C-C Motif Ligand 11 (CCL11) in Cancers and Liver Diseases: Mechanisms and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. mdpi.com [mdpi.com]
• 9. Eotaxins and Their Receptor in Colorectal Cancer—A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Eotaxin-1 promotes prostate cancer cell invasion via activation of the CCR3-ERK pathway and upregulation of MMP-3 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. CCR3 C-C motif chemokine receptor 3 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 15. Exploring CCL11 in breast cancer: unraveling its anticancer potential and immune modulatory effects involving the Akt-S6 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. CCL11 increases the proportion of CD4+CD25+Foxp3+ Treg cells and the production of IL-2 and TGF-β by CD4+ T cells via the STAT5 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. mdpi.com [mdpi.com]
• 21. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Eoxin E4 in Biological Matrices by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Eoxin E4 (EXE4), also known as 14,15-Leukotriene E4, in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Eoxin E4 is a potent pro-inflammatory lipid mediator derived from the 15-lipoxygenase pathway and is implicated in inflammatory responses.[1] This method employs solid-phase extraction for sample cleanup and concentration, followed by reversed-phase liquid chromatography for isomeric separation, and tandem mass spectrometry for selective and sensitive detection. The protocol provides a comprehensive workflow from sample preparation to data acquisition and includes representative quantitative performance data.

Introduction

Eoxins are a class of arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway, particularly in human eosinophils and mast cells.[1] The biosynthesis of Eoxin E4 begins with the conversion of arachidonic acid to 15-hydroperoxyeicosatetraenoic acid (15-HPETE), which is then transformed into the unstable epoxide Eoxin A4 (EXA4).[2] Subsequent enzymatic conversions lead to the formation of Eoxin C4 (EXC4), Eoxin D4 (EXD4), and finally Eoxin E4 (EXE4).[2][3] Eoxins have been shown to increase vascular permeability, a key process in inflammation, making them important targets in drug development for inflammatory diseases.[1]

Accurate and precise quantification of Eoxin E4 in biological matrices is essential for understanding its physiological and pathological roles. LC-MS/MS offers the high sensitivity and selectivity required for the analysis of these low-abundance lipid mediators.[4] This application note provides a detailed protocol for the LC-MS/MS analysis of Eoxin E4, intended to guide researchers in establishing their own validated assays.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction of Eoxin E4 from biological fluids such as plasma, urine, or cell culture supernatants.

Materials:

• C18 SPE Cartridges

• Methanol (B129727) (LC-MS grade)

• Ethyl Acetate (LC-MS grade)

• Hexane (B92381) (LC-MS grade)

• Deionized Water

• 2M Hydrochloric Acid (HCl)

• Internal Standard (IS): e.g., Leukotriene E4-d5 (LTE4-d5)

Procedure:

• Sample Acidification: Acidify the biological sample to a pH of approximately 3.5 with 2M HCl. This step is crucial for the efficient retention of acidic eicosanoids on the reversed-phase sorbent.

• Internal Standard Spiking: Spike the acidified sample with an appropriate amount of internal standard (e.g., LTE4-d5) to correct for extraction losses and matrix effects.

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 5 mL of ethyl acetate.

  • Wash the cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of deionized water. Ensure the cartridge does not go dry.

• Sample Loading: Load the pre-treated sample onto the conditioned C18 cartridge at a slow, consistent flow rate (approximately 0.5 mL/min).

• Washing:

  • Wash the cartridge with 10 mL of deionized water to remove polar impurities.

  • Wash with 10 mL of 15% methanol in water to remove less hydrophobic interferences.

  • Wash with 10 mL of hexane to elute non-polar lipids.

• Elution: Elute the eoxins from the cartridge with 10 mL of ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[5]

Liquid Chromatography (LC)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system.

LC Parameters:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	20% B to 95% B over 10 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Note: The gradient profile may require optimization based on the specific column and LC system used to ensure baseline separation of Eoxin E4 from its isomers.

Mass Spectrometry (MS)

Instrumentation:

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

MS/MS Parameters:

Parameter	Condition
Ionization Mode	Negative Electrospray Ionization (ESI-)
Curtain Gas (CUR)	10 psi
Nebulizer Gas (GS1)	30 psi
Turbo Gas (GS2)	30 psi
IonSpray Voltage	-4500 V
Temperature (TEM)	525 °C
Collision Gas (CAD)	High

Multiple Reaction Monitoring (MRM) Transitions:

The following are proposed MRM transitions for Eoxin E4 based on its molecular weight (439.61 g/mol ) and the known fragmentation of the structurally similar Leukotriene E4.[6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Collision Energy (eV)
Eoxin E4	438.2	333.1	15 - 25
Leukotriene E4-d5 (IS)	443.2	337.1	15 - 25

Note: The precursor ion for Eoxin E4 is the [M-H]⁻ ion. The proposed product ion corresponds to a characteristic fragmentation. The collision energy should be optimized for the specific instrument being used to maximize signal intensity.

Data Presentation

The following table summarizes the typical quantitative performance characteristics that should be achieved for a validated LC-MS/MS assay for Eoxin E4. This data is representative and serves as a target for method validation.

Parameter	Typical Performance	Acceptance Criteria
Linearity (r²)	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 pg/mL	S/N ≥ 10, Accuracy ±20%, Precision ≤20%
Upper Limit of Quantification (ULOQ)	1000 - 5000 pg/mL	Accuracy ±15%, Precision ≤15%
Intra-day Precision (%CV)	< 15%	≤ 15% (≤20% at LLOQ)
Inter-day Precision (%CV)	< 15%	≤ 15% (≤20% at LLOQ)
Accuracy (% Recovery)	85 - 115%	85 - 115% (80 - 120% at LLOQ)

Visualizations

Eoxin E4 Biosynthetic Pathway

Caption: Biosynthesis of Eoxin E4 from arachidonic acid.

LC-MS/MS Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of Eoxin E4.

References

• 1. researchgate.net [researchgate.net]
• 2. Leukotriene-E4 in human urine: Comparison of on-line purification and liquid chromatography-tandem mass spectrometry to affinity purification followed by enzyme immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation and application of a new simple strategy for measurements of urinary leukotriene E4 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mzcloud.org [mzcloud.org]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Eotaxin and Leukotriene E4 ELISA Kits

A Note on Nomenclature: The term "Eoxin E4" is not standard in scientific literature. Based on common protein and molecule naming conventions, this may be a reference to either Eotaxin (a chemokine) or Leukotriene E4 (LTE4) (a lipid mediator of inflammation). Eotaxins are a family of chemokines, with the most common being Eotaxin-1 (CCL11) and Eotaxin-2 (CCL24). This document provides detailed protocols and data for ELISA kits designed to quantify Human Eotaxin-1 (CCL11), Eotaxin-2 (CCL24), and Leukotriene E4 (LTE4).

Part 1: Human Eotaxin-1 (CCL11) Sandwich ELISA Kit Protocol

Eotaxin-1, also known as C-C motif chemokine 11 (CCL11), is a cytokine that plays a crucial role in the recruitment of eosinophils to sites of inflammation. It is associated with allergic diseases such as asthma, allergic rhinitis, and atopic dermatitis.[1] The quantification of Eotaxin-1 in biological samples is critical for research into these conditions.

The most common method for quantifying Eotaxin-1 is the sandwich Enzyme-Linked Immunosorbent Assay (ELISA). This assay utilizes a matched antibody pair to capture and detect the target protein.[1] A capture antibody specific to Eotaxin-1 is pre-coated onto the wells of a microplate.[1] Samples and standards are added, and the Eotaxin-1 present binds to the immobilized antibody. A second, biotinylated detection antibody is then added, which binds to a different epitope on the captured Eotaxin-1. Following this, a streptavidin-horseradish peroxidase (HRP) conjugate is introduced, which binds to the biotin (B1667282) on the detection antibody. Finally, a substrate solution is added, which reacts with the HRP enzyme to produce a colored product. The intensity of the color is directly proportional to the concentration of Eotaxin-1 in the sample and is measured using a microplate reader at 450 nm.[1][2]

Quantitative Data Summary: Eotaxin-1 (CCL11) ELISA Kits

Parameter	Specification	Sample Type & Volume	Kit References
Assay Principle	Sandwich ELISA	Cell Culture Supernates (50 µL)
Assay Range	7.8 - 1,000 pg/mL	Serum (50 µL)	[1]
Sensitivity	2.2 - 9.375 pg/mL	Plasma (EDTA, Citrate) (50 µL)	[1]
Specificity	Natural and recombinant human Eotaxin-1
Intra-Assay CV	< 10%	[1]
Inter-Assay CV	< 12%	[1]
Total Assay Time	3 - 4 hours	[1][2]

Experimental Protocol: Eotaxin-1 (CCL11) Sandwich ELISA

This protocol is a generalized procedure synthesized from multiple commercially available kits.[2][3][4] Always refer to the specific manual provided with your kit for precise instructions.

1. Reagent and Sample Preparation:

• Bring all reagents and samples to room temperature (18-25°C) before use.[4]
• Prepare Wash Buffer, Standards, and other provided reagents according to the kit manual. It is recommended to run all standards and samples in duplicate.
• Serum: Allow blood to clot for 1-2 hours at room temperature, then centrifuge for 20 minutes at 1000 x g. Collect the supernatant.
• Plasma: Collect plasma using EDTA or citrate (B86180) as an anticoagulant. Centrifuge for 15 minutes at 1000 x g within 30 minutes of collection.
• Cell Culture Supernates: Centrifuge to remove any cellular debris.

2. Assay Procedure:

• Add 100 µL of Standard or sample to each well. Cover with a plate sealer and incubate for 2 to 2.5 hours at room temperature or overnight at 4°C.[3][4]
• Aspirate or decant the solution from each well. Wash the wells three to four times with ~400 µL of 1X Wash Buffer per well. After the final wash, invert the plate and blot it against clean paper towels to remove any remaining buffer.[4][5]
• Add 100 µL of the prepared Biotinylated Detection Antibody to each well. Cover and incubate for 1 hour at room temperature.[3][4]
• Repeat the wash step as described in step 2.
• Add 100 µL of prepared Streptavidin-HRP solution to each well. Cover and incubate for 45 minutes at room temperature.[3][4]
• Repeat the wash step as described in step 2.
• Add 100 µL of TMB One-Step Substrate Reagent to each well. Incubate for 30 minutes at room temperature in the dark.[3][4]
• Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to yellow.[3][4]
• Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the Stop Solution.[3]

Data Analysis:

• Calculate the average OD for each set of duplicate standards and samples.

• Subtract the average zero standard OD from all other readings.

• Create a standard curve by plotting the mean absorbance for each standard on the y-axis against the concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

• Determine the concentration of Eotaxin-1 in the samples by interpolating their mean absorbance values from the standard curve.

• Multiply the interpolated value by any dilution factor used to obtain the final concentration in the original sample.

Eotaxin-1 (CCL11) Sandwich ELISA Workflow

Part 2: Human Eotaxin-2 (CCL24) Sandwich ELISA Kit Protocol

Eotaxin-2 (CCL24) is another CC chemokine that signals through the CCR3 receptor, similar to Eotaxin-1. It is a potent eosinophil chemoattractant involved in allergic inflammatory responses.[6] The quantification of Eotaxin-2 is achieved using a sandwich ELISA, which follows the same principle as the Eotaxin-1 assay.[6][7]

Quantitative Data Summary: Eotaxin-2 (CCL24) ELISA Kits

Parameter	Specification	Sample Type & Volume	Kit References
Assay Principle	Sandwich ELISA	Cell Culture Supernates	[4]
Assay Range	2 - 5000 pg/mL	Serum	[4][6]
Sensitivity	< 67.66 pg/mL (Typical)	Plasma	[4][6]
Specificity	High sensitivity and specificity for human Eotaxin-2	Urine	[4]
Intra-Assay CV	< 10%	[6]
Inter-Assay CV	< 12%	[6]
Total Assay Time	~ 4.75 hours	[6]

Experimental Protocol: Eotaxin-2 (CCL24) Sandwich ELISA

This protocol represents a generalized procedure.[4][7] For optimal results, consult the manual specific to your kit.

1. Reagent and Sample Preparation:

• Equilibrate all kit components and samples to room temperature.
• Prepare reagents, including Wash Buffer and a serial dilution of the Eotaxin-2 Standard, as instructed in the kit manual. Run standards and samples in duplicate.[4]
• Prepare biological samples (Serum, Plasma, Tissue Homogenates) as per standard laboratory procedures or the kit's specific instructions.[7] For tissue homogenates, rinse tissue with PBS, homogenize, and centrifuge to collect the supernatant.[7]

2. Assay Procedure:

• Add 100 µL of each Standard and sample into the appropriate wells of the antibody pre-coated microplate.[4]
• Cover the plate and incubate for 2.5 hours at room temperature or overnight at 4°C.[4]
• Aspirate the liquid and wash each well four times with 1X Wash Buffer. Blot the plate on absorbent paper to dry.[4]
• Add 100 µL of biotin-conjugated anti-human Eotaxin-2 antibody to each well. Cover and incubate for 1 hour at room temperature.[4]
• Repeat the aspiration and wash step.
• Add 100 µL of HRP-conjugated streptavidin solution to each well. Cover and incubate for 45 minutes at room temperature.[4]
• Repeat the aspiration and wash step five times.[7]
• Add 90-100 µL of TMB Substrate Solution to each well. Incubate for 15-30 minutes at 37°C, protected from light.[4][7]
• Add 50 µL of Stop Solution to each well to terminate the reaction.[4]
• Measure the absorbance at 450 nm immediately.[4]

Data Analysis:

The data analysis procedure is identical to that described for the Eotaxin-1 ELISA. Construct a standard curve and interpolate the sample concentrations.

Eotaxin-2 (CCL24) Sandwich ELISA Workflow

Part 3: Human Leukotriene E4 (LTE4) Competitive ELISA Kit Protocol

Leukotriene E4 (LTE4) is a stable metabolite of cysteinyl leukotrienes, which are potent inflammatory mediators involved in asthma and other allergic reactions.[8] Measuring LTE4, often in urine, serves as a biomarker for cysteinyl leukotriene production.[8]

Unlike the sandwich ELISAs for Eotaxins, LTE4 is typically quantified using a competitive ELISA .[9][10] In this format, a microplate is pre-coated with an antibody specific to LTE4. During the assay, LTE4 present in the sample competes with a fixed amount of HRP-conjugated (or biotin-labeled) LTE4 for a limited number of antibody binding sites.[8][10] After an incubation period, the unbound components are washed away. A substrate solution is added, and the resulting color development is inversely proportional to the amount of LTE4 in the original sample.[8][10]

Quantitative Data Summary: Leukotriene E4 (LTE4) ELISA Kits

Parameter	Specification	Sample Type & Volume	Kit References
Assay Principle	Competitive ELISA	Urine	[11]
Assay Range	7.8 - 1,000 pg/mL	Serum, Plasma	[9][10][11]
Sensitivity	6.9 - 25 pg/mL	Cell Culture Supernates	[9][10]
Specificity	High for LTE4, low cross-reactivity with other leukotrienes	Tissue Homogenates	[9][10]
Intra-Assay CV	< 10%	[8]
Inter-Assay CV	Varies by kit
Total Assay Time	2 hours to overnight, depending on kit	[10][11]

Experimental Protocol: Leukotriene E4 (LTE4) Competitive ELISA

This is a generalized protocol for a competitive ELISA.[8][9][11] The specific volumes and incubation times can vary significantly between kits (e.g., some require overnight incubation), so consulting the manufacturer's manual is essential.[11][12]

1. Reagent and Sample Preparation:

• Bring all reagents to room temperature.
• Prepare all required reagents, including standards and wash buffer, as directed by the kit manual.
• Prepare samples. Urine can often be used with minimal purification.[11]

2. Assay Procedure:

• Add 50 µL of Standard or sample to the appropriate wells of the antibody-coated microplate.[8][9]
• Immediately add 50 µL of HRP-conjugated LTE4 (or Biotinylated Detection Ab followed by Streptavidin-HRP in a later step) to each well.[8][9]
• Cover the plate and incubate for the time and temperature specified in the kit manual (e.g., 45 minutes to 2 hours at 37°C, or 18 hours at 4°C).[8][9][11]
• Aspirate the liquid from each well and wash 4-5 times with 1X Wash Buffer.[8]
• Add 100 µL of TMB Substrate Solution to each well.[8]
• Incubate the plate in the dark at room temperature for 15-30 minutes.[8]
• Add 50 µL of Stop Solution to each well.[8]
• Read the absorbance at 450 nm within 15 minutes.[8]

Data Analysis:

• Calculate the average absorbance for each set of replicates.

• The signal is inversely proportional to the concentration. Often, the results are expressed as percent bound (%B/B0), where B is the absorbance of a standard or sample and B0 is the absorbance of the zero standard (maximum signal).

• Create a standard curve by plotting the %B/B0 (y-axis) against the log of the concentration (x-axis).

• Determine the concentration of LTE4 in the samples by interpolating their %B/B0 values from the standard curve.

• Apply the dilution factor to calculate the final concentration.

LTE4 Competitive ELISA Principle and Workflow

References

• 1. Human Eotaxin ELISA Kit (KAC2231) - Invitrogen [thermofisher.com]
• 2. Human CCL11(Eotaxin) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 3. raybiotech.com [raybiotech.com]
• 4. resources.novusbio.com [resources.novusbio.com]
• 5. rndsystems.com [rndsystems.com]
• 6. Human Eotaxin 2/CCL24 ELISA Kit (EHCCL24) - Invitrogen [thermofisher.com]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. benchchem.com [benchchem.com]
• 9. file.elabscience.com [file.elabscience.com]
• 10. Human LTE4(Cysteinyl Leukotrienes E4) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 11. caymanchem.com [caymanchem.com]
• 12. novamedline.com [novamedline.com]

Application Notes and Protocols for Eoxin E4 Extraction from Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a lipid mediator derived from arachidonic acid through the 15-lipoxygenase-1 (15-LO-1) pathway.[1][2] Eoxins, including EXE4, are recognized as pro-inflammatory molecules that can increase vascular permeability, a key aspect of inflammation.[3][4] These molecules are primarily synthesized by eosinophils and mast cells.[1][3][4] The biosynthesis of EXE4 is a multi-step enzymatic process initiated by the action of 15-LO-1 on arachidonic acid.[3] Proinflammatory stimuli such as leukotriene C4 (LTC4), prostaglandin (B15479496) D2 (PGD2), and interleukin-5 (IL-5) can trigger the synthesis of eoxins.[3]

This document provides detailed protocols for the extraction of Eoxin E4 from cell culture for subsequent analysis, typically by mass spectrometry. The primary method detailed is Solid-Phase Extraction (SPE), which is highly effective for purifying and concentrating eicosanoids from complex biological matrices.[3][5][6][7][8] An alternative Liquid-Liquid Extraction (LLE) method is also described.[5][8]

Data Presentation

Quantitative analysis of Eoxin E4 is crucial for understanding its physiological and pathological roles.[3] The following table provides a template for summarizing experimental results. Actual concentrations will vary depending on the cell type, stimulus, and experimental conditions.

Cell Line/Type	Stimulus (e.g., IL-5, PGD2)	Treatment Condition	Eoxin E4 Concentration (pg/10^6 cells)
Eosinophils	IL-5 (10 ng/mL)	Control	Enter Value
Eosinophils	IL-5 (10 ng/mL)	Drug X (1 µM)	Enter Value
Mast Cells	PGD2 (1 µM)	Control	Enter Value
Mast Cells	PGD2 (1 µM)	Drug Y (10 µM)	Enter Value

Signaling Pathways and Experimental Workflow

Eoxin E4 Biosynthesis Pathway

The biosynthesis of Eoxin E4 begins with the liberation of arachidonic acid from the cell membrane. The subsequent enzymatic cascade is depicted below.

Caption: Biosynthesis pathway of Eoxin E4 from arachidonic acid.

Experimental Workflow for Eoxin E4 Extraction

The following diagram outlines the major steps for the extraction and analysis of Eoxin E4 from cell culture samples.

Caption: Workflow for Eoxin E4 extraction and analysis.

Experimental Protocols

Protocol 1: Cell Culture and Stimulation

This protocol is a general guideline and should be adapted based on the specific cell line and experimental design.

Materials:

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), if required

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks or plates

• Stimulating agents (e.g., IL-5, PGD2, LTC4)[3]

• Calcium Ionophore A23187 (optional, for maximal stimulation)[3]

Procedure:

• Culture cells to the desired confluency in a humidified incubator at 37°C with 5% CO2.

• For suspension cells, collect and centrifuge at 300 x g for 5 minutes. For adherent cells, wash with PBS before proceeding.

• Resuspend the cell pellet in a serum-free medium at a suitable density (e.g., 1 x 10^7 cells/mL).

• Add the desired stimulating agent to the cell suspension. For example, use LTC4 at 100 nM, PGD2 at 1 µM, or IL-5 at 10 ng/mL.[3] A calcium ionophore like A23187 can be used at a final concentration of 1-5 µM for maximal eoxin production.[3]

• Incubate the cells for a predetermined time (e.g., 5-30 minutes) at 37°C.[3]

• Terminate the reaction by placing the samples on ice or by adding an equal volume of ice-cold methanol (B129727).[3]

Protocol 2: Sample Preparation

Materials:

• Ice-cold methanol

• Deuterated internal standards (e.g., 14,15-LTD4-d5)[3]

• Centrifuge

Procedure:

• After stimulation, centrifuge the cell suspension at 400 x g for 10 minutes at 4°C to pellet the cells.[3]

• Carefully collect the supernatant, which contains the secreted Eoxin E4.

• For analysis of intracellular eoxins, the cell pellet can be resuspended in 1 mL of 10% methanol in water and sonicated for 5 minutes to lyse the cells.[5][7]

• To the supernatant or cell lysate, add a deuterated internal standard for each analyte of interest to allow for accurate quantification.[3]

Protocol 3: Solid-Phase Extraction (SPE) of Eoxin E4

This protocol is optimized for the purification and concentration of eoxins from cell culture supernatants or lysates using a C18 SPE cartridge.[3]

Materials:

• C18 SPE cartridges

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hexane (B92381) (optional, for removing non-polar lipids)[5]

• Ethyl acetate (B1210297) (optional elution solvent)[5]

• Nitrogen gas stream

• LC-MS/MS mobile phase for reconstitution

Procedure:

• Condition the SPE Cartridge:

  • Wash the C18 cartridge with 3.5-5 mL of methanol.[5]

  • Equilibrate the cartridge with 3.5-5 mL of deionized water.[5] Do not let the cartridge dry out between steps.[5]

• Load the Sample:

  • Load the prepared supernatant or cell lysate onto the conditioned cartridge at a slow flow rate (approximately 0.5 mL/min).[5]

• Wash the Cartridge:

  • Wash the cartridge with 3.5-10 mL of 10-15% methanol in water to remove polar impurities.[3][5]

  • An optional wash with 10 mL of hexane can be performed to remove non-polar lipids.[5]

• Elute the Eoxins:

  • Elute the eoxins from the cartridge with 1-10 mL of methanol or ethyl acetate.[3][5]

• Dry and Reconstitute:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.[3]

  • Reconstitute the dried extract in a small, precise volume of the initial LC-MS/MS mobile phase (e.g., 50-100 µL).[3] The sample is now ready for analysis.

Protocol 4: Quantification of Eoxin E4 by LC-MS/MS

This is a general guideline for the analysis of Eoxin E4. Specific parameters should be optimized for the instrument in use.

Liquid Chromatography (LC) Parameters: [3]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from a low to a high percentage of mobile phase B over 15-20 minutes is typically used.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 40°C.

Mass Spectrometry (MS) Parameters: [3]

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ion pairs for Eoxin E4 and the internal standard should be determined and optimized.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Recovery	Incomplete analyte retention on SPE column.	Acidify the sample to pH ~3.5 to ensure eicosanoids are in their protonated form for better retention on C18 columns.[5]
Incomplete elution from SPE column.	Use a stronger elution solvent or increase the elution volume.[5]
SPE cartridge dried out.	Ensure the cartridge remains wet between conditioning, loading, and washing steps.[5]
High Variability	Inconsistent flow rates during SPE.	Use a vacuum manifold or automated system for consistent flow rates. Reduce the flow rate to approximately 0.5 mL/minute.[5]
Inconsistent elution volumes.	Use a precise dispensing method for the elution solvent.[5]
Artifactual Eicosanoid Formation	Ex vivo enzymatic activity during sample handling.	Immediately after collection, add inhibitors of cyclooxygenases (e.g., indomethacin) and lipoxygenases. Keep samples on ice at all times during processing.[5][6]

References

• 1. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 2. 14,15-Lte4 | C23H37NO5S | CID 52921882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide [mdpi.com]
• 8. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Experimental Use of Eoxin E4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4, is a lipid mediator derived from the 15-lipoxygenase pathway of arachidonic acid metabolism.[1] Eoxins are implicated in inflammatory responses, particularly in the context of allergic diseases and certain cancers, although their precise biological roles are still under investigation. These application notes provide an overview of the known in vitro effects of Eoxin E4 and detailed protocols for its experimental use.

Cellular Effects of Eoxin E4

In vitro studies have begun to elucidate the biological activities of Eoxin E4, primarily focusing on its effects on inflammatory cells such as eosinophils and mast cells.

Eosinophils: Eoxin E4 has been shown to have a modulatory role in eosinophil function. While it does not appear to directly activate eosinophils for degranulation, it can influence their responses to other stimuli. Notably, Eoxin E4 has been observed to induce the expression of cyclic AMP (cAMP) and inhibit degranulation in eosinophils.[2][3]

Mast Cells: In human mast cells, Eoxin E4 has been demonstrated to be more potent than other leukotrienes in inducing proliferation and chemokine generation.[4] It also upregulates the expression of cyclooxygenase-2 (COX-2) and stimulates the production of prostaglandin (B15479496) D2 (PGD2).[4]

Data Summary

The following table summarizes the qualitative effects of Eoxin E4 observed in in vitro studies. Quantitative data such as IC50 or EC50 values are not widely available in the public domain and should be determined empirically for specific experimental systems.

Cell Type	Parameter Measured	Observed Effect of Eoxin E4	Reference
Human Eosinophils	Degranulation (EDN release)	Inhibition	[2]
Human Eosinophils	cAMP Levels	Induction	[2][3]
Human Mast Cells (LAD2)	Proliferation	Induction	[4]
Human Mast Cells (LAD2)	Chemokine Generation	Induction	[4]
Human Mast Cells (LAD2)	COX-2 Expression	Upregulation	[4]
Human Mast Cells (LAD2)	PGD2 Generation	Induction	[4]
Human Mast Cells (LAD2)	ERK, p90RSK, CREB Phosphorylation	Induction	[4]

Signaling Pathways

Eoxin E4 exerts its effects through complex signaling pathways that are not yet fully elucidated. In mast cells, its signaling is proposed to involve a G-protein coupled receptor (GPCR) and the nuclear receptor PPARγ, leading to the activation of the ERK/MAPK pathway. This cascade results in the upregulation of COX-2 and subsequent production of PGD2.

Proposed signaling pathway of Eoxin E4 in mast cells.

Experimental Protocols

The following are example protocols for key in vitro experiments to study the effects of Eoxin E4. These protocols are based on methodologies described in the scientific literature and may require optimization for specific cell types and experimental conditions.

Protocol 1: Eosinophil Degranulation Assay

Objective: To determine the effect of Eoxin E4 on the degranulation of human eosinophils.

Materials:

• Isolated human eosinophils

• RPMI 1640 medium supplemented with 10% FBS

• Eoxin E4 (prepare stock solution in ethanol (B145695) and dilute in culture medium)

• Recombinant human GM-CSF

• Assay buffer (e.g., Hanks' Balanced Salt Solution with Ca2+ and Mg2+)

• ELISA kits for eosinophil-derived neurotoxin (EDN) and RANTES (CCL5)

• 96-well cell culture plates

• Centrifuge

Procedure:

• Isolate human eosinophils from peripheral blood using standard methods (e.g., negative selection with magnetic beads).

• Resuspend eosinophils in RPMI 1640 medium with 10% FBS at a concentration of 1 x 10^6 cells/mL.

• Prime the eosinophils by incubating with 10 ng/mL GM-CSF for 15 minutes at 37°C.

• Plate 100 µL of the primed eosinophil suspension into each well of a 96-well plate.

• Add 100 µL of Eoxin E4 solution at various concentrations (e.g., 10^-8 M and 10^-6 M final concentration) or vehicle control (medium with the same final concentration of ethanol) to the wells.

• Incubate the plate for 30 minutes at 37°C in a humidified incubator with 5% CO2.

• Centrifuge the plate at 400 x g for 5 minutes to pellet the cells.

• Carefully collect the supernatant from each well.

• Quantify the concentration of EDN and RANTES in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

Protocol 2: Mast Cell Proliferation Assay

Objective: To assess the effect of Eoxin E4 on the proliferation of human mast cells.

Materials:

• Human mast cell line (e.g., LAD2)

• Complete culture medium for the chosen cell line

• Eoxin E4

• Cell proliferation assay kit (e.g., MTT, WST-1, or CellTiter-Glo®)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed mast cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Allow the cells to adhere and stabilize for 24 hours.

• Prepare serial dilutions of Eoxin E4 in complete culture medium.

• Remove the old medium and add 100 µL of the Eoxin E4 dilutions or vehicle control to the wells.

• Incubate the plate for 24, 48, or 72 hours at 37°C.

• At each time point, perform the cell proliferation assay according to the manufacturer's protocol. For an MTT assay: a. Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. b. Incubate for 4 hours at 37°C. c. Add 100 µL of solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS). d. Mix thoroughly and measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT).

• Calculate the percentage of cell proliferation relative to the vehicle control.

Protocol 3: Analysis of COX-2 Gene Expression by qPCR

Objective: To determine if Eoxin E4 modulates the expression of the COX-2 gene in mast cells.

Materials:

• Human mast cell line

• 6-well cell culture plates

• Eoxin E4

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for COX-2 and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR instrument

Procedure:

• Seed mast cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with Eoxin E4 at the desired concentration (e.g., 10^-7 M) or vehicle control for a specified time (e.g., 4, 8, or 24 hours).

• Harvest the cells and extract total RNA using a commercial kit.

• Assess the quality and quantity of the extracted RNA.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Set up the qPCR reaction with the cDNA template, primers for COX-2 and the housekeeping gene, and qPCR master mix.

• Perform the qPCR reaction using a standard thermal cycling protocol.

• Analyze the data using the ΔΔCt method to determine the relative fold change in COX-2 expression in Eoxin E4-treated cells compared to the vehicle control.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for investigating the in vitro effects of Eoxin E4.

General experimental workflow for Eoxin E4 in vitro studies.

Disclaimer: The provided protocols are intended as a guide and may require optimization based on the specific experimental setup, cell lines, and reagents used. It is recommended to perform pilot experiments to determine the optimal conditions for your studies.

References

• 1. Leukotriene E4 activates human Th2 cells for exaggerated pro-inflammatory cytokine production in response to PGD2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological effects of leukotriene E4 on eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Leukotriene E4 activates peroxisome proliferator-activated receptor gamma and induces prostaglandin D2 generation by human mast cells [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Eoxin E4 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-Leukotriene E4, is a lipid mediator derived from the 15-lipoxygenase (15-LOX) pathway of arachidonic acid metabolism.[1] As a member of the eoxin family, it is analogous to the well-characterized cysteinyl leukotrienes (cys-LTs) that are products of the 5-lipoxygenase pathway. Emerging evidence suggests that eoxins are pro-inflammatory and play a role in allergic responses and other inflammatory conditions.[1] This document provides detailed application notes and protocols for utilizing Eoxin E4 in a variety of cell-based assays to investigate its biological activities and mechanism of action.

While direct dose-response data for Eoxin E4 is limited in publicly available literature, its structural similarity to Leukotriene E4 (LTE4) suggests that it may exert its effects in a similar concentration range. The protocols provided herein are based on established methods for related lipid mediators and provide recommended starting concentrations for Eoxin E4 that should be optimized for specific cell types and experimental conditions.

Data Presentation: Recommended Eoxin E4 Concentration Ranges for Cell-Based Assays

The following table summarizes recommended starting concentration ranges for Eoxin E4 in various cell-based assays, extrapolated from data on the closely related molecule, Leukotriene E4. It is critical to perform a dose-response experiment to determine the optimal concentration for your specific cell type and assay.

Assay Type	Cell Type Examples	Recommended Starting Concentration Range	Expected Effect	Reference for Analog (LTE4)
Cell Viability (MTT/XTT Assay)	Mast cells, eosinophils, epithelial cells	10 nM - 10 µM	Minimal direct cytotoxicity expected; may modulate viability in the presence of other stimuli.	N/A
Apoptosis (Annexin V/PI Staining)	Lymphocytes, cancer cell lines	100 nM - 10 µM	Unlikely to induce apoptosis alone; may modulate apoptotic pathways in concert with other agents.	N/A
Cytokine Release (ELISA/Multiplex)	Mast cells (e.g., LAD2), Th2 cells, basophils	10 nM - 1 µM	Induction of pro-inflammatory cytokines and chemokines (e.g., IL-8, MIP-1β, PGD2).	[2][3][4]
Calcium Mobilization (Fluorescent Dyes)	Mast cells (e.g., LAD2), epithelial cells	1 nM - 1 µM	Rapid and transient increase in intracellular calcium. EC50 typically in the low nanomolar range.	[5][6][7]
MAPK/ERK Activation (Western Blot/ELISA)	Mast cells (e.g., LAD2), intestinal epithelial cells	10 nM - 500 nM	Phosphorylation of ERK1/2, typically peaking within 5-15 minutes of stimulation.	[2][8][9]

Signaling Pathways and Experimental Workflows

Eoxin E4 Biosynthesis and Signaling Pathway

Eoxin E4 is synthesized from arachidonic acid via the 15-lipoxygenase pathway. While its dedicated receptor is still under investigation, evidence suggests it may signal through receptors shared with other cysteinyl leukotrienes, such as the P2Y12 receptor, leading to downstream activation of signaling cascades like the MAPK/ERK pathway and calcium mobilization, ultimately resulting in a cellular response.

Caption: Biosynthesis of Eoxin E4 and its putative signaling cascade.

General Experimental Workflow for Assessing Eoxin E4 Activity

The following diagram outlines a general workflow for investigating the effects of Eoxin E4 on a chosen cell line.

Caption: A stepwise workflow for Eoxin E4 cell-based experiments.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of Eoxin E4 on the metabolic activity and viability of cells.

Materials:

• Target cells (e.g., human mast cell line LAD2, or a relevant epithelial cell line)

• Complete cell culture medium

• Eoxin E4 stock solution (in a suitable solvent like ethanol (B145695) or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear-bottom cell culture plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of Eoxin E4 in complete medium. A suggested range is 10 nM to 10 µM. Include a vehicle control (medium with the same concentration of solvent as the highest Eoxin E4 concentration).

• Remove the medium from the wells and add 100 µL of the prepared Eoxin E4 dilutions or vehicle control.

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Mix gently on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To determine if Eoxin E4 induces apoptosis or necrosis in cells.

Materials:

• Target cells

• Complete cell culture medium

• Eoxin E4 stock solution

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• 6-well cell culture plates

• Flow cytometer

Protocol:

• Seed cells in a 6-well plate at an appropriate density and allow them to adhere overnight.

• Treat cells with various concentrations of Eoxin E4 (e.g., 100 nM, 1 µM, 10 µM) and a vehicle control for a specified time (e.g., 24 or 48 hours). Include positive controls for apoptosis (e.g., staurosporine) and necrosis (e.g., heat-shock).

• Harvest the cells, including any floating cells in the medium, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Cytokine Release Assay (ELISA)

Objective: To quantify the release of a specific cytokine (e.g., IL-8) from cells in response to Eoxin E4 stimulation.

Materials:

• Target cells (e.g., LAD2 mast cells)

• Complete cell culture medium

• Eoxin E4 stock solution

• ELISA kit for the cytokine of interest (e.g., Human IL-8 ELISA Kit)

• 24-well cell culture plates

• Microplate reader

Protocol:

• Seed cells in a 24-well plate at a suitable density and culture until they are ready for stimulation.

• Wash the cells with serum-free medium.

• Add fresh serum-free medium containing different concentrations of Eoxin E4 (e.g., 10 nM, 100 nM, 1 µM) or a vehicle control.

• Incubate for a predetermined time to allow for cytokine production and release (e.g., 6, 12, or 24 hours).

• Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• Perform the ELISA according to the manufacturer's instructions to quantify the concentration of the target cytokine in the supernatants.

• Generate a standard curve and calculate the cytokine concentrations in your samples.

Intracellular Calcium Mobilization Assay

Objective: To measure the transient increase in intracellular calcium concentration following Eoxin E4 stimulation.

Materials:

• Target cells

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Eoxin E4 stock solution

• 96-well black-walled, clear-bottom cell culture plates

• Fluorescence microplate reader with kinetic reading and injection capabilities

Protocol:

• Seed cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

• Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

• Remove the culture medium and add 100 µL of the loading buffer to each well.

• Incubate for 30-60 minutes at 37°C in the dark.

• Wash the cells twice with HBSS to remove excess dye. Leave 100 µL of HBSS in each well.

• Place the plate in the fluorescence microplate reader and allow it to equilibrate to 37°C.

• Establish a stable baseline fluorescence reading for 1-2 minutes.

• Inject a solution of Eoxin E4 at various concentrations (e.g., 1 nM to 1 µM) into the wells while simultaneously recording the fluorescence intensity (e.g., every second for 2-3 minutes).

• The change in fluorescence intensity reflects the change in intracellular calcium concentration. Calculate the peak fluorescence response for each concentration and plot a dose-response curve to determine the EC50 value.

MAPK/ERK Activation Assay (Western Blot)

Objective: To detect the phosphorylation of ERK1/2 as an indicator of MAPK pathway activation by Eoxin E4.

Materials:

• Target cells

• Serum-free cell culture medium

• Eoxin E4 stock solution

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• SDS-PAGE gels and Western blotting equipment

• Chemiluminescent substrate

Protocol:

• Seed cells in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells for 4-6 hours prior to stimulation.

• Treat the cells with various concentrations of Eoxin E4 (e.g., 10 nM, 100 nM, 500 nM) for a short time course (e.g., 2, 5, 10, 15, 30 minutes). Include an untreated control.

• After stimulation, immediately place the plate on ice and wash the cells with ice-cold PBS.

• Lyse the cells by adding ice-cold lysis buffer and scraping the cells.

• Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of each lysate.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and then probe with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with the anti-total-ERK1/2 antibody to confirm equal protein loading.

• Quantify the band intensities to determine the fold-change in ERK phosphorylation relative to the total ERK.

Disclaimer: These protocols provide a general framework. Researchers should consult relevant literature and optimize conditions for their specific experimental system. The provided concentration ranges for Eoxin E4 are suggestions based on the activity of a related compound and should be validated through dose-response experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Leukotriene E4 activates peroxisome proliferator-activated receptor gamma and induces prostaglandin D2 generation by human mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leukotriene E4 activates human Th2 cells for exaggerated pro-inflammatory cytokine production in response to PGD2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leukotriene E4 activates human Th2 cells for exaggerated proinflammatory cytokine production in response to prostaglandin D2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Leukotriene E4 is a full functional agonist for human cysteinyl leukotriene type 1 receptor-dependent gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leukotriene D4 and E4 induce transmembrane signaling in human epithelial cells. Single cell analysis reveals diverse pathways at the G-protein level for the influx and the intracellular mobilization of Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leukotriene E4 Activates Peroxisome Proliferator-activated Receptor γ and Induces Prostaglandin D2 Generation by Human Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Leukotriene E4–induced pulmonary inflammation is mediated by the P2Y12 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.biologists.com [journals.biologists.com]

Eoxin E4: Application Notes and Protocols for In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of Eoxin E4 (EXE4) and protocols for its preparation and use in common in vitro experiments. Eoxin E4 is a pro-inflammatory lipid mediator derived from arachidonic acid via the 15-lipoxygenase pathway.[1][2] It is a metabolite of Eoxin C4 (EXC4) and Eoxin D4 (EXD4) and is known to be involved in inflammatory responses, such as increasing vascular permeability.[1][3][4]

Data Presentation: Solubility and Physicochemical Properties

Eoxin E4 is typically supplied as a solution in methanol (B129727).[1] For experimental use, it is soluble in several common laboratory solvents. All quantitative data is summarized in the table below for easy reference.

Property	Value	Source
Synonyms	EXE4, 14,15-Leukotriene E4	Cayman Chemical[1]
Molecular Formula	C₂₃H₃₇NO₅S	Cayman Chemical[1]
Molecular Weight	439.6 g/mol	Cayman Chemical[1]
Purity	≥97%	Cayman Chemical[1]
Solubility in DMF	>50 mg/mL	Cayman Chemical[1]
Solubility in DMSO	>50 mg/mL	Cayman Chemical[1]
Solubility in Ethanol	>50 mg/mL	Cayman Chemical[1]
Solubility in PBS (pH 7.2)	>100 µg/mL	Cayman Chemical[1]

Experimental Protocols

Protocol 1: Preparation of Eoxin E4 Stock and Working Solutions

This protocol describes the preparation of a concentrated stock solution of Eoxin E4 in an organic solvent and subsequent dilution to a working concentration in an aqueous buffer or cell culture medium.

Materials:

• Eoxin E4 (as a solution in methanol or as a solid)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Phosphate-buffered saline (PBS), pH 7.2 or cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile, amber or light-protected microcentrifuge tubes

Procedure:

• Preparation of Primary Stock Solution (e.g., 10 mg/mL in DMSO):

  • If Eoxin E4 is provided in a solvent, evaporate the shipping solvent under a gentle stream of nitrogen.

  • Reconstitute the dried Eoxin E4 in anhydrous DMSO to a final concentration of 10 mg/mL. For example, add 100 µL of DMSO to 1 mg of Eoxin E4.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

• Preparation of Working Solutions:

  • Before use, thaw a single aliquot of the primary stock solution.

  • Perform serial dilutions of the stock solution into your final experimental medium (e.g., cell culture medium or PBS).

  • Important: To avoid precipitation, it is crucial to add the stock solution to the aqueous medium while vortexing.[5] The final concentration of the organic solvent (e.g., DMSO) should be kept low (typically <0.5%) to prevent solvent-induced cytotoxicity.[5]

  • Prepare working solutions fresh for each experiment and do not store them.

Protocol 2: In Vitro Vascular Permeability Assay

This protocol outlines a general method to assess the effect of Eoxin E4 on the permeability of an endothelial cell monolayer, a key function of this pro-inflammatory mediator.[1][3]

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable endothelial cell line

• Complete endothelial cell growth medium

• Transwell® inserts (e.g., 0.4 µm pore size) for 24-well plates

• Eoxin E4 working solutions

• FITC-dextran (or other fluorescently labeled tracer)

• Histamine (as a positive control)

• Fluorometer or microplate reader

Procedure:

• Cell Seeding:

  • Seed HUVECs onto the upper chamber of the Transwell® inserts at a density that will form a confluent monolayer within 48-72 hours.

  • Culture the cells in a CO₂ incubator at 37°C.

• Treatment:

  • Once the HUVEC monolayer is confluent (verify by microscopy), gently wash the cells with pre-warmed PBS.

  • Replace the medium in the upper chamber with medium containing different concentrations of Eoxin E4 (e.g., 1 nM - 1 µM). Include an untreated control and a positive control (e.g., histamine).

  • Add fresh medium to the lower chamber.

• Permeability Measurement:

  • To the upper chamber, add FITC-dextran to a final concentration of 1 mg/mL.

  • Incubate the plate for a defined period (e.g., 1-4 hours) at 37°C.

  • After incubation, collect a sample from the lower chamber.

  • Measure the fluorescence intensity of the sample using a fluorometer with appropriate excitation/emission wavelengths for FITC.

• Data Analysis:

  • Calculate the amount of FITC-dextran that has passed through the monolayer into the lower chamber.

  • Plot the fluorescence intensity against the concentration of Eoxin E4 to determine its effect on endothelial permeability.

Visualizations

Signaling Pathway: Eoxin Biosynthesis

Eoxin E4 is synthesized from arachidonic acid through a series of enzymatic steps primarily involving 15-lipoxygenase (15-LO).[2][6] This pathway is distinct from the more common leukotriene pathway which utilizes 5-lipoxygenase.

Biosynthesis pathway of Eoxin E4 from arachidonic acid.

Experimental Workflow: General In Vitro Protocol

The following diagram illustrates a typical workflow for studying the effects of Eoxin E4 on a cell-based assay.

General workflow for in vitro experiments using Eoxin E4.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes: Eoxin E4 as a Biomarker for Asthma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), a member of the eoxin family of lipid mediators, is emerging as a potential biomarker for asthma, particularly in pediatric populations. Eoxins are synthesized via the 15-lipoxygenase (15-LO) pathway, which is increasingly recognized for its role in the pathophysiology of airway inflammation.[1][2] This document provides detailed application notes and protocols for the utilization of Eoxin E4 as a biomarker in asthma research and drug development.

Eoxins, including Eoxin C4, D4, and E4, are produced predominantly by eosinophils and mast cells, key effector cells in allergic inflammation.[1][3] Their synthesis is initiated by the action of 15-LO-1 on arachidonic acid.[3][4] Studies have demonstrated that levels of Eoxin C4, D4, and E4 are significantly increased in the exhaled breath condensate (EBC) of asthmatic children compared to healthy controls.[2] Furthermore, elevated eoxin levels have been associated with bronchial hyperresponsiveness (BHR), a cardinal feature of asthma.[2] While a definitive link to asthma severity is still under investigation, a trend towards higher eoxin levels in more severe asthma has been observed.[2]

Biological Significance

Eoxin E4 is the final and most stable product of the eoxin synthesis pathway.[3][4] While the specific receptors and downstream signaling pathways for eoxins are not as well-characterized as those for leukotrienes, they have been shown to be potent pro-inflammatory mediators.[1][3] Eoxins can increase vascular permeability, a critical step in the inflammatory cascade, at potencies comparable to or even exceeding that of histamine.[1][3] The increased production of eoxins in asthma suggests that the 15-LO pathway is a relevant therapeutic target.

Data Presentation

The following table summarizes quantitative data on eicosanoid levels in exhaled breath condensate (EBC) from a study involving children with asthma and healthy controls. The data is presented as the ratio of the eicosanoid to palmitic acid (PA) to normalize for variations in EBC dilution.

Biomarker Ratio in EBC	Asthmatic Children (n=107) Median [IQR]	Healthy Children (n=24) Median [IQR]	p-value
Eoxin C4/PA (pg/ng)	0.20 [0.08-0.51]	0.07 [0.03-0.12]	< 0.001
Eoxin D4/PA (pg/ng)	0.11 [0.04-0.27]	0.04 [0.02-0.07]	< 0.001
Eoxin E4/PA (pg/ng)	0.09 [0.04-0.21]	0.04 [0.02-0.06]	< 0.001
15-HETE/PA (pg/ng)	1.09 [0.49-2.58]	0.38 [0.21-0.81]	< 0.001
LTC4/PA (pg/ng)	0.30 [0.13-0.71]	0.12 [0.06-0.21]	< 0.001
LTE4/PA (pg/ng)	0.14 [0.06-0.33]	0.07 [0.04-0.12]	< 0.01

Data adapted from a study on childhood asthma.[2] The study noted a nonsignificant trend toward higher eoxin/PA ratios with increasing asthma severity.

Signaling Pathways and Experimental Workflows

To visualize the key processes involved in the production of Eoxin E4 and its analysis, the following diagrams are provided.

Caption: Biosynthesis of Eoxin E4 via the 15-Lipoxygenase pathway.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eoxins: a new inflammatory pathway in childhood asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Eoxin E4 in Lipidomics: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction to Eoxin E4

Eoxin E4 (E4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a bioactive lipid mediator derived from the metabolism of arachidonic acid through the 15-lipoxygenase (15-LO) pathway.[1][2][3] Eoxins are structural analogs of the well-characterized cysteinyl leukotrienes and are increasingly recognized for their potent pro-inflammatory activities.[1][4] Primarily produced by eosinophils and mast cells, eoxins, including E4, are implicated in the pathophysiology of inflammatory diseases, particularly allergic asthma.[4][5] Their ability to increase vascular permeability, a key feature of inflammation, underscores their significance as potential therapeutic targets and biomarkers.[3][4] This document provides detailed application notes and experimental protocols for the study of Eoxin E4 in the field of lipidomics.

Biosynthesis of Eoxin E4

The biosynthesis of Eoxin E4 is a multi-step enzymatic cascade initiated by the release of arachidonic acid from the cell membrane. The pathway is prominently active in eosinophils, which are rich in the key enzyme 15-lipoxygenase-1 (15-LO-1).[3]

The key steps are as follows:

• Oxygenation of Arachidonic Acid: 15-LO-1 catalyzes the insertion of molecular oxygen into arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[3]

• Formation of Eoxin A4 (EXA4): 15-HPETE is then converted to the unstable epoxide intermediate, 14,15-leukotriene A4, also known as Eoxin A4 (EXA4).[3]

• Glutathione (B108866) Conjugation: Eoxin A4 is conjugated with reduced glutathione (GSH) by LTC4 synthase to yield Eoxin C4 (EXC4).[3]

• Conversion to Eoxin D4 (EXD4): Eoxin C4 is transported extracellularly and metabolized by γ-glutamyl transpeptidase, which removes a glutamic acid residue to form Eoxin D4 (EXD4).[3]

• Formation of Eoxin E4 (EXE4): Finally, a dipeptidase acts on Eoxin D4 to form Eoxin E4 (EXE4).[3]

Pro-inflammatory stimuli such as leukotriene C4 (LTC4), prostaglandin (B15479496) D2 (PGD2), and interleukin-5 (IL-5) can trigger the synthesis of eoxins from the endogenous pool of arachidonic acid in eosinophils.[3]

Figure 1: Biosynthesis pathway of Eoxin E4.

Putative Signaling Pathway of Eoxin E4

The precise receptor and downstream signaling pathway for Eoxin E4 are still under investigation. It is proposed that eoxins may act through a putative G-protein coupled receptor, distinct from the classical cysteinyl leukotriene receptors (CysLT1R and CysLT2R), to elicit their pro-inflammatory effects.[6] However, given the structural similarity to leukotriene E4 (LTE4), it is also plausible that E4 may interact with receptors known to bind LTE4, such as the P2Y12 receptor.[7][8][9] Activation of such a receptor is hypothesized to lead to downstream signaling cascades that result in cellular responses like increased vascular permeability.[4]

Figure 2: Putative signaling pathway of Eoxin E4.

Quantitative Data on Eoxins in Biological Samples

The quantification of eoxins in biological matrices is crucial for understanding their role in health and disease. The following tables summarize available quantitative data for eoxins in various biological samples.

Table 1: Eoxin Levels in Exhaled Breath Condensate of Children

Analyte	Healthy Children (pg/mL)	Asthmatic Children (pg/mL)	Fold Change	p-value
Eoxin C4/PA	Data not available	Significantly increased	-	< 0.05
Eoxin D4/PA	Data not available	Significantly increased	-	< 0.05
Eoxin E4/PA	Data not available	Significantly increased	-	< 0.05

Data adapted from a study on eicosanoids in the exhaled breath condensate of school-aged children. Levels are presented as a ratio to palmitic acid (PA). Absolute concentrations were not provided in the abstract.[10]

Table 2: Eoxin C4 Levels in Bronchoalveolar Lavage Fluid (BALF)

Analyte	Concentration (pg/mL)
Eoxin C4 (Median)	1.4
Eoxin C4 (Range)	<1.12 - 6.7

This study was the first to demonstrate the presence of Eoxin C4 in human biological fluids. The immunoassay used did not detect Eoxin D4 or Eoxin E4.[2]

Experimental Protocols

Protocol 1: Sample Preparation and Solid-Phase Extraction (SPE) for Eoxin E4 Analysis

This protocol provides a general guideline for the extraction and purification of Eoxin E4 from biological fluids like plasma or bronchoalveolar lavage fluid (BALF) prior to LC-MS/MS analysis.

Materials:

• Biological sample (e.g., plasma, BALF)

• Internal standard (e.g., deuterated Eoxin E4 or a related leukotriene like LTE4-d5)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing and Internal Standard Spiking:

  • Thaw frozen biological samples on ice.

  • To 1 mL of the sample, add an appropriate amount of the internal standard solution. The concentration of the internal standard should be similar to the expected concentration of the analyte.

  • Vortex briefly to mix.

• Protein Precipitation (for plasma/serum):

  • Add 3 volumes of ice-cold methanol to the sample.

  • Vortex for 30 seconds.

  • Incubate at -20°C for 20 minutes to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to dry out.

  • Sample Loading: Load the supernatant from the protein precipitation step (or the diluted BALF sample) onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove salts and other polar impurities.

  • Elution: Elute the eoxins from the cartridge with 2 mL of methanol into a clean collection tube.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

  • Vortex briefly and transfer to an autosampler vial.

Sample Stability and Storage:

• Biological samples should be processed as soon as possible after collection.

• For short-term storage (up to 7 days), samples can be kept at 4°C.

• For long-term storage, samples should be frozen at -80°C.

• Avoid repeated freeze-thaw cycles.[11]

Protocol 2: Quantification of Eoxin E4 by LC-MS/MS

This protocol outlines the general parameters for the analysis of Eoxin E4 using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system.

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters (example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 20% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5-10 µL.

MS/MS Parameters (example):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Eoxin E4: The specific precursor and product ions for E4 will need to be determined empirically or from literature if available. As a starting point, the transition for the analogous leukotriene E4 (m/z 438 -> 333) can be used as a reference.[12]

  • Internal Standard: Monitor the corresponding transition for the deuterated internal standard.

• Optimization: Ion source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-specific parameters (e.g., collision energy, declustering potential) should be optimized for maximum sensitivity.

Data Analysis:

• Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of Eoxin E4 standards.

Experimental Workflow for Eoxin E4 Lipidomics Study

The following diagram illustrates a typical workflow for a lipidomics study focused on Eoxin E4.

Figure 3: General workflow for an Eoxin E4 lipidomics study.

Conclusion

Eoxin E4 is an emerging lipid mediator with significant pro-inflammatory properties, making it a molecule of high interest in lipidomics research, particularly in the context of inflammatory diseases like asthma. The application notes and protocols provided herein offer a comprehensive guide for researchers and drug development professionals to investigate the role of Eoxin E4. While the precise signaling pathway of E4 is an active area of research, the detailed methodologies for its extraction and quantification using LC-MS/MS provide a robust framework for advancing our understanding of this potent eicosanoid. Further studies are warranted to fully elucidate its biological functions and its potential as a therapeutic target.

References

• 1. benchchem.com [benchchem.com]
• 2. Concentration of 14,15-leukotriene C4 (eoxin C4) in bronchoalveolar lavage fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 6. The leukotriene E4 puzzle: finding the missing pieces and revealing the pathobiologic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leukotriene E4–induced pulmonary inflammation is mediated by the P2Y12 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biological Effects of Leukotriene E4 on Eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biological effects of leukotriene E4 on eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Plasma levels of leukotriene E4 during clinical course of bronchial asthma and the effect of oral prednisolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Leukotriene-E4 in human urine: Comparison of on-line purification and liquid chromatography-tandem mass spectrometry to affinity purification followed by enzyme immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Synthetic Eoxin E4: Application Notes and Protocols for Research Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4, is a lipid mediator derived from the 15-lipoxygenase (15-LOX) pathway of arachidonic acid metabolism.[1][2] Eoxins are increasingly recognized for their potent pro-inflammatory activities and potential involvement in various physiological and pathological processes, including allergic reactions and cancer.[2] Synthetic Eoxin E4 provides a crucial tool for researchers to investigate the specific biological roles of this molecule, explore its mechanism of action, and evaluate its potential as a therapeutic target.

Biological Activity and Research Applications

Eoxin E4 is the final product in the eoxin biosynthesis pathway, following the sequential conversion of Eoxin C4 (EXC4) and Eoxin D4 (EXD4).[1][3] Eoxins are primarily produced by eosinophils and mast cells.[1] The most well-documented biological effect of the eoxin family is the induction of vascular permeability.[1]

Key Research Applications:

• Inflammation and Allergy: Investigating the role of Eoxin E4 in inflammatory responses, particularly in allergic diseases such as asthma, where eosinophils are key effector cells. Studies can focus on its ability to increase vascular permeability, a hallmark of inflammation.[1]

• Cancer Biology: Exploring the potential involvement of the 15-lipoxygenase pathway and its products, including Eoxin E4, in cancer progression.[2]

• Cell Signaling: Elucidating the downstream signaling pathways activated by Eoxin E4. Although a specific receptor has not yet been definitively identified, research can focus on measuring second messenger responses and kinase activation.

• Drug Discovery: Using synthetic Eoxin E4 to screen for and characterize novel antagonists that could have therapeutic potential in inflammatory diseases or cancer.

Data Presentation

The following table summarizes the known quantitative data regarding the biological activity of the eoxin family of molecules.

Biological Activity	Model System	Potency/Effect	Reference
Increased Vascular Permeability	In vitro endothelial cell monolayer	Approximately 100 times more potent than histamine (B1213489) and nearly as potent as LTC4 and LTD4.	[1]

Signaling Pathways

Biosynthesis of Eoxin E4

The synthesis of Eoxin E4 begins with the oxygenation of arachidonic acid by 15-lipoxygenase-1 (15-LO-1). The resulting 15-hydroperoxyeicosatetraenoic acid (15-HPETE) is converted to the unstable epoxide Eoxin A4 (EXA4). Subsequent conjugation with glutathione (B108866) forms Eoxin C4 (EXC4), which is then metabolized to Eoxin D4 (EXD4) and finally to Eoxin E4 (EXE4).[1][3]

Biosynthesis pathway of Eoxin E4.

Proposed Pro-inflammatory Signaling

While the specific receptor and downstream signaling cascade for Eoxin E4 are not yet fully elucidated, its potent pro-inflammatory effects, such as increasing vascular permeability, suggest a signaling pathway that leads to cytoskeletal changes in endothelial cells.

Proposed signaling of Eoxin E4.

Experimental Protocols

Protocol 1: In Vitro Vascular Permeability Assay

This protocol is designed to assess the effect of synthetic Eoxin E4 on the permeability of an endothelial cell monolayer.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Transwell inserts (e.g., 0.4 µm pore size)

• 24-well plates

• Synthetic Eoxin E4 (stock solution in ethanol)

• Histamine (positive control)

• Vehicle control (ethanol)

• Fluorescein isothiocyanate (FITC)-dextran

• Fluorometer

Procedure:

• Cell Seeding: Seed HUVECs onto the upper chamber of the Transwell inserts at a density that will form a confluent monolayer within 24-48 hours.

• Monolayer Formation: Culture the cells until a confluent monolayer is formed. The integrity of the monolayer can be assessed by measuring transendothelial electrical resistance (TEER).

• Treatment:

  • Prepare serial dilutions of synthetic Eoxin E4 in endothelial cell growth medium. A final concentration range of 0.1 nM to 1 µM is recommended.

  • Prepare a positive control (e.g., 100 µM histamine) and a vehicle control.

  • Gently remove the medium from the upper and lower chambers of the Transwell inserts.

  • Add the Eoxin E4 dilutions, positive control, or vehicle control to the upper chamber. Add fresh medium to the lower chamber.

• Permeability Measurement:

  • Add FITC-dextran to the upper chamber at a final concentration of 1 mg/mL.

  • Incubate for a defined period (e.g., 4 hours) at 37°C.

  • Collect samples from the lower chamber.

• Quantification: Measure the fluorescence of the samples from the lower chamber using a fluorometer. An increase in fluorescence indicates increased permeability of the endothelial monolayer.

• Data Analysis: Calculate the percentage increase in permeability compared to the vehicle control.

Protocol 2: Calcium Mobilization Assay

This protocol measures intracellular calcium mobilization in response to synthetic Eoxin E4, a common downstream event in G-protein coupled receptor signaling.

Materials:

• Target cells (e.g., eosinophils, mast cells, or a cell line expressing a putative receptor)

• Cell culture medium

• Synthetic Eoxin E4 (stock solution in ethanol)

• Ionomycin (positive control)

• Vehicle control (ethanol)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Fluorescent plate reader or flow cytometer

Procedure:

• Cell Preparation: Harvest and wash the target cells.

• Dye Loading: Resuspend the cells in a buffer containing the calcium-sensitive dye and incubate according to the manufacturer's instructions to allow for dye loading.

• Washing: Wash the cells to remove excess dye.

• Treatment:

  • Aliquot the dye-loaded cells into a 96-well plate.

  • Use a fluorescent plate reader with an injection module to add synthetic Eoxin E4 (at various concentrations), a positive control (ionomycin), or a vehicle control to the wells.

• Measurement: Immediately after injection, measure the change in fluorescence over time. An increase in fluorescence indicates an increase in intracellular calcium concentration.

• Data Analysis: Quantify the peak fluorescence intensity or the area under the curve to determine the dose-response relationship of Eoxin E4-induced calcium mobilization.

Experimental Workflow

The following diagram illustrates a general workflow for investigating the biological effects of synthetic Eoxin E4.

General experimental workflow.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Determining the Stability of Eoxin E4 in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4, is a lipid mediator derived from arachidonic acid via the 15-lipoxygenase pathway.[1][2] As an emerging area of interest in inflammation and allergic responses, understanding the stability of Eoxin E4 in solution is critical for accurate preclinical and clinical research, as well as for the development of potential therapeutics.[2] These application notes provide a comprehensive overview of the stability of Eoxin E4, protocols for its assessment, and relevant biological context.

Given the limited direct stability data for Eoxin E4, this document leverages stability information from the structurally and functionally similar cysteinyl leukotriene, Leukotriene E4 (LTE4), as a reliable surrogate.[3][4][5] LTE4 is the most stable of the cysteinyl leukotrienes and is often used as a biomarker for the entire class.[3][4]

Eoxin E4 Signaling Pathway

Eoxin E4 is synthesized from arachidonic acid through a series of enzymatic steps initiated by 15-lipoxygenase (15-LO). The pathway is analogous to the well-characterized leukotriene synthesis pathway.

Caption: Biosynthetic pathway of Eoxin E4.

Stability of Eoxin E4 in Solution: Quantitative Data

Storage Condition	Duration	Analyte	Matrix	Stability (% Remaining)	Reference
Room Temperature	24 hours	LTE4	Urine	~74%	[5]
4°C	7 days	LTE4	Urine	~89%	[5]
30°C	24 hours	LTE4	Urine	~74%	[5]
Freeze/Thaw Cycles	1 cycle	LTE4	Urine	~90%	[5]
Freeze/Thaw Cycles	5 cycles	LTE4	Urine	~80%	[5]
-80°C	≥ 1 year	Eoxin E4	Methanol (B129727)	Stable	[6]

Note: The data for LTE4 in urine indicates that while relatively stable, some degradation occurs at room temperature and with repeated freeze-thaw cycles. For long-term storage, -80°C is recommended. A commercially available solution of Eoxin E4 in methanol is reported to be stable for at least one year at -80°C.[6]

Experimental Protocols

Protocol for Forced Degradation Study of Eoxin E4

This protocol outlines a general procedure for conducting a forced degradation study to assess the intrinsic stability of Eoxin E4 in solution under various stress conditions.

References

• 1. Cysteinyl Leukotrienes and Their Receptors; Emerging Concepts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciex.com [sciex.com]
• 3. Identification of four new degradation products of epirubicin through forced degradation, LC-UV, MSn and LC-MS-TOF studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential Regulation of Cysteinyl Leukotriene Receptor Signaling by Protein Kinase C in Human Mast Cells | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]

Eoxin E4: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4 (14,15-LTE4), is a lipid mediator derived from the 15-lipoxygenase (15-LO) pathway of arachidonic acid metabolism.[1][2] Primarily produced by eosinophils, mast cells, and some cancer cells, Eoxin E4 is recognized as a pro-inflammatory molecule.[1] It is the terminal and most stable metabolite in the eoxin biosynthesis pathway.[2] Research indicates its involvement in physiological and pathological processes such as inflammation and allergic reactions. Notably, Eoxin E4 has been shown to increase vascular permeability with a potency approximately 100-fold greater than histamine, highlighting its potential significance in inflammatory responses.[3]

This document provides detailed application notes and experimental protocols for the use of Eoxin E4 in research settings. It is intended to guide researchers, scientists, and drug development professionals in designing and executing experiments to investigate the biological functions and therapeutic potential of this lipid mediator.

Eoxin E4: Supplier Information

Eoxin E4 is a specialized biochemical available from a limited number of suppliers. Researchers should ensure the quality and purity of the product for reliable experimental outcomes.

Supplier	Product Name	Catalog Number	Purity	Formulation
Cayman Chemical	14,15-Leukotriene E4	10011362	≥97%	A solution in methanol (B129727)
MedChemExpress (MCE)	Eoxin E4	HY-115356	Not specified	Not specified

Eoxin E4: Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of Eoxin E4 is crucial for its proper handling, storage, and use in experimental protocols.

Property	Value
Chemical Formula	C₂₃H₃₇NO₅S
Molecular Weight	439.6 g/mol
CAS Number	1000852-57-2
Appearance	Provided as a solution
Solubility	DMF: >50 mg/ml, DMSO: >50 mg/ml, Ethanol: >50 mg/ml, PBS (pH 7.2): >100 µg/ml
Stability	≥ 1 year when stored at -80°C
Storage Conditions	Store at -80°C

Signaling Pathways and Experimental Workflows

The biosynthesis of Eoxin E4 involves a series of enzymatic steps starting from arachidonic acid. Understanding this pathway is key to interpreting experimental results.

Caption: Biosynthesis pathway of Eoxin E4 from arachidonic acid.

A typical experimental workflow for investigating the biological effects of Eoxin E4 involves a series of steps from sample preparation to data analysis.

Caption: General experimental workflow for studying Eoxin E4.

Experimental Protocols

Protocol 1: Quantification of Eoxin E4 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general method for the quantification of Eoxin E4 in biological samples. Optimization may be required based on the specific matrix and instrumentation.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Materials:

  • Biological sample (e.g., cell culture supernatant, plasma)

  • Internal standard (e.g., Eoxin E4-d5)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • C18 SPE cartridges

• Procedure:

  • Thaw biological samples on ice.

  • Spike the sample with an appropriate amount of internal standard.

  • Acidify the sample to pH ~3.5 with formic acid.

  • Condition the C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

  • Load the acidified sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

  • Elute Eoxin E4 and the internal standard with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in a small volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

• LC Parameters (Representative):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B over 15-20 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40°C.

• MS Parameters (Representative):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Eoxin E4 and its internal standard must be determined by direct infusion or predicted based on structure. For LTE4 (a close structural analog), a common transition is m/z 438 -> 333. The transitions for Eoxin E4 will be similar and should be optimized.

3. Data Analysis

• Quantify Eoxin E4 by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of Eoxin E4.

Protocol 2: In Vitro Eosinophil Degranulation Assay

This protocol is designed to assess the effect of Eoxin E4 on eosinophil degranulation by measuring the release of eosinophil peroxidase (EPO).

• Materials:

  • Purified human eosinophils

  • Eoxin E4

  • RPMI-1640 medium (without phenol (B47542) red)

  • o-phenylenediamine (OPD) substrate

  • 96-well microtiter plates

  • Plate reader

• Procedure:

  • Isolate human eosinophils from peripheral blood using standard methods (e.g., density gradient centrifugation followed by immunomagnetic negative selection).

  • Resuspend the purified eosinophils in RPMI-1640 medium at a concentration of 5 x 10⁶ cells/mL.

  • Pre-coat the wells of a 96-well plate with 2.5% human serum albumin for 2 hours at 37°C to prevent non-specific activation, then wash with PBS.

  • Add 90 µL of the eosinophil suspension to each well.

  • Add 10 µL of Eoxin E4 at various concentrations (e.g., 1 nM to 1 µM) or vehicle control to the wells.

  • Incubate the plate for 4 hours at 37°C in a 5% CO₂ incubator.

  • After incubation, centrifuge the plate and collect the supernatants.

  • Measure the EPO activity in the supernatants using the OPD method. Read the absorbance at the appropriate wavelength (typically 492 nm).

  • Calculate the percentage of EPO release relative to a positive control (e.g., cell lysis).

Protocol 3: In Vivo Vascular Permeability Assay (Miles Assay)

This protocol describes an in vivo method to evaluate the effect of Eoxin E4 on vascular permeability in a mouse model using Evans Blue dye.

• Materials:

  • Mice (e.g., C57BL/6)

  • Eoxin E4

  • Evans Blue dye (0.5% in sterile PBS)

  • Formamide (B127407)

  • Spectrophotometer

• Procedure:

  • Prepare a sterile solution of Eoxin E4 in a suitable vehicle.

  • Anesthetize the mice.

  • Inject 200 µL of 0.5% Evans Blue solution intravenously via the tail vein. Evans Blue will bind to serum albumin.

  • After a short circulation time (e.g., 5-10 minutes), inject Eoxin E4 (e.g., 10-100 pmol in 20 µL) intradermally into the dorsal skin. Inject vehicle as a control at a separate site.

  • After a defined period (e.g., 30 minutes), euthanize the mice and excise the skin at the injection sites.

  • Extract the Evans Blue dye from the skin samples by incubating them in formamide (e.g., 500 µL) at 55°C for 24-48 hours.

  • Measure the absorbance of the formamide extracts at 610-620 nm.

  • Quantify the amount of extravasated Evans Blue dye using a standard curve and express it as µg of dye per mg of tissue.

Quantitative Data Summary

The following tables summarize key quantitative data related to Eoxin E4. This information is essential for experimental design and data interpretation.

Table 1: Biological Activity of Eoxin E4

Assay	Species/Cell Type	Parameter	Value	Reference
Vascular Permeability	Human Endothelial Cells	Relative Potency	~100x > Histamine	[3]
Vascular Permeability	Human Endothelial Cells	Relative Potency	~10-fold less potent than LTC4	[3]

Table 2: Typical Concentrations in Biological Fluids

Analyte	Biological Fluid	Disease State	Concentration Range	Reference
Eoxin C4	Bronchoalveolar Lavage Fluid	Respiratory Inflammatory Diseases	<1.12 - 6.7 pg/mL	[4]
Leukotriene E4	Urine	Healthy Humans	17-52 pg/mg creatinine	[5]

Note: Data for Eoxin E4 concentrations in biological fluids is limited. The provided data for related eoxins and leukotrienes can serve as a reference.

Conclusion

Eoxin E4 is a potent lipid mediator with significant pro-inflammatory activities. The protocols and data presented in this document provide a foundation for researchers to explore its role in health and disease. As with any experimental system, optimization of the provided protocols for specific laboratory conditions and research questions is recommended. The continued investigation of Eoxin E4 is likely to provide valuable insights into inflammatory processes and may lead to the identification of new therapeutic targets for a variety of diseases.

References

• 1. Lipid Mediator Metabolomics Via LC-MS/MS Profiling and Analysis | Springer Nature Experiments [experiments.springernature.com]
• 2. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Concentration of 14,15-leukotriene C4 (eoxin C4) in bronchoalveolar lavage fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Handling and Storage of 14,15-Leukotriene E4 (Eoxin E4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Leukotriene E4 (14,15-LTE4), also known as Eoxin E4 (EXE4), is a lipid mediator derived from arachidonic acid via the 15-lipoxygenase (15-LO) pathway.[1][2] Eoxins are primarily produced by eosinophils and mast cells and are implicated as pro-inflammatory mediators.[3][4] Specifically, 14,15-LTE4 can increase the permeability of vascular endothelial cell monolayers, a key event in inflammation.[1][2] Like other leukotrienes, 14,15-LTE4 is chemically labile, and its stability is a critical factor for obtaining reliable and reproducible experimental results. These application notes provide detailed guidelines for the proper storage, handling, and use of 14,15-LTE4.

Physicochemical Properties, Storage, and Stability

Proper storage is crucial to prevent degradation and maintain the biological activity of 14,15-LTE4.

Table 1: Physicochemical Properties of 14,15-Leukotriene E4

Property	Value	Reference
Formal Name	14R-[[(2R)-2-amino-2-carboxyethyl]thio]-15S-hydroxy-5Z,8Z,10E,12E-eicosatetraenoic acid	[2]
Synonyms	Eoxin E4, EXE4, 14,15-LTE4	[2][5]
Molecular Formula	C23H37NO5S	[2][6]
Formula Weight	439.6 g/mol	[2][5]
Purity	Typically ≥97%	[2]
Formulation	Commonly supplied as a solution in methanol (B129727) or ethanol.	[2]

| UV/Vis. λmax | 281-282 nm |[2][3] |

Table 2: Solubility of 14,15-Leukotriene E4

Solvent	Approximate Solubility	Reference
DMSO	>50 mg/mL	[1][2]
DMF	>50 mg/mL	[1][2]
Ethanol	>50 mg/mL	[1]

| PBS (pH 7.2) | >100 µg/mL |[1][2] |

Table 3: Recommended Storage and Stability

Condition	Recommendation	Duration	Reference
As Supplied (in organic solvent)	Store at -80°C.	≥ 1 year	[1][2]
In Solvent (aliquots)	Store at -80°C. Avoid repeated freeze-thaw cycles.	1 year	[1]
Aqueous Solutions	Prepare fresh for each experiment. Not recommended for storage.	< 1 day	General recommendation for leukotrienes.

| Powder Form | Store at -20°C. | 3 years |[1] |

Handling and Preparation of Solutions

Adherence to proper handling procedures is essential to prevent degradation.

Reconstitution and Preparation of Stock Solutions

14,15-LTE4 is typically supplied in an organic solvent like methanol or ethanol. If a different solvent is required:

• Under a gentle stream of inert gas (e.g., nitrogen or argon), carefully evaporate the shipping solvent.

• Immediately dissolve the residue in a high-purity, anhydrous organic solvent of choice, such as DMSO, DMF, or ethanol.[1][2]

• For storage, overlay the solution with an inert gas before tightly sealing the vial.

• It is highly recommended to prepare single-use aliquots from the stock solution to minimize freeze-thaw cycles and exposure to air and moisture.

Preparation of Aqueous Working Solutions

Due to the limited stability of leukotrienes in aqueous media, working solutions should be prepared immediately before use.

• Dilute an aliquot of the organic stock solution into the desired aqueous buffer (e.g., PBS, pH 7.2).

• Ensure the final concentration of the organic solvent is minimal (typically <0.1%) to avoid physiological effects on the experimental system.

• Sonication may be recommended to aid dissolution in aqueous buffers.[1]

Biosynthesis Pathway of 14,15-Leukotriene E4 (Eoxin E4)

14,15-LTE4 is the final product in the eoxin metabolic pathway, which parallels the classical leukotriene pathway.[6] The process begins with the oxygenation of arachidonic acid by 15-lipoxygenase-1.[3]

Caption: Biosynthesis pathway of 14,15-Leukotriene E4 (Eoxin E4).

Experimental Protocols

Protocol 1: General Workflow for Analysis of Eoxins by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of eoxins in biological samples.[7][8]

Caption: General workflow for the analysis of eoxins using LC-MS/MS.

Methodology:

• Sample Collection and Preparation:

  • Collect biological samples (e.g., cell culture supernatants, bronchoalveolar lavage fluid).

  • To terminate enzymatic activity, samples can be mixed with ice-cold methanol.[7]

  • Centrifuge samples (e.g., 400 x g for 10 minutes at 4°C) to remove cells and debris.[7]

  • Add a suitable deuterated internal standard (e.g., LTE4-d5) to the supernatant for accurate quantification.[7][9]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol, followed by water.[7]

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-percentage methanol-in-water solution to remove polar impurities.[7]

  • Elute the eoxins with methanol or another appropriate organic solvent.[7]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.[7]

• LC-MS/MS Analysis: A validated method for general eicosanoid analysis can be adapted.[10]

Table 4: Example LC-MS/MS Parameters for Eicosanoid Analysis

Parameter	Example Value/Condition	Reference
LC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)	[7]
Mobile Phase A	Water with 0.1% formic acid or 0.1% acetic acid	[7][10]
Mobile Phase B	Acetonitrile/Methanol (e.g., 80:20 or 90:10, v/v) with 0.1% formic/acetic acid	[7][10]
Flow Rate	0.2 - 0.4 mL/min	[7]
Gradient	A linear gradient from a low to high percentage of mobile phase B over ~15-20 minutes.	[7]
Ionization Mode	Negative Electrospray Ionization (ESI)	[10]

| Detection | Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) |[10] |

Note: Specific mass transitions (precursor/product ions), declustering potentials, and collision energies must be optimized for 14,15-LTE4 and the specific instrument used.

Protocol 2: Stimulation of Eosinophils for Eoxin Production

This protocol describes the stimulation of isolated human eosinophils to produce eoxins, which can then be analyzed.

Methodology:

• Cell Preparation:

  • Isolate human eosinophils from peripheral blood using a method such as negative immunomagnetic selection to achieve high purity (>98%).[7]

  • Resuspend the purified eosinophils in a suitable buffer (e.g., HBSS with Ca2+ and Mg2+) at a concentration of 1-5 x 10^6 cells/mL.[7]

  • Pre-warm the cell suspension to 37°C for 5 minutes.

• Cell Stimulation:

  • Add a stimulus to induce eoxin production. This can be a physiological stimulus or an exogenous substrate.[3][7]

  • Examples of Stimuli:

    • Arachidonic Acid: 10-20 µM final concentration.[7]

    • Calcium Ionophore (e.g., A23187): 1-5 µM final concentration.[7]

    • Physiological Stimuli: LTC4 (100 nM), PGD2 (1 µM), or IL-5 (10 ng/mL).[7]

  • Incubate for 5-30 minutes at 37°C.[7]

• Reaction Termination and Sample Collection:

  • Terminate the reaction by adding ice-cold methanol or placing the tubes on ice.[7]

  • Pellet the cells by centrifugation (400 x g for 10 minutes at 4°C).[7]

  • Collect the supernatant, which contains the secreted eoxins, for analysis as described in Protocol 1.

Safety and Disposal

Safety Precautions

• 14,15-LTE4 should be handled as a potentially hazardous substance as its toxicological properties have not been fully investigated.[11]

• Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[11]

• Conduct all work in a well-ventilated area or a chemical fume hood.[12]

Disposal Protocol

Unused 14,15-LTE4 and contaminated materials should be disposed of as hazardous chemical waste. Chemical inactivation via alkaline hydrolysis is a recommended method for similar bioactive lipids prior to final disposal.[13]

Table 5: Quantitative Parameters for Chemical Inactivation via Alkaline Hydrolysis

Parameter	Value/Condition	Rationale	Reference
Inactivating Agent	1 M Sodium Hydroxide (NaOH)	Effective for alkaline hydrolysis of lipids.	[13]
Target pH	≥ 10	High pH ensures rapid degradation of the leukotriene structure.	[13]
Reaction Time	≥ 1 hour at room temperature	Ensures complete degradation.	[13]

| Neutralizing Agent | 1 M Citric Acid or dilute HCl | Neutralizes the corrosive waste stream before final disposal. |[13] |

Procedure:

• Inactivation: In a chemically resistant container, add the 14,15-LTE4 waste. Slowly add 1 M NaOH solution until the pH is ≥ 10. Allow the mixture to stand for at least 1 hour.[13]

• Neutralization: Slowly add a weak acid (e.g., 1 M citric acid) to neutralize the solution to a pH between 6 and 8.[13]

• Final Disposal: Collect the neutralized solution in a properly labeled hazardous waste container and dispose of it through your institution's Environmental Health and Safety (EHS) office, in accordance with all local, state, and federal regulations.[13][14]

References

• 1. 14,15-Leukotriene E4 | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Lte4 | C23H37NO5S | CID 52921882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Analytical and clinical validation of an LC-MS/MS method for urine leukotriene E4: A marker of systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. targetmol.com [targetmol.com]
• 13. benchchem.com [benchchem.com]
• 14. angenechemical.com [angenechemical.com]

Application Notes and Protocols for Eoxin E4 Experimental Model Systems

Disclaimer: Eoxin E4 is a hypothetical molecule not currently established in mainstream scientific literature. The following application notes and protocols are based on established experimental systems for studying related lipid mediators, such as other eoxins and leukotrienes, which are known to play a role in inflammatory responses, particularly those involving eosinophils.

Introduction

Eoxins are a class of lipid mediators derived from arachidonic acid through the 15-lipoxygenase pathway. They are potent inflammatory mediators, and the hypothetical Eoxin E4 (EXE4) is presumed to be a key player in pathologies characterized by eosinophilic inflammation, such as allergic asthma, atopic dermatitis, and eosinophilic esophagitis. Studying the biological functions of EXE4 and developing therapeutic inhibitors requires robust in vitro and in vivo experimental models. These models are crucial for elucidating its signaling pathways, identifying its receptors, and evaluating the efficacy of potential drug candidates.

Application Notes

1. In Vitro Model Systems for Eoxin E4 Research

In vitro models are essential for dissecting the molecular and cellular mechanisms of EXE4 action at a fundamental level. These systems offer high-throughput capabilities for screening potential antagonists.

• Primary Human Eosinophils: Isolated from the peripheral blood of healthy or allergic donors, these cells represent the most physiologically relevant model for studying direct effects of EXE4, such as chemotaxis, degranulation, and cytokine release.

• Eosinophilic Cell Lines: Cell lines such as EoL-1 and HL-60 (differentiated towards an eosinophilic phenotype) provide a more scalable and less variable alternative to primary cells for studying signaling pathways and for initial compound screening.

• Receptor-Transfected Cell Lines: HEK293 or CHO cells engineered to express the putative receptor for EXE4 (e.g., a G-protein coupled receptor) are invaluable tools for receptor binding assays and for studying specific signaling events in a clean genetic background.

2. In Vivo Model Systems for Eoxin E4 Research

In vivo models are indispensable for understanding the integrated physiological and pathological roles of EXE4 in a whole organism and for preclinical evaluation of drug candidates.

• Murine Models of Allergic Airway Inflammation: The ovalbumin (OVA)-induced asthma model in mice is a gold standard. In this model, the role of EXE4 can be investigated by administering EXE4 inhibitors and assessing their impact on key asthma-related parameters like eosinophilic infiltration into the lungs, airway hyperresponsiveness, and mucus production.

• Models of Atopic Dermatitis: Models involving epicutaneous sensitization with allergens like house dust mite (HDM) can be used to study the contribution of EXE4 to skin inflammation, eosinophil recruitment to the skin, and pruritus.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Models: These models are used to determine the dose-response relationship of EXE4 inhibitors, their bioavailability, and the correlation between drug exposure and the desired therapeutic effect (e.g., reduction of eosinophilia).

Quantitative Data Summary

The following table summarizes representative quantitative data that could be expected from studies on a molecule like Eoxin E4, based on published data for similar lipid mediators.

Parameter	Assay Type	Model System	Value (Representative)
EC₅₀ (Chemotaxis)	Chemotaxis Assay	Primary Human Eosinophils	5 - 20 nM
EC₅₀ (Calcium Flux)	Calcium Mobilization	EoL-1 Cells	10 - 50 nM
Receptor Binding (Kᵢ)	Radioligand Binding Assay	Receptor-transfected HEK293	2 - 15 nM
Inhibition of Airway Eosinophilia	In Vivo Asthma Model	OVA-sensitized Mice	50-70% reduction at 10 mg/kg
Reduction in Airway Hyperresponsiveness	In Vivo Asthma Model	OVA-sensitized Mice	40-60% reduction at 10 mg/kg

Experimental Protocols

Protocol 1: In Vitro Eosinophil Chemotaxis Assay (Boyden Chamber)

This protocol describes a method to measure the chemotactic effect of Eoxin E4 on primary human eosinophils.

• Eosinophil Isolation: Isolate eosinophils from human peripheral blood using negative selection with magnetic beads. Resuspend purified eosinophils in assay buffer (e.g., HBSS with 0.1% BSA) at a concentration of 1 x 10⁶ cells/mL.

• Assay Plate Preparation: Use a 96-well chemotaxis plate with a 5 µm pore size polycarbonate membrane. Add various concentrations of EXE4 (e.g., 0.1 nM to 1 µM) or a control buffer to the lower wells of the chamber.

• Cell Addition: Add 50-100 µL of the eosinophil suspension to the upper wells (the insert).

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes.

• Cell Migration Quantification: After incubation, remove the insert. The migrated cells in the lower chamber are quantified. This can be done by lysing the cells and measuring the activity of a cellular enzyme like acid phosphatase or by using a fluorescent DNA-binding dye (e.g., CyQUANT).

• Data Analysis: Plot the number of migrated cells against the concentration of EXE4. Determine the EC₅₀ value using a non-linear regression curve fit (sigmoidal dose-response).

Protocol 2: In Vivo Ovalbumin (OVA)-Induced Allergic Airway Inflammation

This protocol outlines a common mouse model to evaluate the in vivo effect of an Eoxin E4 antagonist.

• Sensitization: Sensitize BALB/c mice on days 0 and 14 by intraperitoneal (i.p.) injection of 20 µg OVA emulsified in 2 mg of aluminum hydroxide (B78521) in saline.

• Drug Administration: Starting on day 21, administer the EXE4 antagonist (e.g., 10 mg/kg, i.p.) or vehicle control daily for 7 days.

• Aerosol Challenge: On days 21, 22, and 23, challenge the mice by exposing them to an aerosol of 1% OVA in saline for 30 minutes.

• Endpoint Analysis (Day 24):

  • Airway Hyperresponsiveness (AHR): Measure AHR in response to increasing concentrations of methacholine (B1211447) using a whole-body plethysmograph.

  • Bronchoalveolar Lavage (BAL): Collect BAL fluid by flushing the lungs with saline. Perform total and differential cell counts on the BAL fluid to quantify eosinophil infiltration.

  • Lung Histology: Perfuse the lungs, fix them in formalin, and embed in paraffin. Section the lungs and stain with Hematoxylin & Eosin (H&E) for inflammation and Periodic acid-Schiff (PAS) for mucus production.

• Data Analysis: Compare the readouts (AHR, eosinophil counts, histology scores) between the vehicle-treated and EXE4 antagonist-treated groups using appropriate statistical tests (e.g., t-test or ANOVA).

Visualizations

Caption: Hypothetical Eoxin E4 signaling pathway in an eosinophil.

Caption: Experimental workflow for an in vitro eosinophil chemotaxis assay.

Technical Notes & Optimization

Technical Support Center: Optimizing Eoxin E4 Detection by Mass Spectrometry

Disclaimer: Direct literature on the mass spectrometric detection of Eoxin E4 is limited. The following guidance is based on the analysis of structurally similar cysteinyl leukotrienes, such as Leukotriene E4 (LTE4), and general principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS). The provided parameters and protocols should be considered as a starting point for method development and will likely require further optimization for your specific instrumentation and application.

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight and chemical formula of Eoxin E4?

A1: Eoxin E4, also known as 14,15-Leukotriene E4, has a chemical formula of C₂₃H₃₇NO₅S and a molecular weight of approximately 439.6 g/mol .[1][2]

Q2: What is the recommended ionization mode for Eoxin E4 detection by mass spectrometry?

A2: Based on the structure of Eoxin E4, which contains a carboxylic acid group, negative ion mode electrospray ionization (ESI) is recommended. This is consistent with the analysis of other cysteinyl leukotrienes like LTE4, which are typically analyzed as [M-H]⁻ ions.[3][4]

Q3: What are the expected precursor and product ions for Eoxin E4 in MS/MS analysis?

A3: In negative ion mode, the precursor ion ([M-H]⁻) for Eoxin E4 would be approximately m/z 438.2. While specific product ions for Eoxin E4 are not documented, they can be predicted based on the fragmentation of similar molecules. Common fragmentation pathways for cysteinyl leukotrienes involve cleavage of the cysteinyl group and losses of water and carbon dioxide. A hypothetical fragmentation pattern is provided in the quantitative data table below.

Q4: How can I improve the sensitivity of my Eoxin E4 measurement?

A4: To enhance sensitivity, consider the following:

• Sample Preparation: Utilize solid-phase extraction (SPE) to concentrate the analyte and remove interfering matrix components.[3][5][6]

• Chromatography: Optimize the LC method to ensure good peak shape and separation from isomers and other interfering compounds. The use of UHPLC systems can lead to sharper peaks and improved signal-to-noise.[5][[“]]

• Mass Spectrometry: Carefully tune the mass spectrometer parameters, including ion source settings (e.g., nebulizer gas, drying gas temperature) and collision energy for the specific MRM transitions.

Q5: What type of internal standard should be used for Eoxin E4 quantification?

A5: A stable isotope-labeled internal standard is ideal for correcting for matrix effects and variations in sample preparation and instrument response. While a specific Eoxin E4 stable isotope standard may not be commercially available, a deuterated analog of a related compound, such as Leukotriene E4-d5, could be a suitable alternative.[4]

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Signal	1. Incorrect MS Parameters: Wrong precursor/product ion m/z, inappropriate collision energy, or suboptimal ion source settings. 2. Sample Degradation: Eoxin E4, like other eicosanoids, can be sensitive to temperature, light, and pH. 3. Inefficient Extraction: Poor recovery from the sample matrix during solid-phase extraction. 4. Ion Suppression: Co-eluting matrix components interfering with the ionization of Eoxin E4.	1. Optimize MS Parameters: Infuse an Eoxin E4 standard to determine the optimal precursor and product ions and to tune collision energy and ion source parameters. 2. Ensure Sample Integrity: Store samples at -80°C and protect from light. Process samples on ice and avoid repeated freeze-thaw cycles. 3. Optimize SPE Protocol: Evaluate different SPE sorbents (e.g., C18, mixed-mode) and elution solvents to maximize recovery. 4. Improve Chromatographic Separation: Adjust the LC gradient to better separate Eoxin E4 from interfering compounds. A divert valve can also be used to direct the early and late eluting components to waste.
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much sample onto the analytical column. 2. Incompatible Injection Solvent: The solvent in which the sample is reconstituted is significantly stronger than the initial mobile phase. 3. Column Degradation: Loss of stationary phase or contamination of the column.	1. Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume. 2. Match Injection Solvent to Mobile Phase: Reconstitute the dried extract in a solvent that is similar in composition to the initial mobile phase. 3. Replace or Clean the Column: Flush the column with a strong solvent. If the problem persists, replace the column.
High Background Noise	1. Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation reagents. 2. Carryover: Residual analyte from a previous injection. 3. Contaminated LC-MS System: Buildup of non-volatile salts or other contaminants in the ion source or mass spectrometer.	1. Use High-Purity Solvents: Use LC-MS grade solvents and freshly prepared mobile phases. 2. Optimize Wash Method: Increase the volume and/or organic content of the needle wash solvent. Inject a blank sample after a high-concentration sample to check for carryover. 3. Clean the System: Follow the manufacturer's instructions for cleaning the ion source and other relevant components of the mass spectrometer.
Inconsistent Results	1. Variable Matrix Effects: Differences in the sample matrix between samples affecting ionization efficiency. 2. Inconsistent Sample Preparation: Variability in the extraction and reconstitution steps. 3. Instrument Instability: Fluctuations in LC pump pressure or MS detector response.	1. Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for variable matrix effects. 2. Standardize Protocols: Ensure consistent and precise execution of all sample preparation steps. Use of an automated liquid handler can improve reproducibility. 3. Perform System Suitability Tests: Run a standard sample at the beginning of each batch to ensure the LC-MS system is performing consistently.

Quantitative Data Summary (Hypothetical for Eoxin E4)

The following table provides a theoretical starting point for developing a Multiple Reaction Monitoring (MRM) method for Eoxin E4 based on its structure and the known fragmentation of similar compounds. These values will require experimental optimization.

Analyte	Precursor Ion (m/z) [M-H]⁻	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Eoxin E4	438.2	Hypothetical: Loss of H₂O + COOH from cysteine	Hypothetical: Cleavage of the thioether bond	15 - 30
Leukotriene E4-d5 (Internal Standard)	443.2	337.1	-	15 - 30

Experimental Protocols

Detailed Methodology: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of cysteinyl leukotrienes from biological fluids like urine or plasma and can be adapted for Eoxin E4.

• Sample Pre-treatment:

  • Thaw biological samples on ice.

  • To 1 mL of the sample, add a known amount of a suitable internal standard (e.g., Leukotriene E4-d5).

  • Acidify the sample to a pH of approximately 4.5 using a weak acid (e.g., acetic acid). This ensures that the carboxylic acid group of Eoxin E4 is protonated, allowing for retention on a reverse-phase sorbent.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water. Ensure the sorbent bed does not go dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution:

  • Elute Eoxin E4 and the internal standard from the cartridge with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

Detailed Methodology: LC-MS/MS Analysis

This is a typical LC-MS/MS method for the analysis of leukotrienes that can be used as a starting point for Eoxin E4.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B over 10-15 minutes. For example, 20% B to 95% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Ion Source Parameters:

    • Capillary Voltage: Optimize for maximal signal (typically 2.5-3.5 kV).

    • Nebulizer Gas: Optimize for stable spray (typically nitrogen).

    • Drying Gas Flow and Temperature: Optimize to ensure efficient desolvation without causing thermal degradation of the analyte.

  • MRM Transitions: Use the optimized precursor and product ions for Eoxin E4 and the internal standard.

Visualizations

Caption: A simplified diagram of a generic eicosanoid signaling pathway.

Caption: A general experimental workflow for Eoxin E4 analysis by LC-MS/MS.

References

• 1. 14,15-Lte4 | C23H37NO5S | CID 52921882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CharChem. Eoxin E4 [easychem.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative measurement of cysteinyl leukotrienes and leukotriene B₄ in human sputum using ultra high pressure liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of leukotriene E4 in human urine using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. consensus.app [consensus.app]

Technical Support Center: Eoxin E4 Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the quantification of Eoxin E4 (EXE4).

Frequently Asked Questions (FAQs)

Q1: What is Eoxin E4 and why is its quantification important?

Eoxin E4 (EXE4), also known as 14,15-Leukotriene E4, is a lipid mediator derived from the metabolism of arachidonic acid via the 15-lipoxygenase pathway. Eoxins are implicated in inflammatory processes, particularly in conditions involving eosinophils, such as asthma and allergic reactions. Accurate quantification of Eoxin E4 in biological samples is crucial for understanding its physiological and pathological roles and for the development of novel therapeutics targeting inflammatory diseases.

Q2: What are the primary methods for quantifying Eoxin E4?

The most common methods for the quantification of Eoxin E4 are enzyme-linked immunosorbent assay (ELISA) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). High-performance liquid chromatography with ultraviolet detection (HPLC-UV) can also be used, though it may offer less sensitivity and specificity compared to LC-MS/MS.

Q3: What are the critical considerations for sample collection and storage to ensure Eoxin E4 stability?

Eoxin E4, like other eicosanoids, can be susceptible to degradation. To ensure the integrity of your samples:

• Anticoagulant Choice: When collecting plasma, EDTA is a commonly recommended anticoagulant.

• Rapid Processing: Process blood samples as quickly as possible after collection. Centrifuge at 1000 x g for 10 minutes at 4°C to separate plasma or serum.

• Storage Temperature: For long-term storage, samples should be kept at -80°C.

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles, as repeated cycling can lead to analyte degradation.[1][2] It is advisable to aliquot samples into single-use volumes before freezing.

Troubleshooting Guides

Enzyme-Linked Immunosorbent Assay (ELISA)

While a specific commercial ELISA kit for Eoxin E4 is not widely documented, the principles of troubleshooting for related leukotriene assays are applicable.

Issue 1: High Background or Non-Specific Binding

Potential Cause	Recommended Action
Insufficient Washing	Increase the number of wash steps or the volume of wash buffer to ensure complete removal of unbound reagents.
Contaminated Reagents	Use fresh, high-purity reagents and sterile pipette tips. Ensure buffers are not contaminated.
Cross-Reactivity	If your sample contains high levels of structurally similar eicosanoids, they may cross-react with the antibody. Consider sample purification or use a more specific analytical method like LC-MS/MS. For example, some anti-Leukotriene E4 antibodies have been shown to have low cross-reactivity with other leukotrienes, but this must be verified for the specific antibody used.[3][4]
Improper Blocking	Ensure the blocking buffer is optimized and incubation times are sufficient to block all non-specific binding sites on the plate.

Issue 2: Weak or No Signal

Potential Cause	Recommended Action
Degraded Eoxin E4	Ensure proper sample handling and storage to prevent degradation. Prepare fresh standards for each assay. Eoxin E4 is reported to be stable for at least one year when stored in methanol (B129727) at -80°C.[5]
Incorrect Reagent Concentrations	Verify the concentrations of all reagents, including antibodies and standards, according to the manufacturer's protocol.
Suboptimal Incubation Times/Temperatures	Adhere strictly to the recommended incubation times and temperatures in the assay protocol.

Issue 3: Poor Standard Curve

Potential Cause	Recommended Action
Pipetting Errors	Ensure pipettes are properly calibrated and use consistent pipetting technique. Avoid introducing air bubbles.
Improper Standard Preparation	Carefully prepare serial dilutions of the standard according to the protocol. Ensure the standard is fully dissolved.
Degraded Standard	Use a fresh, properly stored standard for each experiment.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for Eoxin E4 quantification.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Recommended Action
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.[6]
Inappropriate Mobile Phase	Ensure the mobile phase pH is compatible with the analyte and the column. For reversed-phase chromatography of acidic compounds like Eoxin E4, a mobile phase with a low pH (e.g., containing 0.1% formic acid) is often used.
Injection of Sample in Strong Solvent	The solvent used to dissolve the final sample extract should be of similar or weaker strength than the initial mobile phase to ensure good peak shape.

Issue 2: Low Signal Intensity or Poor Sensitivity

Potential Cause	Recommended Action
Ion Suppression/Enhancement (Matrix Effects)	Matrix effects can significantly impact ionization efficiency.[7] To mitigate this, optimize sample preparation to remove interfering substances. The use of a stable isotope-labeled internal standard (e.g., Eoxin E4-d5) is highly recommended to correct for matrix effects and variations in instrument response.
Suboptimal MS Parameters	Optimize mass spectrometer parameters, including precursor and product ion selection (MRM transitions), collision energy, and cone voltage, for Eoxin E4. This is typically done by infusing a standard solution of the analyte.
Inefficient Extraction	The sample preparation method, such as solid-phase extraction (SPE), should be optimized for high recovery of Eoxin E4.

Issue 3: Inconsistent Retention Time

Potential Cause	Recommended Action
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.
Changes in Mobile Phase Composition	Prepare fresh mobile phase daily and ensure it is thoroughly mixed.
Column Degradation	Over time and with exposure to harsh conditions, the column stationary phase can degrade. If other troubleshooting steps fail, a new column may be needed.

Experimental Protocols

Sample Preparation from Plasma using Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of eoxins from plasma and should be optimized for your specific application.

• Sample Pre-treatment: To a 500 µL plasma sample, add an appropriate amount of a stable isotope-labeled internal standard (e.g., Eoxin E4-d5). Acidify the sample to pH ~3.5 with a dilute acid (e.g., 1% formic acid).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 10% methanol in water to remove polar impurities.

• Elution: Elute the Eoxin E4 and other lipids with 2 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase. The sample is now ready for LC-MS/MS analysis.

Representative LC-MS/MS Parameters for Eicosanoid Analysis

The following are general starting conditions for the analysis of eicosanoids and should be specifically optimized for Eoxin E4.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from ~30% B to 95% B over 15-20 minutes.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for Eoxin E4 and its internal standard.

Visualizations

Caption: General workflow for Eoxin E4 quantification.

Caption: Logic diagram for troubleshooting poor quantitative results.

References

• 1. Leukotriene E4 is a full functional agonist for human cysteinyl leukotriene type 1 receptor-dependent gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. agilent.com [agilent.com]
• 7. youtube.com [youtube.com]

reducing background noise in Eoxin E4 assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during Eoxin E4 assays, with a focus on reducing high background noise.

Frequently Asked Questions (FAQs)

Q1: What is a common cause of high background in an Eoxin E4 competitive ELISA?

High background in a competitive ELISA is often due to insufficient blocking of non-specific binding sites on the microplate wells. This allows for the non-specific adherence of the antibody or the enzyme-conjugated antigen, leading to a false-positive signal.

Q2: How can I be sure my washing steps are effective?

Ineffective washing is a primary contributor to high background. Ensure that you are completely aspirating the contents of the wells after each wash. Increasing the number of wash cycles (e.g., from 3 to 5) or introducing a 30-60 second soak time during each wash can significantly improve the removal of unbound reagents.[1] Using an automated plate washer can also improve consistency.

Q3: Could the concentration of my anti-Eoxin E4 antibody be causing high background?

Yes, an excessively high concentration of the primary antibody can lead to non-specific binding and increased background. It is crucial to perform a titration experiment (checkerboard titration) to determine the optimal antibody concentration that provides a good signal-to-noise ratio.

Q4: What are some common cross-reactants I should be aware of in an Eoxin E4 assay?

While specific cross-reactivity data depends on the particular antibody used, molecules with similar structures to Eoxin E4 are potential cross-reactants. These may include other eoxins (e.g., Eoxin C4, Eoxin D4) and leukotrienes. Review the antibody datasheet provided by the manufacturer for any known cross-reactivity information.

Q5: My standard curve is flat or has a very shallow slope. What could be the issue?

An improperly prepared or degraded standard is a common cause of a poor standard curve. Ensure the Eoxin E4 standard is reconstituted correctly according to the manufacturer's instructions and has been stored properly. It is also important to use the correct range for your standard curve; for eoxins, this is often in the pg/mL to low ng/mL range.[2]

Troubleshooting Guides

Issue: High Background Noise

High background can mask the specific signal from your samples, leading to inaccurate quantification of Eoxin E4. The following guide provides a systematic approach to troubleshooting this issue.

dot

Caption: Troubleshooting workflow for high background noise in Eoxin E4 assays.

Data Presentation: Recommended Starting Parameters for Assay Optimization

The following table provides suggested starting points for key quantitative parameters in your Eoxin E4 assay. These values are based on protocols for closely related eoxin immunoassays and should be optimized for your specific experimental conditions.

Parameter	Recommended Starting Point	Range for Optimization
Eoxin E4 Standard Curve	10 pg/mL - 1000 pg/mL	1 pg/mL - 5000 pg/mL
Primary Antibody Dilution	1:1000	1:500 - 1:5000
Secondary Antibody Dilution	1:2000	1:1000 - 1:10000
Blocking Buffer (BSA)	1% (w/v) in PBS	0.5% - 3% (w/v)
Wash Buffer (Tween 20)	0.05% (v/v) in PBS	0.05% - 0.1% (v/v)
Incubation Time (Primary Ab)	2 hours at room temperature	1-4 hours at RT or overnight at 4°C
Incubation Time (Secondary Ab)	1 hour at room temperature	30 minutes - 2 hours at RT

Experimental Protocols

Protocol 1: Optimizing Blocking Buffer

This protocol describes a method to test different blocking agents to minimize non-specific binding.

• Plate Coating: Coat the wells of a 96-well microplate with the Eoxin E4-protein conjugate according to your standard protocol.

• Prepare Blocking Buffers: Prepare a panel of different blocking buffers to test. Examples include:

  • 1% BSA in PBS

  • 3% BSA in PBS

  • 1% non-fat dry milk in PBS

  • A commercially available protein-free blocking buffer.

• Blocking:

  • Wash the coated plate 3 times with your wash buffer (e.g., PBS with 0.05% Tween-20).

  • Add 200 µL of each prepared blocking buffer to different sets of wells.

  • Include a set of wells with no blocking agent as a negative control.

  • Incubate for 1-2 hours at room temperature.

• Proceed with Immunoassay:

  • Wash the plate according to your standard protocol.

  • To test for non-specific binding, add your detection antibody (without any sample or standard) to a set of wells for each blocking condition.

  • Also, run your standard positive and negative controls for each blocking condition.

• Develop and Read Plate: Add the substrate and stop solution, then read the absorbance at the appropriate wavelength.

• Analysis: Compare the signal from the "detection antibody only" wells for each blocking agent. The blocking agent that yields the lowest signal in these wells while maintaining a strong signal in the positive control wells is the most effective at minimizing non-specific binding.

dot

References

• 1. benchchem.com [benchchem.com]
• 2. Concentration of 14,15-leukotriene C4 (eoxin C4) in bronchoalveolar lavage fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Eoxin E4 Analysis

Welcome to the technical support center for Eoxin E4 analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the experimental analysis of Eoxin E4, with a particular focus on preventing its degradation during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is Eoxin E4 and why is its stability a concern during sample preparation?

A1: Eoxin E4 (EXE4), also known as 14,15-leukotriene E4, is a lipid mediator derived from the metabolism of arachidonic acid via the 15-lipoxygenase pathway.[1] Eoxins, as a class of oxylipins, are known to be chemically unstable and susceptible to degradation under various conditions. This instability can lead to inaccurate quantification and misinterpretation of experimental results. Key factors that can cause degradation of Eoxin E4 during sample preparation include pH, temperature, light exposure, and the choice of solvents.

Q2: What are the primary degradation pathways for Eoxin E4?

A2: The epoxide ring in the Eoxin E4 structure is susceptible to hydrolysis, particularly under acidic or basic conditions, which can lead to the formation of corresponding diols. Additionally, the conjugated double bond system makes it prone to oxidation. It is crucial to handle samples containing Eoxin E4 with care to minimize the formation of these degradation products.

Q3: What are the immediate steps I should take upon collecting biological samples to prevent Eoxin E4 degradation?

A3: To minimize enzymatic activity and auto-oxidation, samples should be processed immediately upon collection. It is recommended to keep samples on ice throughout the preparation process.[2] The addition of antioxidants, such as butylated hydroxytoluene (BHT), can help to quench radical-catalyzed reactions that may degrade Eoxin E4. For long-term storage, samples should be flash-frozen in liquid nitrogen and stored at -80°C.[2]

Q4: How can I minimize Eoxin E4 degradation during the extraction process?

A4: Solid-phase extraction (SPE) is a commonly used technique for extracting eicosanoids like Eoxin E4. To minimize degradation during SPE, it is important to use appropriate solvents and to avoid harsh pH conditions. A detailed, step-by-step SPE protocol is provided in the "Experimental Protocols" section of this guide. It is also crucial to work quickly and keep the samples cold throughout the extraction process.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Eoxin E4, focusing on problems that may arise from its degradation.

Problem	Potential Cause	Recommended Solution
Low or no detectable Eoxin E4 peak in LC-MS analysis.	1. Degradation during sample storage: Improper storage conditions (e.g., storage at -20°C instead of -80°C, repeated freeze-thaw cycles) can lead to significant loss of Eoxin E4.[2] 2. Degradation during sample preparation: Exposure to high temperatures, extreme pH, or oxidative conditions during extraction can degrade the analyte. 3. Inefficient extraction: The chosen SPE protocol may not be optimal for Eoxin E4 recovery.	1. Verify storage conditions: Ensure samples are stored at -80°C and that freeze-thaw cycles are minimized.[2] 2. Optimize sample preparation: Keep samples on ice, use antioxidants, and avoid harsh chemical conditions. Follow the recommended SPE protocol. 3. Evaluate extraction efficiency: Spike a blank sample with a known amount of Eoxin E4 standard and process it alongside your samples to determine recovery.
Appearance of unexpected peaks in the chromatogram.	1. Formation of degradation products: The presence of additional peaks, particularly those with a higher polarity than Eoxin E4, may indicate the formation of hydrolysis products (diols). 2. Oxidation products: Broader peaks or a noisy baseline could be a sign of oxidative degradation.	1. Analyze for known degradation products: If standards are available, confirm the identity of the extra peaks. 2. Review sample handling: Ensure that all steps were performed under conditions that minimize oxidation (e.g., use of deoxygenated solvents, addition of antioxidants). 3. Perform forced degradation studies: Subjecting an Eoxin E4 standard to harsh conditions (e.g., acid, base, heat, oxidation) can help to identify the retention times of its degradation products.[3][4]
Poor reproducibility of results.	1. Inconsistent sample handling: Variations in the duration of sample preparation steps, temperature, or reagent concentrations can lead to variable degradation. 2. Matrix effects in LC-MS: Components of the biological matrix can interfere with the ionization of Eoxin E4, leading to inconsistent quantification.	1. Standardize the protocol: Ensure that all samples are processed in an identical and consistent manner. 2. Improve sample cleanup: Optimize the SPE wash steps to remove interfering matrix components. 3. Use an internal standard: A stable isotope-labeled internal standard (e.g., Eoxin E4-d5) can help to correct for variations in extraction efficiency and matrix effects.

Quantitative Data on Eoxin E4 Stability

While specific quantitative data on the degradation kinetics of Eoxin E4 under various conditions is limited in the literature, the following table provides general stability recommendations for eicosanoids and epoxy fatty acids based on available research. These should be considered as guidelines for handling Eoxin E4.

Condition	Recommendation	Rationale	Reference
Storage Temperature (Long-term)	-80°C	Minimizes enzymatic and chemical degradation. Storage at -20°C has been shown to be less effective for some fatty acids.	[2]
Storage Solvent	Organic solvent (e.g., ethanol, methanol)	Eoxin E4 is more stable in organic solvents than in aqueous solutions.	[5]
pH	Neutral to slightly acidic (pH 6-7)	Both highly acidic and alkaline conditions can catalyze the hydrolysis of the epoxide ring.	[6]
Light Exposure	Minimize exposure to light	UV light can promote oxidation and degradation of unsaturated lipids.	[2]
Freeze-Thaw Cycles	Avoid repeated cycles	Repeated freezing and thawing can lead to degradation of lipids.	[5]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Eoxin E4 from Biological Fluids

This protocol is a general guideline for the extraction of eoxins from samples such as plasma or cell culture supernatants.

Materials:

• C18 SPE cartridges

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Acidification: Acidify the sample to a pH of approximately 3.5 with a dilute acid (e.g., 0.1 M HCl). This step helps to protonate the carboxylic acid group of Eoxin E4, increasing its retention on the C18 sorbent.

• Cartridge Conditioning: Condition the C18 SPE cartridge by washing it with 5 mL of methanol followed by 5 mL of water. Do not allow the cartridge to dry out.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Wash the cartridge with 5 mL of hexane to remove non-polar lipids.

• Elution: Elute the Eoxin E4 from the cartridge with 5 mL of ethyl acetate.

• Drying and Reconstitution: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen gas. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Protocol 2: LC-MS/MS Analysis of Eoxin E4

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 30% B to 90% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Negative ESI

• Multiple Reaction Monitoring (MRM) Transitions: Monitor for the specific precursor-to-product ion transition for Eoxin E4. The exact m/z values will depend on the specific instrument and should be optimized using an Eoxin E4 standard.

Visualizations

Eoxin E4 Biosynthetic Pathway

Caption: Biosynthesis of Eoxin E4 from arachidonic acid.

Sample Preparation Workflow for Eoxin E4 Analysis

Caption: Workflow for Eoxin E4 extraction and analysis.

Troubleshooting Logic for Low Eoxin E4 Signal

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 4. rjptonline.org [rjptonline.org]
• 5. benchchem.com [benchchem.com]
• 6. Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]

Eoxin E4 Cell Stimulation Experiments: Technical Support Center

Welcome to the technical support center for Eoxin E4 cell stimulation experiments. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting their experiments and answering frequently asked questions related to the use of Eoxin E4.

Frequently Asked Questions (FAQs)

Q1: What is Eoxin E4 and what is its biological significance?

A1: Eoxin E4 (EXE4), also known as 14,15-Leukotriene E4 (14,15-LTE4), is a lipid mediator derived from the 15-lipoxygenase (15-LOX) pathway of arachidonic acid metabolism.[1][2] It is part of a class of molecules called eoxins, which are analogous to the well-characterized leukotrienes produced via the 5-lipoxygenase pathway.[2] Eoxins are primarily synthesized by eosinophils and mast cells and are believed to play a role in inflammatory processes, particularly in the context of allergic airway diseases like asthma.[2]

Q2: What is the mechanism of action for Eoxin E4?

A2: The precise receptor for Eoxin E4 has not been definitively identified. However, evidence suggests that the biological effects of the closely related leukotriene E4 (LTE4) are mediated through the purinergic receptor P2Y12.[3] Activation of this G-protein coupled receptor can lead to downstream signaling events, including the modulation of intracellular cyclic AMP (cAMP) levels and calcium mobilization, ultimately influencing cellular responses like degranulation and cytokine production.[2][3]

Q3: How should Eoxin E4 be stored and handled?

A3: As a lipid mediator, Eoxin E4 is susceptible to degradation. For long-term stability (reportedly up to one year), it should be stored at -80°C, typically in an organic solvent like ethanol.[4] For short-term use, storage at -20°C is acceptable. It is critical to avoid repeated freeze-thaw cycles.[4] When preparing working solutions, it is recommended to make fresh dilutions for each experiment and minimize the time the compound is in an aqueous medium before being added to the cells.[4] The stability of Eoxin E4 in cell culture media can be influenced by factors such as media composition, serum presence, pH, and temperature.[5]

Q4: What are the expected cellular responses to Eoxin E4 stimulation?

A4: Eoxin E4 has been shown to elicit primarily anti-inflammatory responses in eosinophils by inducing cAMP expression and inhibiting degranulation.[2] However, in other contexts, eoxins are considered pro-inflammatory, with potent effects on increasing vascular permeability.[6] The specific response will depend on the cell type, the concentration of Eoxin E4 used, and the experimental conditions. For example, studies with the related molecule LTE4 have shown it can induce cytokine and chemokine production in mast cells and potentiate eosinophil influx into airways.[2][7]

Experimental Protocols

Protocol 1: Eosinophil Stimulation for Degranulation Assay

This protocol is adapted from studies on leukotriene E4 effects on eosinophils.[2]

Materials:

• Purified human eosinophils

• Assay Buffer (e.g., HBSS with Ca2+ and Mg2+)

• Eoxin E4 (14,15-LTE4)

• GM-CSF (priming agent)

• Reagents for measuring eosinophil-derived neurotoxin (EDN) or other degranulation markers (e.g., ELISA kit)

Procedure:

• Isolate human eosinophils from peripheral blood using standard methods (e.g., density gradient centrifugation and immunomagnetic negative selection).

• Resuspend the purified eosinophils in the assay buffer at a concentration of 1-5 x 10^6 cells/mL.

• Prime the eosinophils with GM-CSF (e.g., 10 ng/mL) for 15 minutes at 37°C.

• Add Eoxin E4 at desired final concentrations (e.g., in a range from 10⁻¹⁰ M to 10⁻⁶ M) to the cell suspension. Include a vehicle control (the solvent used to dissolve Eoxin E4, typically ethanol, at the same final concentration).

• Incubate for 30 minutes at 37°C.

• Centrifuge the cells at 400 x g for 10 minutes at 4°C to pellet the cells.

• Collect the supernatant for analysis of degranulation markers like EDN using a suitable immunoassay (e.g., ELISA).

Protocol 2: Calcium Mobilization Assay in Epithelial Cells

This protocol is based on the observed effects of leukotrienes on calcium signaling in epithelial cells.[4]

Materials:

• Human epithelial cell line (e.g., Intestine 407)

• Cell culture medium

• Fura-2 AM or other calcium indicator dye

• Assay Buffer (e.g., HBSS)

• Eoxin E4 (14,15-LTE4)

• Fluorometric imaging system or plate reader capable of measuring intracellular calcium.

Procedure:

• Seed the epithelial cells in a suitable format for fluorescence measurement (e.g., glass-bottom dishes or black-walled microplates).

• Culture the cells until they reach the desired confluency.

• Load the cells with a calcium indicator dye (e.g., Fura-2 AM) according to the manufacturer's instructions. This typically involves incubation for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Establish a baseline fluorescence reading.

• Add Eoxin E4 at the desired final concentration (e.g., 10 nM) and immediately begin recording the fluorescence signal over time.[4]

• Analyze the data to determine the change in intracellular calcium concentration.

Troubleshooting Guide

Observed Problem	Possible Causes	Recommended Solutions
No or weak cellular response	Eoxin E4 Degradation: The compound may have degraded due to improper storage or handling.	Prepare fresh working solutions of Eoxin E4 for each experiment from a stock stored at -80°C. Minimize exposure to light and repeated freeze-thaw cycles.[4] Consider testing the stability of Eoxin E4 in your specific cell culture medium.[5]
Low Receptor Expression: The cell line used may not express the target receptor (e.g., P2Y12) at sufficient levels.	Verify the expression of the putative receptor in your cell line using techniques like qPCR or flow cytometry.[3]
Cell Health and Passage Number: Cells may be unhealthy, senescent, or at a high passage number, leading to a blunted response.	Use cells at a low passage number and ensure they are in the logarithmic growth phase. Regularly check for mycoplasma contamination.[4]
Incorrect Concentration: Errors in dilution calculations can lead to a final concentration that is too low to elicit a response.	Double-check all calculations for serial dilutions.
High background signal	Contamination: Microbial contamination (e.g., bacteria, mycoplasma) can activate cells and lead to high background.	Regularly inspect cell cultures for any signs of contamination. Use sterile techniques and reagents.
Reagent Quality: Poor quality of reagents or serum may contain activating substances.	Use high-quality, tested reagents and serum. Consider using a serum-free medium for the assay if compatible with your cells.
High variability between replicates	Inconsistent Cell Seeding: Uneven cell distribution across wells can lead to variable results.	Ensure a homogenous cell suspension before and during plating. Use calibrated pipettes.[4]
Edge Effects: Wells on the perimeter of a microplate are prone to evaporation, leading to changes in reagent concentrations.	Avoid using the outer wells of the microplate. Fill the perimeter wells with sterile water or media to create a humidity barrier.
Inconsistent Stimulation Time: Variations in the incubation time with Eoxin E4 can affect the cellular response.	Standardize the incubation time for all wells and experiments.[4]

Quantitative Data Summary

The following tables summarize key quantitative parameters for Eoxin E4 and related experimental conditions. These values should be considered as a starting point, and optimization is recommended for specific experimental setups.

Table 1: Recommended Concentrations for Cell Stimulation

Stimulus	Cell Type	Concentration Range	Expected Outcome	Reference
Eoxin E4 (14,15-LTE4)	Eosinophils	10⁻⁸ M - 10⁻⁶ M	Inhibition of degranulation	[2]
Leukotriene E4 (LTE4)	Epithelial Cells	10 nM	Calcium mobilization	[4]
Leukotriene E4 (LTE4)	Mast Cells (LAD2)	100 nM - 500 nM	MIP-1β production	[7]

Table 2: Parameters for Eoxin Production from Eosinophils

Parameter	Value	Notes	Reference
Eosinophil Concentration	1 - 5 x 10⁶ cells/mL	[1]
Arachidonic Acid Concentration	10 - 20 µM	Exogenous substrate	[1]
Calcium Ionophore A23187	1 - 5 µM	[1]
Incubation Time	5 - 30 minutes	[1]
Incubation Temperature	37°C	[1]

Visualizations

Caption: Biosynthesis pathway of Eoxin E4 (14,15-LTE4) from arachidonic acid.

Caption: Postulated signaling pathway of Eoxin E4 via the P2Y12 receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological Effects of Leukotriene E4 on Eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological effects of leukotriene E4 on eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. An optimized method for IgE-mediated degranulation of human lung mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Leukotriene E4–induced pulmonary inflammation is mediated by the P2Y12 receptor - PMC [pmc.ncbi.nlm.nih.gov]

inconsistent Eoxin E4 results causes

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to address common issues that may lead to inconsistent results during their experiments with Eoxin E4. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to ensure the accuracy and reproducibility of your results.

Troubleshooting Guide: Inconsistent Eoxin E4 Results

This guide provides solutions to specific issues you might encounter during your Eoxin E4 experiments.

Question: Why am I observing high variability between replicate wells?

Answer: High variability between replicate wells is a common issue that can obscure the true effects of Eoxin E4. The potential causes can be categorized into several areas:

• Pipetting and Liquid Handling: Inconsistent pipetting is a primary source of variability.[1][2] Ensure that your pipettes are properly calibrated and that you are using the correct pipetting technique to dispense equal volumes of cells, reagents, and Eoxin E4.[2] Avoid introducing air bubbles and ensure tips are firmly seated.[2]

• Cell Seeding: A non-homogenous cell suspension can lead to different numbers of cells being seeded in each well.[3] Always mix your cell suspension thoroughly before and during plating.

• Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate media components and affect cell growth and response to Eoxin E4.[3] It is recommended to either avoid using the outer wells or to fill them with sterile media or PBS to maintain humidity.

• Inconsistent Incubation: Variations in temperature and CO2 levels across the incubator can lead to differential cell growth. Ensure your incubator is properly maintained and calibrated. Avoid stacking plates during incubation as this can lead to uneven temperature distribution.[4]

Question: My Eoxin E4-treated cells are showing a weaker-than-expected response.

Answer: A diminished response to Eoxin E4 can be due to several factors related to the compound itself, the cells, or the assay conditions.

• Eoxin E4 Degradation: Eoxin E4 may be sensitive to light, temperature, or repeated freeze-thaw cycles. Store Eoxin E4 according to the manufacturer's instructions. Prepare fresh dilutions for each experiment from a stock solution.

• Cell Health and Passage Number: Cells that are unhealthy, have been passaged too many times, or are at a very high confluency may not respond optimally to stimuli.[5] Use cells within a consistent and low passage number range and ensure they are in the logarithmic growth phase.

• Incorrect Reagent Concentration: The concentration of other reagents in your assay, such as sera or growth factors, can influence the cellular response to Eoxin E4. Verify the concentrations of all components in your assay medium.

Question: I am observing a high background signal in my control wells.

Answer: A high background signal can mask the specific effects of Eoxin E4. The source of high background is often related to non-specific binding of reagents or contamination.[6][7][8][9][10]

• Insufficient Washing: Inadequate washing between steps can leave behind unbound reagents that contribute to the background signal.[6][7][8][10] Increase the number of wash steps or the volume of wash buffer.

• Blocking Issues: In assays involving antibodies, insufficient blocking can lead to non-specific binding.[6][8] Optimize the blocking buffer and incubation time.

• Contamination: Microbial contamination of reagents or cell cultures can interfere with the assay and produce a high background.[7][10] Always use aseptic techniques and regularly test for contamination.[5]

Frequently Asked Questions (FAQs)

Q1: What is the optimal cell density for an Eoxin E4 experiment?

The optimal cell density is cell-line dependent and should be determined empirically. A cell titration experiment is recommended to find the density that provides the best signal-to-background ratio and a linear assay response.

Q2: How should I prepare my Eoxin E4 stock solution?

Dissolve Eoxin E4 in the recommended solvent to a high concentration. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at the recommended temperature, protected from light.

Q3: Can I use a different cell line than the one specified in the protocol?

While possible, switching cell lines will likely require re-optimization of the entire assay, including cell density, Eoxin E4 concentration, and incubation times. The cellular response to Eoxin E4 can be highly cell-type specific.

Q4: How do I know if my reagents have gone bad?

Expired or improperly stored reagents are a common source of assay failure.[11][12][13] Always check the expiration dates on your reagents.[2][10] If you suspect a reagent is faulty, test it against a new lot or a known positive control.

Data Presentation

Table 1: Troubleshooting High Variability in Replicates

Potential Cause	Recommended Solution	Acceptance Criteria
Inconsistent Pipetting	Calibrate pipettes; Use reverse pipetting for viscous liquids.	Coefficient of Variation (CV) < 15%
Non-uniform Cell Seeding	Gently swirl cell suspension before each aspiration.	Visual inspection of cell monolayer for evenness.
Edge Effects	Do not use outer wells; Fill outer wells with sterile PBS.	Consistent cell growth across the plate.
Temperature Fluctuation	Do not stack plates in the incubator; Use a calibrated incubator.	Consistent results between plates.

Table 2: Troubleshooting Weak Eoxin E4 Signal

Potential Cause	Recommended Solution	Expected Outcome
Eoxin E4 Degradation	Prepare fresh dilutions for each experiment; Aliquot stock solutions.	Restoration of expected Eoxin E4 potency.
Sub-optimal Cell Health	Use cells with low passage number; Ensure cells are in log growth phase.	Increased signal-to-background ratio.
Incorrect Reagent Concentration	Verify concentrations of all assay components.	Consistent and reproducible dose-response curve.

Experimental Protocols

Protocol 1: Standard Eoxin E4 Cell-Based Assay

This protocol outlines a general procedure for assessing the effect of Eoxin E4 on cultured cells.

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Prepare a cell suspension at the predetermined optimal density.

  • Dispense the cell suspension into a 96-well microplate.

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Eoxin E4 Treatment:

  • Prepare a serial dilution of Eoxin E4 in the appropriate assay medium.

  • Remove the culture medium from the cells and replace it with the Eoxin E4 dilutions.

  • Include vehicle-only wells as a negative control.

  • Incubate for the desired treatment duration (e.g., 48 hours).

• Assay Readout:

  • Perform the chosen assay to measure the cellular response (e.g., cell viability, reporter gene expression).

  • Follow the manufacturer's instructions for the specific assay kit.

• Data Analysis:

  • Record the data from the plate reader.

  • Subtract the background signal from all wells.

  • Normalize the data to the vehicle control.

  • Plot the dose-response curve and calculate relevant parameters (e.g., EC50).

Protocol 2: Troubleshooting Experiment - Cell Density Titration

This experiment is designed to determine the optimal cell seeding density for your Eoxin E4 assay.

• Prepare a Cell Dilution Series:

  • Harvest and count cells.

  • Prepare a series of cell suspensions with densities ranging from low to high (e.g., 2,500 to 40,000 cells/well).

• Plate the Cells:

  • Seed each cell density in multiple wells of a 96-well plate.

• Incubate:

  • Incubate the plate for 24 hours.

• Treat with Eoxin E4:

  • Treat half of the wells for each density with a fixed, mid-range concentration of Eoxin E4.

  • Treat the other half with the vehicle control.

• Assay and Analyze:

  • Perform your standard assay readout.

  • Calculate the signal-to-background ratio for each cell density. The optimal density will provide the largest window between the Eoxin E4-treated and control wells.

Visualizations

Caption: A hypothetical signaling cascade initiated by Eoxin E4.

Caption: A logical workflow for diagnosing inconsistent Eoxin E4 results.

Caption: A step-by-step workflow for a typical Eoxin E4 experiment.

References

• 1. mt.com [mt.com]
• 2. ELISA Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. anshlabs.com [anshlabs.com]
• 5. promegaconnections.com [promegaconnections.com]
• 6. How to deal with high background in ELISA | Abcam [abcam.com]
• 7. sinobiological.com [sinobiological.com]
• 8. arp1.com [arp1.com]
• 9. benchchem.com [benchchem.com]
• 10. jg-biotech.com [jg-biotech.com]
• 11. biocompare.com [biocompare.com]
• 12. woah.org [woah.org]
• 13. kosheeka.com [kosheeka.com]

Technical Support Center: Eoxin E4 Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the oxidation of Eoxin E4 standards during their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise due to the oxidation of the Eoxin E4 standard.

1. Q: Why is the peak area of my Eoxin E4 standard decreasing in my chromatograms over a series of injections?

A: A decreasing peak area for your Eoxin E4 standard over time is a common indicator of degradation, likely due to oxidation. Eoxin E4, as a polyunsaturated fatty acid derivative, is susceptible to oxidation when exposed to air, light, and elevated temperatures.[1][2] This process can lead to the formation of various oxidation byproducts, thus reducing the concentration of the intact Eoxin E4 in your solution.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the stock solution is stored at or below -20°C in a tightly sealed vial, protected from light.[3]

• Check Solvent Quality: Use high-purity, HPLC-grade solvents. Peroxides in lower-grade solvents can initiate and accelerate the oxidation of your standard.

• Minimize Exposure to Air: Each time the vial is opened, the headspace is replenished with oxygen. To mitigate this, consider preparing smaller, single-use aliquots from the main stock solution.

• Inert Gas Overlay: For long-term storage or frequently accessed solutions, blanket the vial with an inert gas like nitrogen or argon before sealing.[4][5][6][7] This displaces oxygen from the headspace, significantly slowing down oxidation.[4][8]

• Use an Antioxidant: Consider adding a suitable antioxidant, such as Butylated Hydroxytoluene (BHT), to your stock and working solutions.[[“]][[“]][11]

2. Q: I am observing new, unexpected peaks in the chromatogram of my Eoxin E4 standard. What could be the cause?

A: The appearance of new peaks, often eluting near the main Eoxin E4 peak, strongly suggests the formation of degradation products. Oxidation of the polyunsaturated fatty acid chain in Eoxin E4 can lead to a variety of oxidized byproducts, which will have different chromatographic properties.[2][12]

Troubleshooting Steps:

• Review Handling Procedures: Assess your sample handling workflow. Are you leaving the standard solution at room temperature for extended periods? Is it exposed to direct light?

• Prepare Fresh Solutions: Discard the suspect solution and prepare a fresh working standard from your stock. If the issue persists, prepare a fresh stock solution from the original material.

• Implement Preventative Measures: Follow the recommendations for preventing oxidation, such as using fresh, high-quality solvents, minimizing air exposure, and considering the addition of an antioxidant.

3. Q: The color of my Eoxin E4 standard solution has changed. Is it still usable?

A: A noticeable change in the color of your standard solution is a visual indicator of chemical degradation. While a slight yellowing might not significantly impact results for some applications, it is a sign that the standard is no longer in its original, pure state. For quantitative and sensitive analytical methods, a color change indicates that the standard should be discarded.

Troubleshooting Steps:

• Discard the Solution: Do not use a discolored solution for quantitative analysis, as the concentration of the active compound is likely altered.

• Investigate the Cause: Determine the likely cause of degradation (e.g., prolonged storage at room temperature, light exposure) to prevent it from happening with the new standard.

• Prepare a Fresh Standard: Prepare a new standard solution following the best practices outlined in this guide.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Eoxin E4 degradation?

A1: The primary cause of Eoxin E4 degradation is oxidation.[1][2] Eoxin E4 is a lipid-derived molecule with multiple double bonds in its structure, making it highly susceptible to attack by oxygen free radicals. This process is accelerated by factors such as heat, light, and the presence of metal ions.[1][13]

Q2: What are the ideal storage conditions for an Eoxin E4 standard?

A2: Eoxin E4 standards should be stored at -20°C or below in a tightly sealed, amber glass vial to protect from light.[3] For long-term stability, storing under an inert gas atmosphere (nitrogen or argon) is highly recommended.[4][5][6][7]

Q3: Can I use antioxidants to protect my Eoxin E4 standard? Which ones are recommended?

A3: Yes, antioxidants can be very effective in preventing the oxidation of Eoxin E4. Butylated Hydroxytoluene (BHT) is a commonly used and effective antioxidant for polyunsaturated fatty acids.[[“]][[“]][11][14] It acts as a free radical scavenger, terminating the oxidative chain reaction.[[“]][[“]][11]

Q4: How do I properly prepare a working solution of Eoxin E4 to minimize oxidation?

A4: To prepare a working solution, allow the stock vial to warm to room temperature before opening to prevent condensation. Use a high-quality, peroxide-free solvent for dilution. Work quickly to minimize the time the solution is exposed to air and light. If the working solution will be used over several hours, consider adding an antioxidant and storing it in a sealed vial in an autosampler cooled to 4°C.

Data Presentation

Table 1: Recommended Antioxidants for Eoxin E4 Stabilization

Antioxidant	Recommended Concentration	Solvent Compatibility	Notes
Butylated Hydroxytoluene (BHT)	0.005% - 0.02% (w/v)	Methanol (B129727), Ethanol, Acetonitrile	A highly effective free radical scavenger for lipids. May have its own chromatographic peak.
α-Tocopherol (Vitamin E)	0.01% - 0.05% (w/v)	Methanol, Ethanol	A natural antioxidant, but can be less stable than synthetic options.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Eoxin E4 Stock Solution

• Materials:

  • Eoxin E4 standard (as supplied)

  • High-purity methanol or ethanol

  • Butylated Hydroxytoluene (BHT)

  • Amber glass vial with a PTFE-lined cap

  • Source of high-purity nitrogen or argon gas with a gentle delivery system.

• Procedure:

  • Allow the vial of Eoxin E4 to equilibrate to room temperature before opening.

  • Prepare a 0.1% (w/v) stock solution of BHT in the chosen solvent.

  • In the amber glass vial, add the required volume of solvent.

  • Add a sufficient volume of the BHT stock solution to achieve a final concentration of 0.01% BHT.

  • Carefully add the Eoxin E4 to the solvent to achieve the desired stock concentration.

  • Gently flush the headspace of the vial with a slow stream of nitrogen or argon for 30-60 seconds.

  • Immediately and tightly seal the vial with the PTFE-lined cap.

  • Label the vial clearly with the compound name, concentration, date, and storage conditions.

  • Store at -20°C or below.

Visualizations

Caption: Hypothetical oxidation pathway of Eoxin E4.

References

• 1. allresearchjournal.com [allresearchjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How Do Inert Gases Prevent Oxidation? A Simple Guide To Creating Protective Atmospheres - Kintek Solution [kindle-tech.com]
• 5. linde-gas.ee [linde-gas.ee]
• 6. What Are The Benefits Of Using An Inert Gas To Prevent Oxidation? Protect Materials And Boost Quality - Kintek Solution [kindle-tech.com]
• 7. Inert gas - Wikipedia [en.wikipedia.org]
• 8. Oxidation prevention - Presscon [presscon.com]
• 9. consensus.app [consensus.app]
• 10. consensus.app [consensus.app]
• 11. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 12. ifis.org [ifis.org]
• 13. studysmarter.co.uk [studysmarter.co.uk]
• 14. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Eoxin E4 Experimental Series

Welcome to the technical support center for Eoxin E4. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and navigating potential off-target effects during their experiments with Eoxin E4.

General FAQs

Q1: What are off-target effects and why are they a concern in experiments with compounds like Eoxin E4?

A1: Off-target effects refer to the interactions of a compound with proteins or molecules other than its intended biological target. These unintended interactions are a significant concern because they can lead to misinterpretation of experimental results, unexpected phenotypic outcomes, and potential toxicity in therapeutic applications.[1][2] It is crucial to identify and characterize off-target effects to ensure that the observed biological response is a true consequence of modulating the intended target.

Q2: My experiment with Eoxin E4 is showing an unexpected phenotype. Could this be due to off-target effects?

A2: An unexpected phenotype is a common indicator of potential off-target effects. If the observed cellular response does not align with the known function of the intended target of Eoxin E4, it is prudent to investigate the possibility of off-target interactions. This could involve the compound affecting other signaling pathways or cellular processes.

Q3: What are the first steps to investigate potential off-target effects of Eoxin E4?

A3: A good starting point is to perform a comprehensive literature search for known off-target liabilities of the chemical scaffold of Eoxin E4. Subsequently, employing computational methods to predict potential off-target interactions can provide initial leads. For experimental validation, techniques such as kinase profiling, cellular thermal shift assays (CETSA), and phenotypic screening are highly valuable.[3][4][5][6]

Troubleshooting Guide for Unexpected Experimental Outcomes

Observed Issue	Potential Cause (Off-Target Related)	Recommended Action
Inconsistent results between different cell lines.	Cell lines may have varying expression levels of off-target proteins, leading to differential responses to Eoxin E4.	1. Perform proteomic analysis of the cell lines to identify differences in protein expression. 2. Validate the on-target effect in each cell line using a target-specific assay. 3. Consider using a different compound with a distinct chemical scaffold that targets the same primary protein.
Observed phenotype is stronger or different than what is seen with genetic knockdown/knockout of the intended target.	Eoxin E4 may be hitting one or more additional targets that contribute to the observed phenotype. This is a common finding with small molecule inhibitors.[1][2]	1. Conduct a dose-response experiment to see if different phenotypes emerge at different concentrations. 2. Perform a rescue experiment by overexpressing the intended target. 3. Utilize unbiased screening methods like phenotypic screening or proteomics to identify other affected pathways.
Toxicity observed at concentrations close to the effective dose.	The therapeutic window may be narrow due to Eoxin E4 engaging with essential off-target proteins.	1. Perform a broad liability screen against a panel of known toxicity targets. 2. Use a Cellular Thermal Shift Assay (CETSA) to identify off-targets that are engaged at toxic concentrations.[7][8][9][10]

Key Experimental Protocols for Off-Target Effect Investigation

Kinase Profiling

Purpose: To assess the selectivity of Eoxin E4 by screening it against a large panel of kinases. This is particularly important if the intended target is a kinase or if the observed phenotype could be related to kinase signaling.

Methodology:

• Compound Preparation: Prepare a stock solution of Eoxin E4 in a suitable solvent (e.g., DMSO).

• Assay Format: Choose a suitable assay format, such as radiometric, luminescence, or TR-FRET-based assays.[3] Assays are typically performed at a fixed ATP concentration (e.g., 10 µM or physiological 1 mM) to determine the inhibitory effect of Eoxin E4.[3][5]

• Kinase Panel Selection: Select a diverse panel of kinases for screening. Panels can range from a small, focused set to a comprehensive kinome-wide panel.[4][5]

• Data Acquisition: The kinase activity is measured in the presence and absence of Eoxin E4. The percentage of inhibition is calculated for each kinase.

• Data Analysis: The results are often visualized using a kinome map or a dendrogram to provide a clear picture of the compound's selectivity. For hits (kinases showing significant inhibition), IC50 values are determined by performing dose-response experiments.

Kinase Family	Kinase Target	% Inhibition
Tyrosine Kinase	EGFR	5%
SRC	85%
ABL1	92%
Serine/Threonine Kinase	AKT1	10%
PIM1	78%
CDK2	15%

Cellular Thermal Shift Assay (CETSA)

Purpose: To directly measure the engagement of Eoxin E4 with its on-target and potential off-target proteins in a cellular context. The principle is that ligand binding stabilizes a protein against thermal denaturation.[7][10][11]

Methodology:

• Cell Treatment: Treat intact cells with Eoxin E4 at the desired concentration or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures to induce protein denaturation and aggregation.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction (containing stabilized, non-aggregated proteins) from the aggregated protein fraction by centrifugation.

• Protein Detection: The amount of the target protein remaining in the soluble fraction is quantified using methods like Western blotting or mass spectrometry.[9]

• Data Analysis: A "melting curve" is generated by plotting the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Eoxin E4 indicates target engagement.[11] An isothermal dose-response (ITDR) experiment can be performed at a fixed temperature to determine the potency of engagement (EC50).[11]

Phenotypic Screening

Purpose: To identify on- and off-target effects of Eoxin E4 in an unbiased manner by observing its impact on cellular phenotypes.[12][13][14]

Methodology:

• Assay Development: Develop a robust phenotypic assay that is relevant to the biological question. This could be a cell proliferation assay, a morphology-based assay using high-content imaging, or a reporter gene assay.

• Compound Screening: Screen Eoxin E4, often along with a library of other compounds, in the developed assay.

• Hit Identification: Identify "hits" based on the desired phenotypic change.

• Target Deconvolution: For identified hits, the next critical step is to determine the molecular target responsible for the observed phenotype. This can be achieved through various methods, including:

  • Activity-based protein profiling (ABPP): Uses chemical probes to identify enzyme activities that are modulated by the compound.

  • Genetic approaches: Such as CRISPR/Cas9-based screens to identify genes that, when knocked out, mimic or block the compound's effect.[1][2]

  • Affinity chromatography: Using an immobilized version of the compound to pull down its binding partners from cell lysates.

Visualizations

Signaling Pathway Diagram

Caption: On- and off-target signaling of Eoxin E4.

Experimental Workflow for Off-Target Identification

Caption: Workflow for identifying Eoxin E4 off-targets.

References

• 1. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 5. Kinase Panel drug development_Kinase Panel assay_Kinase Panel screening - Kinase Selectivity Profiling - ICE Bioscience [en.ice-biosci.com]
• 6. youtube.com [youtube.com]
• 7. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 8. A High-Throughput Dose-Response Cellular Thermal Shift Assay for Rapid Screening of Drug Target Engagement in Living Cells, Exemplified Using SMYD3 and IDO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Phenotypic screening with target identification and validation in the discovery and development of E3 ligase modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The power of sophisticated phenotypic screening and modern mechanism-of-action methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Resurrection of Phenotypic Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

how to increase sensitivity for Eoxin E4 detection

Welcome to the technical support center for Eoxin E4 detection. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the detection and quantification of this important lipid mediator. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to enhance the sensitivity and accuracy of your Eoxin E4 measurements.

I. Frequently Asked Questions (FAQs)

Q1: Why are there no commercially available ELISA kits specifically for Eoxin E4?

A1: Eoxin E4, also known as 14,15-Leukotriene E4, is a structurally similar but distinct molecule from the more extensively studied Leukotriene E4 (LTE4)[1]. The development of highly specific immunoassays for small lipid mediators like Eoxin E4 is challenging due to:

• High Structural Similarity: Eoxin E4 and LTE4 share a common backbone, making it difficult to generate antibodies that can distinguish between them with high specificity.

• Low Immunogenicity: Small molecules like Eoxin E4 are often not immunogenic on their own and require conjugation to a larger carrier protein to elicit a robust immune response for antibody production.

• Limited Commercial Demand: The research focus has historically been on the cysteinyl leukotrienes (LTC4, LTD4, LTE4), leading to a greater commercial availability of reagents for these molecules.

Q2: Can I use a Leukotriene E4 (LTE4) ELISA kit to detect Eoxin E4?

A2: It is plausible that an anti-LTE4 antibody may exhibit some cross-reactivity with Eoxin E4 due to their structural similarities. However, this cross-reactivity is unlikely to be 100% and will vary between different antibody clones and kit manufacturers. If you choose to use an LTE4 kit, it is crucial to perform validation experiments to determine the degree of cross-reactivity with an Eoxin E4 standard. Without this validation, your results will be qualitative or semi-quantitative at best.

Q3: What is the most sensitive method for detecting Eoxin E4?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of eicosanoids, including Eoxin E4[2]. LC-MS/MS offers superior specificity compared to immunoassays by separating molecules based on their physicochemical properties before detection, and identifying them based on their unique mass-to-charge ratio and fragmentation patterns. This method can distinguish between structurally similar isomers, a significant advantage when analyzing complex biological samples[2][3].

Q4: What are the critical first steps to ensure accurate Eoxin E4 measurement?

A4: The most critical step is to prevent the artificial, ex vivo, formation of eicosanoids during sample collection and processing.[4] This can be achieved by:

• Immediate Inhibition: Add a cyclooxygenase inhibitor, such as indomethacin (B1671933) (10-15 µM), to your samples immediately after collection to prevent enzymatic activity.[4]

• Cold Chain Maintenance: Keep samples on ice throughout the collection and processing steps to minimize enzymatic degradation.

• Proper Storage: For long-term storage, samples should be kept at -80°C.[4]

II. Troubleshooting Guide: Low Detection Sensitivity

This guide addresses common issues that can lead to low or no detection of Eoxin E4 in your experiments.

Problem	Potential Cause	Recommended Solution
No or Low Signal	Sample Degradation: Eoxin E4, like other eicosanoids, is susceptible to degradation.	- Ensure samples were collected with enzyme inhibitors (e.g., indomethacin).- Maintain a strict cold chain during sample handling and storage (-80°C for long-term).
Inefficient Extraction: Poor recovery of Eoxin E4 from the biological matrix.	- Optimize the solid-phase extraction (SPE) protocol. Ensure proper column conditioning, sample loading at a slow flow rate, and use of appropriate wash and elution solvents.- See the detailed SPE protocol in Section IV.
Low Analyte Concentration: The concentration of Eoxin E4 in the sample is below the detection limit of the assay.	- Concentrate the sample by increasing the starting volume and eluting into a smaller volume during SPE.- Consider using a more sensitive detection method like LC-MS/MS.
High Background Signal (Immunoassay)	Non-specific Antibody Binding: The antibody is binding to other molecules in the sample matrix.	- Increase the number of wash steps after antibody incubation.- Optimize the concentration of the blocking buffer.
Cross-reactivity: The antibody is reacting with other structurally similar molecules.	- Validate antibody specificity using an Eoxin E4 standard.- If using an LTE4 kit, assess the level of cross-reactivity.
Poor Reproducibility	Inconsistent Sample Handling: Variability in sample collection, storage, or extraction.	- Standardize all sample handling procedures.- Use an internal standard during extraction and analysis to correct for variability.
Pipetting Errors: Inaccurate dispensing of reagents, standards, or samples.	- Calibrate pipettes regularly.- Use reverse pipetting for viscous solutions.

III. Data Presentation: Method Comparison

Table 1: Comparison of Detection Methods for Eicosanoids

Parameter	Immunoassay (ELISA)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Sensitivity	Good (pg/mL to ng/mL range)	Excellent (sub-pg/mL to pg/mL range)[3][5]
Specificity	Can be limited by antibody cross-reactivity with structurally similar molecules.	High, allows for the differentiation of isomers.
Throughput	High, suitable for screening large numbers of samples.	Lower, but can be improved with automation.
Multiplexing	Limited to the number of specific antibodies available.	Can simultaneously quantify a large number of eicosanoids in a single run.[2][6]
Cost per Sample	Generally lower.	Higher, due to instrumentation and expertise required.
Development Time	Long, requires antibody development and validation.	Shorter, method development is focused on chromatography and mass spectrometry parameters.

Table 2: Typical Recovery Rates for Eicosanoid Solid-Phase Extraction (SPE)

Eicosanoid Class	Typical Recovery Rate (%)
Mono- and di-hydroxy eicosanoids	75 - 100%[7]
Leukotrienes	~50% (from cell culture media)[7]
Prostaglandins	~50% (from cell culture media)[7]

Note: Recovery rates can vary significantly depending on the specific eicosanoid, the biological matrix, and the SPE protocol used.

IV. Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Eicosanoids from Biological Fluids

This protocol is a general guideline and should be optimized for your specific sample type and target analyte.

Materials:

• C18 SPE cartridges

• Methanol

• Deionized water

• Ethyl acetate (B1210297)

• Hexane (B92381)

• 2M Hydrochloric acid

• Nitrogen gas or vacuum evaporator

• Assay buffer

Procedure:

• Sample Preparation:

  • Thaw frozen samples on ice.

  • Add an internal standard to each sample to monitor extraction efficiency.

  • Acidify the sample to a pH of approximately 3.5 with 2M HCl. This protonates the carboxylic acid group of the eicosanoids, allowing them to bind to the C18 stationary phase.

• SPE Column Conditioning:

  • Wash the C18 SPE cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of deionized water. Do not let the column go dry.

• Sample Loading:

  • Load the acidified sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/minute).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Wash the cartridge with 5 mL of hexane to remove non-polar impurities like neutral lipids.

• Elution:

  • Elute the eicosanoids from the cartridge with 5 mL of ethyl acetate.

• Drying and Reconstitution:

  • Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen or using a vacuum evaporator.

  • Reconstitute the dried extract in a known volume of assay buffer or mobile phase compatible with your downstream analysis (e.g., ELISA or LC-MS/MS).

V. Visualization of Key Pathways and Workflows

Eoxin E4 Biosynthesis Pathway

Caption: Biosynthetic pathway of Eoxin E4 from arachidonic acid.

General Workflow for Increasing Eoxin E4 Detection Sensitivity

Caption: Workflow for enhancing the sensitivity of Eoxin E4 detection.

Potential Signaling Pathway for Eoxin E4

Based on the known signaling of the structurally and functionally related molecule, Leukotriene E4 (LTE4).

Caption: Putative signaling pathway for Eoxin E4.

References

• 1. Leukotriene E4 - Wikipedia [en.wikipedia.org]
• 2. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]

Technical Support Center: Validating Eoxin E4 Antibody Specificity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for validating the specificity of the Eoxin E4 antibody.

Frequently Asked Questions (FAQs)

Q1: What is the first step in validating my Eoxin E4 antibody?

A1: The crucial first step is to gather key information about the target protein, Eoxin E4. This includes its theoretical molecular weight, subcellular localization (e.g., nucleus, cytoplasm, cell membrane), and expected expression levels in the cells or tissues you are using. This information will serve as a benchmark for your validation experiments.

Q2: My Western blot shows multiple bands. What does this mean?

A2: Multiple bands in a Western blot can indicate several possibilities:

• Specificity Issues: The antibody may be cross-reacting with other proteins.

• Protein Isoforms or Splice Variants: The Eoxin E4 gene may produce multiple protein variants.

• Post-Translational Modifications (PTMs): Modifications like phosphorylation, glycosylation, or ubiquitination can alter the protein's molecular weight.

• Protein Degradation: The protein may have been degraded during sample preparation.

• Antibody Concentration: The primary or secondary antibody concentration may be too high.

Refer to the troubleshooting guide below for steps to resolve this.

Q3: I don't see a band at the expected molecular weight in my Western blot. What should I do?

A3: This could be due to a number of factors, from experimental conditions to low target protein expression. First, ensure your controls are working as expected. This includes a positive control lysate known to express Eoxin E4 and a loading control (e.g., beta-actin, GAPDH) to confirm equal protein loading. If controls are fine, consider optimizing your protocol, such as antibody dilution, incubation time, or the lysis buffer used. It's also possible that the Eoxin E4 protein is not expressed in the cell or tissue type you are using.

Q4: How can I be certain my antibody is binding to Eoxin E4 and not another protein?

A4: True validation of antibody specificity often requires more than just a Western blot. Techniques like immunoprecipitation followed by mass spectrometry (IP-MS) can definitively identify the protein bound by the antibody. Additionally, using negative controls, such as cells or tissues where the Eoxin E4 gene has been knocked out (KO) or knocked down (siRNA), is a gold standard for demonstrating specificity.[1] In a KO/siRNA-validated experiment, the antibody should show a signal in the wild-type cells but not in the KO/siRNA-treated cells.

Troubleshooting Guides

Western Blotting

Problem	Possible Cause(s)	Recommended Solution(s)
No Band	Low or no expression of Eoxin E4.	Use a positive control cell lysate. Confirm Eoxin E4 expression via RT-qPCR.
Insufficient protein loading.	Load 20-30 µg of total protein per lane.[2]
Inefficient protein transfer.	Check transfer efficiency with Ponceau S staining. Optimize transfer time and voltage.
Incorrect antibody dilution.	Perform a titration of the primary antibody to find the optimal concentration.
Inactive secondary antibody or substrate.	Use fresh reagents and ensure compatibility between primary and secondary antibodies.
Multiple Bands	Non-specific antibody binding.	Increase the stringency of washes. Optimize blocking conditions (e.g., 5% non-fat milk or BSA in TBST).
Protein degradation.	Use fresh samples and add protease inhibitors to the lysis buffer.
High antibody concentration.	Reduce the concentration of the primary and/or secondary antibody.
Band at Incorrect Molecular Weight	Post-translational modifications (PTMs).	Treat lysates with enzymes that remove specific PTMs (e.g., phosphatases, glycosidases).
Splice variants.	Consult protein databases (e.g., UniProt) for known isoforms of Eoxin E4.
Protein dimerization or multimerization.	Ensure complete denaturation of the sample by boiling in SDS-PAGE sample buffer with a reducing agent.

Immunofluorescence (IF) / Immunohistochemistry (IHC)

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Staining	Insufficient blocking.	Increase blocking time or try a different blocking agent (e.g., serum from the same species as the secondary antibody).[3][4]
Primary antibody concentration too high.	Titrate the primary antibody to a lower concentration.
Inadequate washing.	Increase the number and duration of wash steps.[3]
No Signal	Low or no Eoxin E4 expression.	Use a positive control tissue or cell line known to express the target.
Incorrect fixation or antigen retrieval.	Optimize fixation time and method. Test different antigen retrieval techniques (e.g., heat-induced or enzymatic).
Primary antibody cannot access the epitope.	Use a permeabilization agent (e.g., Triton X-100) if Eoxin E4 is an intracellular protein.[3]
Non-specific Staining Pattern	Antibody cross-reactivity.	Validate the antibody with another method (e.g., Western blot). Use a negative control (e.g., knockout tissue).
Autoflourescence.	Use a different fluorophore or an autofluorescence quenching agent.

Experimental Protocols

Western Blotting Protocol

• Sample Preparation: Lyse cells or tissues in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.[5]

• Electrophoresis: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Run the gel until the dye front reaches the bottom.[2][6]

• Protein Transfer: Transfer proteins to a nitrocellulose or PVDF membrane.[2]

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20).[5]

• Primary Antibody Incubation: Incubate the membrane with the Eoxin E4 primary antibody (at the manufacturer's recommended dilution) overnight at 4°C with gentle agitation.[5]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.[5]

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[5]

• Washing: Repeat the washing step as in step 6.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.[5]

Immunoprecipitation (IP) Protocol

• Cell Lysis: Lyse cells in a non-denaturing lysis buffer (e.g., Triton X-100-based buffer) with protease inhibitors.[7]

• Pre-clearing: Add Protein A/G agarose (B213101) beads to the lysate and incubate for 1 hour at 4°C to reduce non-specific binding. Centrifuge and collect the supernatant.[7]

• Immunoprecipitation: Add the Eoxin E4 antibody to the pre-cleared lysate and incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Complex Capture: Add fresh Protein A/G agarose beads and incubate for another 1-2 hours at 4°C to capture the antibody-antigen complexes.[8]

• Washing: Pellet the beads by centrifugation and wash them 3-5 times with ice-cold lysis buffer.[8][9]

• Elution: Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample buffer.

• Analysis: Analyze the eluted proteins by Western blotting.

Immunofluorescence (IF) Protocol

• Cell Culture and Fixation: Grow cells on coverslips to 60-80% confluency. Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.[10]

• Permeabilization: If Eoxin E4 is an intracellular protein, permeabilize the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1-5% BSA and/or 10% normal serum from the secondary antibody host species for 1 hour at room temperature.[10]

• Primary Antibody Incubation: Incubate with the Eoxin E4 primary antibody (at the recommended dilution in blocking buffer) for 1-2 hours at room temperature or overnight at 4°C.[4]

• Washing: Wash the cells three times with PBS.[4]

• Secondary Antibody Incubation: Incubate with a fluorophore-conjugated secondary antibody (in blocking buffer, protected from light) for 1 hour at room temperature.[4]

• Washing: Repeat the washing step as in step 5.

• Counterstaining and Mounting: Stain nuclei with DAPI or Hoechst stain if desired. Mount the coverslips onto microscope slides using an anti-fade mounting medium.[3]

• Imaging: Visualize the staining using a fluorescence or confocal microscope.

Visualizations

Caption: Workflow for validating Eoxin E4 antibody specificity.

Caption: Hypothetical signaling pathway for a cell surface protein.

Caption: Troubleshooting decision tree for Western blotting.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 4. Intracellular Localization of the Proteins Encoded by Some Type II Toxin-Antitoxin Systems in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. Gladstone Institutes - Wikipedia [en.wikipedia.org]
• 7. Visualizing Subcellular Localization of a Protein in the Heart using Quantum Dots-Mediated Immuno-Labeling Followed By Transmission Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Expression of the E4 gene is required for establishment of soft-agar colony-forming rat cell lines transformed by the adenovirus 12 E1 gene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of the E1∧E4 Protein in the Differentiation-Dependent Life Cycle of Human Papillomavirus Type 31 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Eoxin E4 Standard Curve: Technical Support &amp; Troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with Eoxin E4 standard curves. The following information is designed to help identify and resolve common problems during experimental assays.

Frequently Asked Questions (FAQs)

Q1: Why is my standard curve showing a poor fit (low R² value)?

A low coefficient of determination (R²) indicates that the data points do not closely follow the fitted regression line, suggesting variability in the assay.

Potential Causes and Solutions:

• Pipetting Inaccuracies: Ensure pipettes are properly calibrated and that pipetting technique is consistent. Avoid introducing air bubbles into the wells.[1] Use fresh pipette tips for each standard and sample.[2]

• Improper Reagent Preparation: Double-check all calculations and dilutions for the standards and reagents. Ensure the standard is fully reconstituted and vortexed for homogeneity before preparing dilutions.[3]

• Inadequate Mixing: Mix all reagents and samples thoroughly before adding them to the plate.[1]

• Incorrect Incubation Times or Temperatures: Adhere strictly to the protocol's specified incubation times and temperatures.[1] Ensure the plate reaches a uniform temperature and avoid stacking plates to prevent temperature gradients.[2]

• Contaminated Reagents: Use fresh, sterile reagents to avoid contamination that can interfere with the assay.[2]

Q2: What causes a high background signal in my assay?

High background can mask the signal from your standards and samples, leading to inaccurate results.[2]

Potential Causes and Solutions:

• Inadequate Washing: Insufficient washing between steps can leave unbound reagents in the wells. Increase the number of wash cycles or the soak time to ensure complete removal.[2]

• Incorrect Reagent Concentrations: Overly concentrated antibodies or conjugates can lead to non-specific binding. Dilute reagents to the concentrations recommended in the protocol.[2]

• Extended Incubation Times: Long incubation periods can increase non-specific binding. Follow the protocol's recommended times precisely.[2]

• Contaminated Buffers or Solutions: Ensure that all buffers and solutions are fresh and free from contamination.[2]

Q3: Why is there no or very low signal across my entire plate?

A lack of signal can indicate a problem with one or more critical components of the assay.

Potential Causes and Solutions:

• Omission of a Key Reagent: Systematically review the protocol to ensure all necessary reagents were added in the correct order.

• Expired or Improperly Stored Reagents: Check the expiration dates of all kit components and confirm they have been stored at the correct temperatures.[1][2]

• Incorrect Filter Wavelength: Ensure the plate reader is set to the correct wavelength for the substrate used.

• Inhibitors in Buffers: Avoid using buffers containing inhibitors of the enzyme used in the assay (e.g., sodium azide (B81097) with HRP).[1]

Q4: My standard or sample replicates show high variability. What could be the cause?

Poor precision between replicates can compromise the reliability of your results.

Potential Causes and Solutions:

• Inconsistent Pipetting: Ensure consistent and accurate pipetting for all replicates.[1]

• Inadequate Mixing of Reagents: Thoroughly mix all reagents before dispensing them into the wells.[1]

• Plate Washing Issues: Check the performance of automated plate washers or ensure manual washing is performed consistently across all wells.[1]

• Evaporation: Use plate sealers during incubations to prevent evaporation from the wells, especially those on the edges of the plate.[1]

• Well-to-Well Contamination: Be careful not to splash reagents between wells.[2]

Standard Curve Data Interpretation

The table below summarizes typical quantitative parameters for a successful Eoxin E4 standard curve versus problematic results.

Parameter	Acceptable Range	Problematic Indication	Potential Causes
R-squared (R²)	> 0.99	< 0.99	Inaccurate pipetting, improper dilutions, outlier data points.[4]
Optical Density (OD) of Blank	< 0.2	> 0.3	Inadequate washing, contaminated reagents, incorrect reagent concentrations.[1]
Signal-to-Noise Ratio	High	Low	Low concentration of detection antibody, expired substrate, insufficient incubation time.
Coefficient of Variation (%CV) for Replicates	< 15%	> 15%	Pipetting errors, improper mixing, plate reader issues.

Experimental Protocol: Eoxin E4 Standard Curve Generation

This protocol outlines the steps for generating a standard curve for a typical competitive ELISA.

• Reagent Preparation: Prepare all buffers, standards, and reagents according to the kit manufacturer's instructions. Allow all reagents to reach room temperature before use.

• Standard Dilution Series:

  • Label a series of microcentrifuge tubes for each standard dilution.

  • Prepare a serial dilution of the Eoxin E4 stock solution as specified in the protocol to create a range of concentrations. A two-fold serial dilution is common.[1]

• Plate Loading:

  • Pipette the prepared standards and blank controls into the appropriate wells of the ELISA plate in duplicate or triplicate.

• Addition of Conjugate and Antibody: Add the Eoxin E4 conjugate and primary antibody to each well as directed by the protocol.

• Incubation: Seal the plate and incubate for the specified time and temperature.

• Washing: Wash the plate multiple times with the provided wash buffer to remove unbound reagents.

• Substrate Addition: Add the substrate solution to each well.

• Signal Development: Incubate the plate for the recommended time to allow for color development.

• Stopping the Reaction: Add the stop solution to each well to halt the reaction.

• Data Acquisition: Read the absorbance of each well using a microplate reader at the appropriate wavelength.

• Data Analysis: Plot the average absorbance for each standard against its known concentration and fit a curve to the data to determine the R² value.

Visual Troubleshooting and Workflow Guides

Caption: Troubleshooting workflow for a poor Eoxin E4 standard curve.

Caption: Experimental workflow for generating an Eoxin E4 standard curve.

References

• 1. Troubleshooting ELISA | U-CyTech [ucytech.com]
• 2. benchchem.com [benchchem.com]
• 3. arp1.com [arp1.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Eosin Analysis

Welcome to the Technical Support Center for Eosin (B541160) Analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common contamination issues and other problems encountered during eosin-related laboratory procedures. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the accuracy and reliability of your results.

Section 1: Troubleshooting Hematoxylin (B73222) and Eosin (H&E) Staining

This section addresses common issues encountered during the histological staining of tissue sections with Hematoxylin and Eosin.

Frequently Asked Questions (FAQs) - H&E Staining

Q1: What are the most common causes of weak or pale eosin staining?

A1: Weak or pale eosin staining can result from several factors. One common cause is an eosin solution with a pH greater than 5.0, which can be due to carryover from the alkaline "bluing" agent.[1][2] To correct this, the pH of the eosin can be adjusted with acetic acid.[1][2] Other causes include a staining time that is too short, an over-dehydrated tissue section, or an exhausted eosin solution.[1][3]

Q2: Why do my tissue sections have a blue-black precipitate on them after staining?

A2: A blue-black precipitate on the tissue section is often due to a metallic sheen on the hematoxylin solution, which can be deposited on the slide.[1] Filtering the hematoxylin solution before use can prevent this issue.[4][5]

Q3: What causes uneven H&E staining?

A3: Uneven staining can be a result of incomplete removal of paraffin (B1166041) wax before staining, which prevents the dyes from penetrating the tissue evenly.[6] It can also be caused by rushing the fixation and rinsing steps, particularly with frozen sections where the embedding medium must be thoroughly removed.[7] Inefficient washing after the "bluing" step can also lead to patchy eosin staining due to residual alkali.[8]

Q4: I am observing "floaters" or extraneous tissue on my slides. What is the source of this contamination?

A4: Floaters, or extraneous tissue, can be introduced at several stages. If the floaters are in the same plane of focus as the tissue, they were likely a contaminant in the tissue block from the grossing or embedding stages.[7] If they are in a different plane of focus, the contamination likely occurred in the water bath or within the staining reagents.[7] Maintaining clean work areas, using a clean water bath, and frequently changing or filtering reagents are the best ways to avoid this type of contamination.[7]

Troubleshooting Guide - H&E Staining Artifacts

This guide provides solutions to common artifacts observed in H&E stained slides.

Problem	Possible Cause(s)	Recommended Solution(s)
Pale Eosin Staining	Eosin pH is too high (above 5.0) due to alkaline carryover.[1][2]	Adjust the pH of the eosin solution to 4.0-4.5 with acetic acid.[2] Ensure thorough rinsing after the bluing step.[2]
Staining time in eosin is too short.[2]	Increase the staining time in the eosin solution.[2]
Eosin solution is exhausted.[3]	Replace the eosin solution with a fresh batch.[3]
Over-dehydration of the tissue section.[1]	Avoid overly thin sections and excessive dehydration times.[1]
Overstained Cytoplasm (Eosin)	Eosin solution is too concentrated.[1]	Dilute the eosin solution.[1]
Staining time in eosin is too long.[1]	Decrease the staining time in the eosin solution.[1]
Inadequate differentiation in alcohols.[2]	Ensure proper differentiation in 70-95% alcohol after eosin staining.[2]
Blue-Black Precipitate on Section	Metallic sheen on hematoxylin solution.[1]	Filter the hematoxylin solution before each use.[4][5]
Uneven Staining	Incomplete removal of paraffin wax.[6]	Ensure complete deparaffinization with fresh xylene.
Residual alkaline solution from "bluing".[8]	Thoroughly wash with water after the bluing step.[8]
Water Bubbles Under Coverslip	Incomplete dehydration before clearing.[1]	Remove the coverslip and mounting medium in xylene, return the slide to absolute alcohol to complete dehydration, and then re-coverslip.[1]
"Floaters" (Extraneous Tissue)	Contamination of the water bath or staining reagents.[7]	Maintain a clean water bath and filter or change staining solutions regularly.[7]
Contamination during grossing or embedding.[7]	Ensure clean work surfaces and instruments during tissue processing.[7]

Section 2: Troubleshooting Eosinophil Counting

This section focuses on issues related to the quantification of eosinophils in blood or other biological fluids, covering both manual and automated methods.

Frequently Asked Questions (FAQs) - Eosinophil Counting

Q1: My manual eosinophil counts are inconsistent. What could be the cause?

A1: Inconsistent manual eosinophil counts can stem from several sources of error. These include improper mixing of the blood sample, inaccuracies in pipetting and dilution, and a non-uniform distribution of cells in the counting chamber (hemocytometer).[9] It is also crucial to allow the cells to settle in the chamber for a few minutes before counting to avoid errors.[6]

Q2: What are the common pre-analytical errors that affect automated eosinophil counts?

A2: Pre-analytical errors are a significant source of inaccuracy in automated hematology.[7] For eosinophil counts, common issues include clotted samples due to improper mixing with the anticoagulant, an incorrect blood-to-anticoagulant ratio (underfilled or overfilled tubes), and hemolysis from poor collection technique.[7]

Q3: Can any physiological factors influence a patient's eosinophil count?

A3: Yes, several factors can affect eosinophil levels. There is a diurnal variation, with counts being lowest in the morning and highest at night.[1] Stress, burns, and post-operative states can decrease eosinophil counts.[1] The administration of corticosteroids also lowers the eosinophil count.[1]

Q4: My automated analyzer flagged an eosinophil count as zero, but the manual differential shows eosinophils are present. What could cause this discrepancy?

A4: This discrepancy can occur with certain automated analyzers when reactive eosinophils are present in the sample. These eosinophils may have increased membrane permeability, causing them to degranulate when they come into contact with the instrument's reagents. This can lead to the misclassification of eosinophils as neutrophils, resulting in a falsely low or zero eosinophil count and a falsely high neutrophil count.

Troubleshooting Guide - Eosinophil Counting Errors

This guide provides solutions for common errors in both manual and automated eosinophil counting.

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent Manual Counts	Improper sample mixing.[9]	Gently invert the blood collection tube 8-10 times immediately before sampling.
Pipetting or dilution errors.[9]	Use calibrated pipettes and follow the dilution protocol precisely.
Uneven cell distribution in the hemocytometer.	Ensure the hemocytometer is clean and properly loaded. Allow cells to settle for at least 5-10 minutes in a moist chamber before counting.[6]
Inconsistent counting technique.	Follow a standardized counting pattern (e.g., serpentine) and consistently apply rules for counting cells on the grid lines.
Falsely Low Automated Eosinophil Count	Platelet clumps or giant platelets being miscounted.[9]	Examine a peripheral blood smear to confirm the presence of platelet clumps. If present, recollect the sample in a sodium citrate (B86180) tube.
Reactive eosinophils causing degranulation and misclassification.	Review the analyzer's scatterplot for an abnormal pattern. Perform a manual differential count to verify the eosinophil percentage.
Presence of cryoglobulins.	Warm the blood sample to 37°C before analysis.
Falsely High Automated Eosinophil Count	Interference from nucleated red blood cells (NRBCs).	Many modern analyzers can identify and correct for NRBCs. If not, perform a manual count to get an accurate white blood cell and eosinophil count.
Presence of unlysed red blood cells.	Ensure the lysing reagent is fresh and functioning correctly. Check instrument maintenance logs.
General Inaccuracy in Automated Counts	Clotted sample.	Visually inspect the sample for clots. If present, the sample is unacceptable and must be recollected.
Incorrect blood-to-anticoagulant ratio.	Ensure collection tubes are filled to the appropriate level.
Hemolysis.	Use proper phlebotomy technique to avoid hemolysis. Do not use hemolyzed samples for analysis.

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments related to eosin analysis.

Protocol 1: Manual Absolute Eosinophil Count

Principle: Whole blood is diluted with a specific staining fluid that stains eosinophils, allowing for their identification and quantification using a hemocytometer.

Materials:

• Whole blood collected in an EDTA tube

• Eosinophil diluting fluid (e.g., Dunger's solution)

• WBC pipette

• Neubauer counting chamber (hemocytometer) and coverslip

• Microscope

• Petri dish with moist filter paper

Procedure:

• Ensure the blood sample is well-mixed by gentle inversion.

• Using the WBC pipette, draw the blood up to the 0.5 mark.

• Wipe the outside of the pipette to remove excess blood.

• Draw the eosinophil diluting fluid up to the 11 mark. This creates a 1:20 dilution.

• Mix the contents of the pipette thoroughly for about 30 seconds by rotating it between your palms.[1]

• Discard the first few drops from the pipette.

• Carefully charge the Neubauer chamber by placing the tip of the pipette at the edge of the coverslip and allowing the chamber to fill by capillary action. Do not overfill.

• Place the charged hemocytometer in a petri dish with moist filter paper for 10-15 minutes to allow the eosinophils to settle.[1]

• Place the chamber on the microscope stage and, using the 10x objective, count the eosinophils (which will appear as red-staining cells) in all nine large squares of the grid.

• Calculate the absolute eosinophil count using the following formula:

  • Absolute Eosinophil Count/µL = (Number of eosinophils counted × Dilution factor) / (Area counted in sq. mm × Depth of chamber in mm)

  • For a 1:20 dilution and counting all 9 large squares (9 sq. mm area, 0.1 mm depth): Absolute Eosinophil Count/µL = (N × 20) / (9 × 0.1) = N × 22.2

Protocol 2: Automated Eosinophil Count using a Hematology Analyzer (Representative Protocol)

Principle: Automated hematology analyzers use technologies such as flow cytometry and impedance to differentiate and count white blood cell populations, including eosinophils. In fluorescence flow cytometry, cells are stained with a fluorescent dye that binds to nucleic acids. As the cells pass through a laser, the scattered light and fluorescence signals are measured to determine cell size, complexity, and DNA/RNA content, allowing for their classification.[1]

Materials:

• Automated hematology analyzer (e.g., Sysmex XN-Series)

• Appropriate reagents for the analyzer (e.g., diluent, lysing agents, fluorescent dyes)

• Quality control materials

• Whole blood collected in an EDTA tube

Procedure:

• Instrument Start-Up and Quality Control:

  • Perform the daily start-up procedure as per the manufacturer's instructions. This typically includes a self-check of the instrument's systems and a background count.[1]

  • Run quality control samples (at least two levels, normal and abnormal) to verify the instrument is performing within specified limits.

• Sample Preparation and Analysis:

  • Ensure the patient sample is at room temperature and properly mixed by inverting the tube 8-10 times.

  • Check the sample for clots or hemolysis. Do not analyze if these are present.

  • Enter the patient information into the analyzer's system, often via a barcode scanner.

  • Place the sample tube in the appropriate rack for automated sampling or present it to the manual aspiration probe.

  • Initiate the analysis. The analyzer will automatically aspirate the sample, perform the necessary dilutions and staining, and analyze the cells.[1]

• Result Review and Validation:

  • The analyzer will provide the absolute eosinophil count and the eosinophil percentage as part of the complete blood count with differential.

  • Review the results for any flags or error messages generated by the analyzer.

  • Examine the WBC scattergram for abnormal cell population distributions. Atypical clustering may indicate interference or the presence of abnormal cells.

  • If the results are flagged or are clinically unexpected, perform a peripheral blood smear for manual review to confirm the automated findings.

Section 4: Visualizations

Diagram 1: Troubleshooting Workflow for Pale Eosin Staining

Caption: Troubleshooting workflow for addressing pale eosin staining in H&E procedures.

Diagram 2: Pre-Analytical Workflow for Accurate Eosinophil Counting

Caption: Key pre-analytical steps to ensure accurate eosinophil count results.

References

• 1. kfu.edu.sa [kfu.edu.sa]
• 2. b-s-h.org.uk [b-s-h.org.uk]
• 3. Performance Evaluation of Fully Automated 5-Part Differential Hematology Analyzer ELite 580 (ERBA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SOP FOR OPERATION, MAINTENANCE AND CALIBRATION OF VET AUTO HEMATOLOGY ANALYZER | Research SOP [researchsop.com]
• 5. The multidisciplinary approach to eosinophilia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shifafsd.com.pk [shifafsd.com.pk]
• 7. jslh.kenkyuukai.jp [jslh.kenkyuukai.jp]
• 8. mqzh.ch [mqzh.ch]
• 9. keul.de [keul.de]

Reference Data & Comparative Studies

A Comparative Guide to the Eoxin E4 and Resolvin Pathways: Pro-inflammatory vs. Pro-resolving Lipid Mediator Cascades

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Eoxin E4 and Resolvin biosynthetic and signaling pathways. Eoxins and resolvins are potent lipid mediators derived from polyunsaturated fatty acids that play critical, often opposing, roles in the inflammatory response. While eoxins are generally considered pro-inflammatory, resolvins are key players in the active resolution of inflammation. Understanding the nuances of these pathways is crucial for the development of novel therapeutics targeting inflammatory diseases.

Biosynthesis and Function: A Tale of Two Pathways

The biosynthesis of both eoxins and resolvins originates from the enzymatic oxygenation of essential fatty acids. However, the precursors, enzymatic machinery, and the ultimate biological functions of the end products diverge significantly.

The Eoxin E4 Pathway: This pathway commences with the action of 15-lipoxygenase (15-LOX) on arachidonic acid (AA), an omega-6 fatty acid. This process is particularly prominent in eosinophils and mast cells. The resulting cascade produces a series of leukotriene-like molecules, culminating in Eoxin E4 (EXE4), which has been shown to increase vascular permeability, a hallmark of inflammation.

The Resolvin Pathways: Resolvins are specialized pro-resolving mediators (SPMs) generated from omega-3 fatty acids, primarily eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA). The biosynthesis of E-series resolvins (e.g., Resolvin E1 to E4) from EPA and D-series resolvins (e.g., Resolvin D1 to D6) from DHA involves a series of enzymatic reactions catalyzed by lipoxygenases (LOX) and cyclooxygenase-2 (COX-2), often through transcellular biosynthesis involving different cell types like endothelial cells and leukocytes. Resolvins actively orchestrate the resolution of inflammation by inhibiting neutrophil infiltration, stimulating the clearance of apoptotic cells (efferocytosis), and reducing the production of pro-inflammatory cytokines.[1][2][3][4]

Quantitative Comparison of Bioactivities

Direct comparative studies quantifying the potency and efficacy of Eoxin E4 against resolvins in the same experimental systems are limited. However, available data for individual mediators highlight their distinct functional capacities.

Table 1: Quantitative Bioactivity of Eoxin E4

Biological Effect	Mediator	Concentration/Dose	Effect	Reference
Increased Vascular Permeability	Eoxin E4	Not specified	Potent activity	[5]

Table 2: Quantitative Bioactivity of Resolvins

Biological Effect	Mediator	Concentration/Dose	Effect	Reference
Efferocytosis of Apoptotic Neutrophils	Resolvin E4	EC50 ~0.23 nM	Potent agonist	[6][7]
Efferocytosis of Senescent Red Blood Cells	Resolvin E4	EC50 ~0.29 nM	Potent agonist	[6][7][8]
Inhibition of Neutrophil Infiltration	Resolvin D1	0.1 ng	~70% reduction	[1]
Reduction of TNF-α Secretion	Resolvin D1	1-100 nM	Significant reduction	[9]
Reduction of IL-1β Secretion	Resolvin D1	1-100 nM	Significant reduction	[9]
Reduction of IL-6 Secretion	Resolvin D1	1-100 nM	Significant reduction	[9]
Inhibition of TRPV1	Resolvin E1	IC50 = 1 nM	Potent inhibition	[10]
Inhibition of TRPA1	Resolvin D1	IC50 = 9 nM	Potent inhibition	[10]
Inhibition of TRPV1	Resolvin D2	IC50 = 0.1 nM	Potent inhibition	[10]
Inhibition of TRPA1	Resolvin D2	IC50 = 2 nM	Potent inhibition	[10]

Signaling Pathways and Receptors

The distinct biological effects of eoxins and resolvins are mediated through their interaction with specific cell surface receptors, initiating downstream signaling cascades.

Eoxin E4 Signaling: The specific receptor for Eoxin E4 has not been definitively identified. However, its structural similarity to leukotrienes suggests it may interact with cysteinyl leukotriene receptors (CysLTs) or other related G protein-coupled receptors (GPCRs) to mediate its pro-inflammatory effects.

Resolvin Signaling: Resolvins exert their pro-resolving functions by binding to specific GPCRs.[11][12]

• Resolvin E-series:

  • Resolvin E1 (RvE1) and Resolvin E2 (RvE2) signal through the ChemR23 (also known as ERV1) receptor. RvE1 can also act as an antagonist at the leukotriene B4 receptor 1 (BLT1), thereby dampening pro-inflammatory signaling.[8]

• Resolvin D-series:

  • Resolvin D1 (RvD1) and its aspirin-triggered epimer (AT-RvD1) signal through the ALX/FPR2 and GPR32 receptors.[12]

  • Resolvin D2 (RvD2) signals through the GPR18 receptor.[12]

Activation of these receptors by resolvins typically leads to the inhibition of pro-inflammatory transcription factors like NF-κB and the promotion of pathways that lead to the resolution of inflammation.

Visualizing the Pathways

To illustrate the biosynthetic cascades of Eoxin E4 and Resolvins, the following diagrams are provided in the DOT language for Graphviz.

Caption: Eoxin E4 Biosynthesis Pathway.

Caption: Resolvin Biosynthesis Pathways.

Experimental Protocols

The analysis of eoxins and resolvins requires sensitive and specific analytical techniques due to their low endogenous concentrations and structural similarities. The following is a generalized protocol for the extraction and analysis of these lipid mediators from cell culture supernatants using solid-phase extraction (SPE) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To extract and quantify Eoxin E4 and Resolvins from cell culture supernatants.

Materials:

• C18 SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid

• Deuterated internal standards (e.g., d5-RvD2, d4-PGE2)

• Nitrogen evaporator

• LC-MS/MS system with a C18 column

Protocol:

• Sample Collection and Internal Standard Spiking:

  • Collect cell culture supernatant and keep it on ice.

  • To 1 mL of supernatant, add a solution containing deuterated internal standards (e.g., 500 pg each). The internal standards will be used to correct for sample loss during extraction and for accurate quantification.

• Protein Precipitation:

  • Add 2 volumes of cold methanol to the sample.

  • Vortex thoroughly and incubate at -20°C for at least 2 hours to precipitate proteins.

  • Centrifuge at 1,500 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water.

  • Carefully load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Wash the cartridge with 5 mL of 15% methanol in water.

  • Elute the lipid mediators with 1 mL of methanol.

• Sample Concentration:

  • Evaporate the methanol eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of methanol/water (50:50, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the lipid mediators using a C18 reverse-phase column with a gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile/methanol with 0.1% formic acid).

  • Detect and quantify the target analytes using multiple reaction monitoring (MRM) in negative ion mode. Specific precursor-to-product ion transitions for each analyte and internal standard should be used for identification and quantification.

Table 3: Representative MRM Transitions for LC-MS/MS Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Eoxin E4	438.2	115.1
Resolvin E4	333.2	195.1
Resolvin D1	375.2	219.1
Resolvin D2	375.2	141.1
Resolvin E1	351.2	195.1
d5-RvD2	380.2	141.1
d4-PGE2	355.2	275.2

Conclusion

The Eoxin E4 and Resolvin pathways represent two distinct arms of the inflammatory response. While the Eoxin pathway contributes to the initiation and propagation of inflammation, the Resolvin pathways are crucial for its active resolution and the restoration of tissue homeostasis. The quantitative data, though not directly comparative, clearly indicate the potent pro-resolving activities of resolvins at nanomolar to picomolar concentrations. Further research into the specific receptors and downstream signaling of Eoxin E4 will be critical for a more complete understanding of its role in inflammatory diseases. The methodologies outlined in this guide provide a framework for researchers to accurately quantify these potent lipid mediators and further elucidate their complex interplay in health and disease. This knowledge is paramount for the development of targeted therapies that can either dampen pro-inflammatory signaling or promote pro-resolving pathways to treat a wide array of inflammatory conditions.

References

• 1. E-series resolvin metabolome, biosynthesis and critical role of stereochemistry of specialized pro-resolving mediators (SPMs) in inflammation-resolution: Preparing SPMs for long COVID-19, human clinical trials, and targeted precision nutrition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. E-series resolvin metabolome, biosynthesis and critical role of stereochemistry of specialized pro-resolving mediators (SPMs) in inflammation-resolution: Preparing SPMs for long COVID-19, human clinical trials, and targeted precision nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Role of Resolvins in the Inflammatory Resolution of Neurological Diseases [frontiersin.org]
• 4. Resolvins and Protectins: Natural Pharmacophores For Resolution Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A New E-Series Resolvin: RvE4 Stereochemistry and Function in Efferocytosis of Inflammation-Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A New E-Series Resolvin: RvE4 Stereochemistry and Function in Efferocytosis of Inflammation-Resolution [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Validation of a Liquid–Liquid Extraction Method to Study the Temporal Production of D-Series Resolvins by Head Kidney Cells from Atlantic Salmon (Salmon salar) Exposed to Docosahexaenoic Acid | MDPI [mdpi.com]
• 10. On the biosynthesis of 15-HETE and eoxin C4 by human airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Inhibition of the lipoxin A4 and resolvin D1 receptor impairs host response to acute lung injury caused by pneumococcal pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Eoxin E4: A Novel Biomarker in Inflammation Compared to Established Markers

For Immediate Release

In the dynamic field of inflammation research and drug development, the identification of sensitive and specific biomarkers is paramount for diagnosing and monitoring inflammatory diseases. Eoxin E4 (EXE4), a lipid mediator derived from the 15-lipoxygenase (15-LOX) pathway of arachidonic acid metabolism, is emerging as a promising biomarker for inflammatory conditions, particularly those with an allergic component.[1] This guide provides a comprehensive comparison of Eoxin E4 with established inflammation biomarkers such as C-reactive protein (CRP) and various cytokines, supported by available experimental data and detailed methodologies.

Eoxin E4 and its Role in Inflammation

Eoxin E4 is a member of the eoxin family of eicosanoids, which are analogous to the well-known leukotrienes.[1] Eoxins are considered pro-inflammatory molecules, and studies have indicated their involvement in allergic responses.[2] Increased levels of eoxins, including Eoxin E4, have been observed in inflammatory conditions such as asthma, suggesting a potential role in the pathophysiology of these diseases.

Comparative Analysis of Eoxin E4 with Standard Inflammation Biomarkers

A direct quantitative comparison of Eoxin E4 with established biomarkers in various inflammatory diseases is an area of ongoing research. However, based on the current understanding of its biological function and data from related molecules, a comparative assessment can be made.

Table 1: Comparison of Eoxin E4 with C-Reactive Protein (CRP) and Cytokines

Feature	Eoxin E4	C-Reactive Protein (CRP)	Pro-inflammatory Cytokines (e.g., IL-6, TNF-α)
Nature	Lipid mediator	Acute-phase reactant protein	Signaling proteins
Primary Source	Eosinophils, mast cells	Hepatocytes	Immune cells (e.g., macrophages, T cells), endothelial cells
Inducing Stimuli	Allergic triggers, cellular activation	Pro-inflammatory cytokines (especially IL-6)[3][4]	Pathogens, tissue injury, other cytokines
Kinetics	Likely rapid and transient	Rises within hours of stimulus, peaks at ~48 hours	Very rapid and transient
Specificity	Potentially more specific to eosinophilic and allergic inflammation	Non-specific marker of systemic inflammation[3]	Can be specific to certain immune responses but often part of a broad inflammatory cascade
Clinical Utility	Potential for monitoring allergic inflammation (e.g., asthma)	General marker of infection and inflammation, cardiovascular risk assessment	Research tools, limited routine clinical use due to short half-life and complexity of interpretation
Measurement	Mass spectrometry, Immunoassay (in development)	Immunoassays (ELISA, nephelometry, turbidimetry)	Immunoassays (ELISA, multiplex assays)

Quantitative Data from a Study on a Related Eoxin

While direct comparative studies on Eoxin E4 are limited, a study on the related molecule, Eoxin C4, in asthmatic children provides insight into the potential utility of eoxins as biomarkers.

Table 2: Eoxin C4/Palmitic Acid Ratios in Exhaled Breath Condensate of Asthmatic and Healthy Children

Group	Eoxin C4/Palmitic Acid Ratio (pg/ml / ng/ml)
Asthmatic Children	0.8 ± 0.2*
Healthy Controls	0.3 ± 0.1

*p < 0.05 compared to healthy controls.

This table is adapted from a study on eoxins in childhood asthma and is intended to be illustrative of the potential for eoxins as inflammatory biomarkers. Specific data for Eoxin E4 was not available in a directly comparable format.

Experimental Protocols

Accurate and reproducible measurement of biomarkers is crucial for their validation and clinical application. Below are detailed methodologies for the measurement of Eoxin E4 and other key inflammatory markers.

Measurement of Eoxin E4 by Mass Spectrometry

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of lipid mediators like Eoxin E4 due to its high sensitivity and specificity.

Sample Preparation:

• Extraction: Biological samples (e.g., plasma, urine, bronchoalveolar lavage fluid) are subjected to solid-phase extraction (SPE) to isolate lipids and remove interfering substances.

• Derivatization (Optional): In some cases, derivatization may be performed to improve chromatographic separation and ionization efficiency.

• Reconstitution: The extracted and dried sample is reconstituted in a solvent compatible with the LC-MS/MS system.

LC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted sample is injected into a high-performance liquid chromatography (HPLC) system, typically with a C18 reversed-phase column, to separate Eoxin E4 from other lipid species.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. Eoxin E4 is detected and quantified using multiple reaction monitoring (MRM) by selecting specific precursor and product ion transitions.

Measurement of C-Reactive Protein (CRP) by ELISA

Enzyme-linked immunosorbent assay (ELISA) is a widely used method for quantifying CRP in serum or plasma.

Protocol for High-Sensitivity CRP ELISA:

• Coating: A 96-well microplate is coated with a capture antibody specific for human CRP.

• Blocking: The remaining protein-binding sites on the plate are blocked to prevent non-specific binding.

• Sample and Standard Incubation: Diluted patient samples and a series of CRP standards are added to the wells and incubated.

• Detection Antibody Incubation: A detection antibody, also specific for CRP and conjugated to an enzyme (e.g., horseradish peroxidase), is added to the wells.

• Substrate Addition: A substrate for the enzyme is added, leading to a color change.

• Measurement: The absorbance of the color is measured using a microplate reader, and the concentration of CRP in the samples is determined by comparison to the standard curve.

Measurement of Cytokines by Multiplex Immunoassay

Multiplex immunoassays, such as Luminex-based assays, allow for the simultaneous measurement of multiple cytokines in a single sample.

General Workflow:

• Bead Coupling: Microspheres (beads) are internally dyed with different fluorescent colors, and each color is coupled with a capture antibody specific for a particular cytokine.

• Sample Incubation: The bead mixture is incubated with the sample, allowing the cytokines to bind to their respective capture antibodies.

• Detection Antibody Incubation: A biotinylated detection antibody cocktail is added, followed by a streptavidin-phycoerythrin (PE) conjugate.

• Analysis: The beads are analyzed on a flow-based instrument. One laser identifies the bead color (and thus the cytokine), and a second laser quantifies the PE signal (proportional to the amount of cytokine).

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in inflammation can aid in understanding the role of biomarkers like Eoxin E4.

Eoxin E4 Biosynthesis and Signaling Pathway

The biosynthesis of Eoxin E4 begins with the oxygenation of arachidonic acid by 15-lipoxygenase. The subsequent signaling cascade is believed to contribute to inflammatory responses.

Caption: Eoxin E4 biosynthetic and signaling pathway.

Experimental Workflow for Eoxin E4 Immunoassay Development

The development of a specific and sensitive immunoassay for Eoxin E4 is crucial for its validation as a biomarker. A competitive ELISA is a suitable format for quantifying small molecules like eoxins.

Caption: Workflow for Eoxin E4 immunoassay development.

Conclusion

Eoxin E4 represents a novel and potentially valuable biomarker for inflammatory diseases, particularly those with an allergic and eosinophilic component. While further research is needed to establish its clinical utility through direct comparative studies with established markers like CRP and cytokines, the available evidence suggests it may offer greater specificity for certain inflammatory pathways. The development of robust and validated assays for Eoxin E4 will be critical in advancing our understanding of its role in inflammation and realizing its potential in clinical diagnostics and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | C-Reactive Protein: Friend or Foe? Phylogeny From Heavy Metals to Modified Lipoproteins and SARS-CoV-2 [frontiersin.org]

Eoxin E4 vs. Other 15-LO Pathway Metabolites: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of Eoxin E4 (EXE4) and other prominent metabolites of the 15-lipoxygenase (15-LO) pathway. Intended for researchers, scientists, and drug development professionals, this document synthesizes available experimental data to objectively evaluate the biological activities of these lipid mediators. We will delve into their contrasting roles in inflammation, supported by detailed experimental protocols and signaling pathway diagrams to facilitate further investigation into this complex field.

Introduction to the 15-Lipoxygenase Pathway

The 15-lipoxygenase (15-LO) pathway is a critical branch of the arachidonic acid cascade, giving rise to a diverse array of bioactive lipid mediators that play pivotal roles in inflammation and immune regulation. This pathway is initiated by the action of 15-LO enzymes on arachidonic acid, producing 15-hydroperoxyeicosatetraenoic acid (15-HpETE). This unstable intermediate is then rapidly converted to various metabolites, including the hydroxyeicosatetraenoic acid 15-HETE and the family of eoxins. Eoxins, analogous to the leukotrienes produced by the 5-LO pathway, are potent pro-inflammatory molecules. Eoxin E4 (EXE4), also known as 14,15-leukotriene E4, is a terminal product in this cascade.[1][2] Understanding the distinct biological activities of these metabolites is crucial for elucidating their roles in health and disease and for the development of targeted therapeutics.

Comparative Biological Activities

Experimental evidence highlights a significant functional divergence between Eoxin E4 and another key 15-LO metabolite, 15-hydroxyeicosatetraenoic acid (15-HETE). While eoxins are potent pro-inflammatory mediators, 15-HETE has been reported to exhibit anti-inflammatory properties in certain contexts.

Pro-inflammatory Effects of Eoxin E4

Eoxins, including EXE4, have been demonstrated to be powerful inducers of vascular permeability, a key event in the inflammatory response that allows for the leakage of plasma and the infiltration of immune cells into tissues. In vitro studies using human endothelial cell monolayers have shown that eoxins are approximately 100 times more potent than histamine (B1213489) and nearly as potent as leukotrienes C4 (LTC4) and D4 (LTD4) in increasing endothelial permeability.[2][3]

Contrasting Actions of 15-HETE

In contrast to the pro-inflammatory actions of eoxins, 15(S)-HETE has been shown to inhibit the migration of neutrophils across cytokine-activated endothelium in vitro.[4] This suggests an anti-inflammatory role by limiting the influx of these immune cells to sites of inflammation. Furthermore, 15-HETE has been found to inhibit the production of prostacyclin, a vasodilator and inhibitor of platelet aggregation, in vascular tissues.[5]

Quantitative Comparison of Biological Potency

A direct quantitative comparison of the biological activities of Eoxin E4 and other 15-LO metabolites is limited in the current literature. However, the available data on the effects of eoxins on vascular permeability provide a valuable benchmark for their pro-inflammatory potential.

Metabolite	Biological Effect	Model System	Potency	Reference
Eoxins (general)	Increased Vascular Permeability	Human Endothelial Cell Monolayer	~100x more potent than histamine; nearly as potent as LTC4 and LTD4	[2]
15(S)-HETE	Inhibition of Neutrophil Transmigration	Human Endothelial Cells and Neutrophils	-	[4]
15-HETE	Inhibition of Prostacyclin Production	Bovine Endothelial Cells	IC50 of 40 +/- 17 µM for inhibition of arachidonic acid conversion to prostacyclin	[5]

Signaling Pathways

The signaling pathways activated by Eoxin E4 are not yet fully elucidated, and a specific receptor for eoxins has been described as "putative".[6] It is hypothesized that eoxins may act through G protein-coupled receptors (GPCRs) to elicit their pro-inflammatory effects, such as increasing vascular permeability and potentially inducing calcium mobilization in target cells. The identification and characterization of the Eoxin E4 receptor is a critical next step in understanding its mechanism of action.

The diagram below illustrates the biosynthetic pathway of Eoxin E4 and other 15-LO metabolites from arachidonic acid.

Caption: Biosynthesis of Eoxin E4 and 15-HETE.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

In Vitro Vascular Permeability Assay

This assay measures the ability of a compound to increase the permeability of an endothelial cell monolayer.

Workflow Diagram:

Caption: Workflow for the in vitro vascular permeability assay.

Protocol:

• Cell Culture: Human umbilical vein endothelial cells (HUVECs) are seeded onto collagen-coated Transwell® inserts (0.4 µm pore size) in a 24-well plate and cultured until a confluent monolayer is formed.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Eoxin E4, 15-HETE, or a vehicle control.

• Permeability Measurement: After a specific incubation period (e.g., 4 hours), fluorescein (B123965) isothiocyanate (FITC)-dextran (70 kDa) is added to the upper chamber of the Transwell inserts.

• Sample Collection and Analysis: After a further incubation period (e.g., 1 hour), samples are collected from the lower chamber, and the fluorescence intensity is measured using a fluorescence plate reader. The amount of FITC-dextran that has passed through the monolayer is indicative of its permeability.

Chemotaxis Assay

This assay is used to evaluate the ability of a substance to attract or repel cells.

Protocol:

• Cell Preparation: Isolate human neutrophils from peripheral blood using density gradient centrifugation. Resuspend the cells in a suitable assay buffer.

• Assay Setup: Place Transwell® inserts (3 µm pore size) into the wells of a 24-well plate. Add medium containing different concentrations of Eoxin E4, 15-HETE, or a known chemoattractant (positive control) to the lower wells.

• Cell Migration: Add the prepared neutrophil suspension to the upper chamber of the inserts.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 1-2 hours to allow cell migration.

• Quantification: Remove the inserts and quantify the number of cells that have migrated to the lower chamber using a cell counter or by staining the migrated cells and counting them under a microscope.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration in response to a stimulus, which is a common downstream event of GPCR activation.

Protocol:

• Cell Loading: Load isolated human neutrophils or other relevant immune cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM, according to the manufacturer's instructions.

• Baseline Measurement: Measure the baseline fluorescence of the cell suspension using a fluorescence spectrophotometer or a plate reader.

• Stimulation: Add Eoxin E4, 15-HETE, or a positive control (e.g., a known calcium ionophore like ionomycin) to the cell suspension.

• Data Acquisition: Continuously record the fluorescence intensity over time to monitor the change in intracellular calcium concentration. The increase in fluorescence corresponds to the mobilization of intracellular calcium.

Conclusion and Future Directions

The available evidence strongly suggests that Eoxin E4 is a potent pro-inflammatory mediator, primarily characterized by its ability to increase vascular permeability. In contrast, 15-HETE appears to have more complex and, in some cases, anti-inflammatory functions. A significant knowledge gap remains regarding the specific receptor and detailed signaling pathways for Eoxin E4. Furthermore, a lack of direct, quantitative comparisons of the biological activities of Eoxin E4 with other 15-LO metabolites across a range of functional assays hinders a complete understanding of their relative importance in inflammatory processes.

Future research should prioritize the following:

• Receptor Identification: Elucidating the specific receptor(s) for Eoxin E4 is paramount to understanding its mechanism of action and for the development of targeted antagonists.

• Quantitative Comparative Studies: Performing head-to-head comparisons of Eoxin E4 with other 15-LO metabolites in a variety of functional assays (e.g., chemotaxis, cytokine release, smooth muscle contraction) is essential to establish a comprehensive activity profile.

• In Vivo Studies: Validating the in vitro findings in relevant animal models of inflammatory diseases will be crucial to determine the physiological and pathological significance of Eoxin E4.

By addressing these key questions, the scientific community can gain a deeper understanding of the complex role of the 15-LO pathway in inflammation and pave the way for the development of novel therapeutic strategies for a range of inflammatory disorders.

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. 15-Hydroxyeicosatetraenoic acid (15-HETE) specifically inhibits LTB4-induced chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 15-Hydroxy-eicosatetraenoic acid has minor anti-inflammatory properties in colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Navigating Cross-Reactivity in Eoxin E4 Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive comparison of immunoassay performance for the quantification of Eoxin E4 (EXE4), a critical lipid mediator in inflammatory pathways. A key challenge in the accurate measurement of Eoxin E4 is the potential for cross-reactivity with structurally similar molecules. This document provides an objective analysis of this issue, presenting supporting experimental data, detailed protocols, and visual aids to facilitate informed decisions in assay selection and data interpretation.

Understanding Eoxin E4 and its Significance

Eoxin E4 is a member of the eoxin family, a class of lipid mediators derived from the 15-lipoxygenase (15-LO) pathway of arachidonic acid metabolism.[1] Eoxins are analogous to the well-characterized leukotrienes, which are products of the 5-lipoxygenase pathway.[2] The biosynthesis of eoxins begins with the conversion of arachidonic acid to 15-hydroperoxyeicosatetraenoic acid (15-HpETE), which is then sequentially metabolized to Eoxin A4 (EXA4), Eoxin C4 (EXC4), Eoxin D4 (EXD4), and finally Eoxin E4 (EXE4).[2] Eoxins have been shown to be potent pro-inflammatory mediators, suggesting their involvement in allergic diseases and other inflammatory conditions.[3][4]

The Eoxin E4 Signaling Pathway

The production of Eoxin E4 is initiated by the release of arachidonic acid from the cell membrane. The enzyme 15-lipoxygenase-1 (15-LO-1) then converts arachidonic acid into 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE). This intermediate is further metabolized to the unstable epoxide Eoxin A4 (EXA4). Subsequent conjugation with glutathione (B108866) forms Eoxin C4 (EXC4), which is then converted to Eoxin D4 (EXD4) and finally to Eoxin E4 (EXE4) through enzymatic processes.[1]

References

• 1. Arachidonic acid - Wikipedia [en.wikipedia.org]
• 2. Arachidonic acid | 506-32-1 [chemicalbook.com]
• 3. Arachidonic acid [webbook.nist.gov]
• 4. scbt.com [scbt.com]

A Comparative Guide to Eoxin E4 and Leukotriene E4 Levels in Health and Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Eoxin E4 and its more extensively studied isomer, Leukotriene E4 (LTE4), in various physiological and pathological states. While both are lipid mediators derived from arachidonic acid, they are synthesized through distinct enzymatic pathways and their roles in inflammation are subjects of ongoing research. This document summarizes key quantitative data, details common experimental protocols for their measurement, and visualizes their signaling pathways to support further investigation and therapeutic development.

Distinguishing Eoxin E4 from Leukotriene E4

Eoxin E4 (EXE4), also known as 14,15-leukotriene E4, is a product of the 15-lipoxygenase (15-LO) pathway.[1][2] In contrast, the cysteinyl leukotrienes (CysLTs), which include Leukotriene C4 (LTC4), Leukotriene D4 (LTD4), and Leukotriene E4 (LTE4), are generated via the 5-lipoxygenase (5-LO) pathway.[3] Due to its relative stability in biological fluids, LTE4 is the most commonly measured CysLT and serves as a key biomarker for the activation of the 5-LO pathway in numerous clinical studies.[3][4] Given the wealth of available data, this guide will focus on comparing LTE4 levels in healthy versus diseased states.

Comparative Analysis of Leukotriene E4 Levels

The following tables summarize the reported concentrations of LTE4 in healthy individuals and in patients with various inflammatory diseases. It is important to note the variability in sample types (urine, plasma, bronchoalveolar lavage fluid) and measurement units across studies.

Urinary Leukotriene E4 Levels

Condition	Subject Group	Mean ± SD / Median (Range)	Units	Reference(s)
Healthy	Healthy Controls (n=6)	68 ± 4.3	pg/mg creatinine	[5]
Healthy Controls (n=15)	66 (median)	pg/mg creatinine	[6]
Healthy Controls (n=20)	42.5 ± 2.5	pg/mg creatinine	[7]
Healthy Controls (n=124)	57.3 (males), 57.0 (females)	pg/mL	[8][9]
Healthy Controls (n=8)	83.8 ± 38.2	pg/mg creatinine	[10]
Asthma	Acute Asthma (n=146)	111.7 (geometric mean)	pg/mg creatinine	[11]
Stable Asthma (n=146)	75.6 (geometric mean)	pg/mg creatinine	[11]
Severe Asthma (n=40)	69.7 ± 5.5	pg/mg creatinine	[7]
Mild-Moderate Asthma (n=25)	45.7 ± 3.3	pg/mg creatinine	[7]
Asthmatic Patients (n=8)	110.0 ± 59.2	pg/mg creatinine	[10]
Aspirin-Exacerbated Respiratory Disease (AERD) (n=47)	539.25 ± 789.53	pg/mg creatinine	[12]
Aspirin-Tolerant Asthma (ATA) (n=90)	161.57 ± 328.94	pg/mg creatinine	[12]
Systemic Lupus Erythematosus (SLE)	Active SLE (n=20)	319 ± 49	pg/mg creatinine	[5]
Inactive SLE (n=7)	80 ± 8	pg/mg creatinine	[5]
Scleroderma	Scleroderma (n=7)	188 ± 33	pg/mg creatinine	[5]
Eosinophilic Pneumonia	Acute Exacerbation (n=19)	719 (median)	pg/mg creatinine	[6]

Plasma and Bronchoalveolar Lavage Fluid (BALF) Leukotriene E4 Levels

Condition	Sample Type	Subject Group	Mean ± SD / Median (Range)	Units	Reference(s)
Healthy	Plasma	Healthy Controls (n=11)	0.53 ± 0.19	ng/mL	[13]
BALF	Healthy Controls (n=10)	110 ± 67	pg/mL	[14]
Asthma	Plasma	Asthmatic Patients (n=17)	1.073 ± 0.133	ng/mL	[13]
Scleroderma	BALF	Scleroderma with Lung Disease (n=19)	479 ± 301	pg/mL	[14]
BALF	Scleroderma without Lung Disease (n=11)	159 ± 149	pg/mL	[14]

Experimental Protocols

The quantification of LTE4 in biological samples is primarily achieved through two methods: Enzyme Immunoassay (EIA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Enzyme Immunoassay (EIA) for Leukotriene E4

This method is a competitive immunoassay.

Principle: The assay is based on the competition between unlabeled LTE4 in the sample and a fixed amount of enzyme-labeled LTE4 for a limited number of antibody binding sites. The amount of bound enzyme-labeled LTE4 is inversely proportional to the concentration of unlabeled LTE4 in the sample.

General Protocol:

• Sample Preparation: Urine samples may be used directly or after purification by solid-phase extraction (SPE).[13] Plasma samples typically require extraction.

• Assay Procedure:

  • Standards and samples are added to a microplate pre-coated with an antibody specific for LTE4.

  • Enzyme-conjugated LTE4 is added, and the plate is incubated.

  • The plate is washed to remove unbound reagents.

  • A substrate solution is added, which develops a color in proportion to the amount of bound enzyme.

  • The reaction is stopped, and the absorbance is measured using a microplate reader.

• Data Analysis: The concentration of LTE4 in the samples is determined by comparing their absorbance to a standard curve.[15]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high specificity and sensitivity for the quantification of LTE4.

Principle: LC-MS/MS combines the separation power of liquid chromatography with the sensitive and selective detection of mass spectrometry.

General Protocol:

• Sample Preparation: Samples are typically purified and concentrated using solid-phase extraction. An internal standard (e.g., deuterated LTE4) is added to correct for sample loss during preparation and analysis.

• LC Separation: The extracted sample is injected into a liquid chromatograph, where LTE4 is separated from other molecules based on its physicochemical properties.

• MS/MS Detection: The separated LTE4 is ionized and detected by a tandem mass spectrometer. The instrument is set to monitor specific precursor-to-product ion transitions for LTE4 and the internal standard, ensuring highly selective and sensitive quantification.

• Data Analysis: The concentration of LTE4 is determined by comparing the ratio of the peak area of the analyte to that of the internal standard against a calibration curve.

Signaling Pathways

Below are diagrams illustrating the biosynthesis and signaling pathways of Eoxins and Cysteinyl Leukotrienes.

Caption: Biosynthesis pathway of Eoxins from arachidonic acid via the 15-lipoxygenase pathway.

Caption: Biosynthesis and signaling pathways of Cysteinyl Leukotrienes.

References

• 1. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 2. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The leukotriene E4 puzzle: finding the missing pieces and revealing the pathobiologic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leukotriene E4 - Wikipedia [en.wikipedia.org]
• 5. Urine leukotriene E4 levels are elevated in patients with active systemic lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. High levels of urinary leukotriene E4 excretion in steroid treated patients with severe asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eurannallergyimm.com [eurannallergyimm.com]
• 9. Reference urinary LTE4 levels in normal individuals: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Diurnal variation of urinary leukotriene E4 and histamine excretion rates in normal subjects and patients with mild-to-moderate asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Increase in urinary leukotriene LTE4 levels in acute asthma: correlation with airflow limitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. Leukotriene E4 plasma levels in adult asthmatic patients with variable disease severity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Elevated levels of leukotriene B4 and leukotriene E4 in bronchoalveolar lavage fluid from patients with scleroderma lung disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Eoxin E4: A Comparative Guide to Its Correlation with Key Inflammatory Markers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Eoxin E4 (EXE4), a potent lipid mediator, with established inflammatory markers: C-reactive protein (CRP), Interleukin-6 (IL-6), and Tumor Necrosis Factor-alpha (TNF-α). While direct quantitative correlational studies are limited, this document synthesizes the existing knowledge on their individual roles in inflammation to infer potential relationships and provides detailed experimental protocols to facilitate future research in this area.

Introduction to Eoxin E4

Eoxin E4 is a pro-inflammatory lipid mediator derived from arachidonic acid through the 15-lipoxygenase-1 pathway, primarily in human eosinophils and mast cells.[1] As a member of the eoxin family, which also includes Eoxin C4 and Eoxin D4, it is structurally analogous to the cysteinyl leukotrienes. Eoxins are recognized as potent mediators of vascular permeability, a cardinal sign of inflammation.[1] Clinical studies have indicated that elevated levels of eoxins, including EXE4, are associated with childhood asthma and bronchial hyperresponsiveness, highlighting their significance in allergic airway inflammation.[1]

Comparison with Established Inflammatory Markers

While direct experimental data quantifying the correlation between Eoxin E4 and other inflammatory markers is not yet widely available, their overlapping roles in inflammatory pathways, particularly in eosinophil-driven diseases, suggest a potential for significant interplay.

Eoxin E4 vs. C-reactive Protein (CRP)

• Eoxin E4: A localized, cell-derived lipid mediator acting in the immediate vicinity of its production. Its presence signifies active, ongoing inflammation at the tissue level, particularly involving eosinophils.

• C-reactive Protein (CRP): A systemic acute-phase reactant synthesized by the liver in response to pro-inflammatory cytokines, most notably IL-6. Elevated serum CRP is a general indicator of systemic inflammation and infection.[2][3]

Inferred Correlation: In chronic eosinophilic inflammatory conditions like severe asthma, it is plausible that localized inflammation driven by Eoxin E4 could contribute to a systemic inflammatory state, leading to an increase in CRP levels. A positive correlation would be expected, particularly during disease exacerbations.

Eoxin E4 vs. Interleukin-6 (IL-6)

• Eoxin E4: Produced by eosinophils and mast cells, contributing to the local inflammatory milieu.

• Interleukin-6 (IL-6): A pleiotropic cytokine produced by various cells, including immune cells and endothelial cells. It plays a crucial role in the acute phase response, B-cell differentiation, and the promotion of a pro-inflammatory state.

Inferred Correlation: Given that both Eoxin E4 and IL-6 are involved in asthma and other allergic diseases, a positive correlation is likely.[4] IL-5, a cytokine that stimulates eosinophil activation and potentially eoxin production, is often co-expressed with other Th2 cytokines. While a direct link between Eoxin E4 and IL-6 is not established, they are both key players in the complex inflammatory network of allergic diseases.

Eoxin E4 vs. Tumor Necrosis Factor-alpha (TNF-α)

• Eoxin E4: A downstream product of the 15-lipoxygenase pathway in eosinophils.

• Tumor Necrosis Factor-alpha (TNF-α): A potent pro-inflammatory cytokine that can activate eosinophils, leading to the release of other inflammatory mediators.[4]

Inferred Correlation: TNF-α has been shown to activate eosinophils, which are the primary source of Eoxin E4.[4] Therefore, it is highly probable that increased TNF-α levels in inflammatory settings would lead to enhanced Eoxin E4 production, suggesting a positive correlation.

Quantitative Data Summary

As direct correlational studies are lacking, this table summarizes the typical biological levels and key characteristics of each marker. This information is crucial for designing experiments to investigate their potential correlations.

Marker	Typical Biological Source	Common Biological Matrix for Measurement	Typical Concentration in Healthy Individuals	Typical Concentration in Inflammatory Conditions
Eoxin E4	Eosinophils, Mast Cells	Exhaled Breath Condensate, Sputum, Plasma	Very low to undetectable	Significantly elevated in asthma and allergic inflammation
C-reactive Protein (CRP)	Liver (Hepatocytes)	Serum, Plasma	< 10 mg/L	Can increase >100-fold
Interleukin-6 (IL-6)	Immune cells, Endothelial cells	Serum, Plasma, Sputum	< 5 pg/mL	Can increase significantly depending on the inflammatory stimulus
Tumor Necrosis Factor-alpha (TNF-α)	Macrophages, T-lymphocytes	Serum, Plasma, Sputum	< 2 pg/mL	Can increase significantly in acute and chronic inflammation

Experimental Protocols

To facilitate research into the correlation of Eoxin E4 with other inflammatory markers, detailed methodologies for their measurement are provided below.

Measurement of Eoxin E4 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the gold standard for the quantification of eicosanoids due to its high sensitivity and specificity.

1. Sample Collection and Preparation:

• Exhaled Breath Condensate (EBC): Collect EBC using a dedicated condenser. Store immediately at -80°C.

• Sputum Induction: Induce sputum using hypertonic saline. Process the sputum to separate the sol phase from cells and mucus. Store the sol phase at -80°C.

• Plasma: Collect whole blood in EDTA-containing tubes. Centrifuge to separate plasma and store at -80°C.

2. Solid-Phase Extraction (SPE):

• Thaw samples on ice.

• Acidify the sample to pH ~3.5.

• Apply the sample to a pre-conditioned C18 SPE cartridge.

• Wash the cartridge with a low-organic solvent to remove interfering substances.

• Elute the eicosanoids with a high-organic solvent (e.g., methanol (B129727) or ethyl acetate).

• Evaporate the eluate to dryness under a stream of nitrogen.

3. LC-MS/MS Analysis:

• Reconstitute the dried extract in a small volume of the initial mobile phase.

• Inject the sample onto a reverse-phase C18 column.

• Use a gradient elution with a mobile phase consisting of an aqueous solution with a low concentration of a weak acid (e.g., formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Perform detection using a tandem mass spectrometer in negative ion mode with multiple reaction monitoring (MRM) to specifically detect the parent and daughter ions of Eoxin E4.

• Quantify by comparing the peak area to a standard curve generated with synthetic Eoxin E4.

Measurement of CRP, IL-6, and TNF-α by Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used, sensitive, and relatively high-throughput method for quantifying proteins in biological fluids.

1. Sample Collection:

• Serum/Plasma: Collect blood and process as described for Eoxin E4 measurement.

• Sputum: Process induced sputum to obtain the sol phase.

2. ELISA Procedure (General Protocol):

• Use commercially available high-sensitivity ELISA kits for human CRP, IL-6, and TNF-α.

• Coat a 96-well plate with a capture antibody specific for the target analyte.

• Block non-specific binding sites with a blocking buffer.

• Add standards and samples to the wells and incubate.

• Wash the plate to remove unbound substances.

• Add a biotinylated detection antibody specific for the target analyte and incubate.

• Wash the plate.

• Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate.

• Wash the plate.

• Add a substrate solution (e.g., TMB) and incubate to allow for color development.

• Stop the reaction with a stop solution.

• Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of the analyte in the samples by interpolating from the standard curve.

Signaling Pathways and Experimental Workflows

Eoxin E4 Biosynthesis Pathway

Caption: Biosynthesis of Eoxin E4 from arachidonic acid.

Proposed Experimental Workflow for Correlational Study

Caption: Workflow for a correlational study of Eoxin E4 and inflammatory markers.

References

• 1. Eoxins: a new inflammatory pathway in childhood asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Combination of eosinophil percentage and high‐sensitivity C‐reactive protein predicts in‐hospital major adverse cardiac events in ST‐elevation myocardial infarction patients undergoing primary percutaneous coronary intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparative study evaluating C-reactive protein, sputum eosinophils and forced expiratory volume in one second in obese and nonobese asthmatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Inflammatory profile of eosinophils in asthma-COPD overlap and eosinophilic COPD: a multi-omics study [frontiersin.org]

Eoxin C4 vs. Eoxin E4: A Comparative Guide to Their Biological Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological effects of Eoxin C4 (EXC4) and Eoxin E4 (EXE4), two closely related lipid mediators implicated in inflammatory processes, particularly in the context of allergic diseases such as asthma. This document outlines their biosynthesis, comparative biological activities supported by available data, and detailed experimental protocols for their study.

Introduction to Eoxins

Eoxins are a class of eicosanoids, signaling molecules derived from the oxidation of arachidonic acid. Specifically, they are 14,15-disubstituted cysteinyl-leukotrienes. Produced predominantly by eosinophils and mast cells, eoxins are considered potent pro-inflammatory mediators.[1][2] Their biosynthesis is initiated by the enzyme 15-lipoxygenase (15-LO), distinguishing them from the 5-LO-derived classical leukotrienes.[3][4] The common precursor, Eoxin A4 (EXA4), is sequentially metabolized to Eoxin C4, Eoxin D4, and finally Eoxin E4.[4]

Biosynthesis of Eoxin C4 and Eoxin E4

The formation of EXC4 and EXE4 is a multi-step enzymatic cascade that begins with the release of arachidonic acid from the cell membrane.

Caption: Biosynthetic pathway of Eoxin C4 and Eoxin E4.

Comparative Biological Effects

Direct quantitative comparisons of the biological activities of EXC4 and EXE4 are limited in the existing literature. However, by drawing parallels with their structurally analogous leukotrienes, LTC4 and LTE4, we can infer their relative potencies. Eoxins as a class have been shown to be potent inducers of vascular permeability, a key feature of inflammation.[2]

Biological Effect	Eoxin C4 (inferred from LTC4)	Eoxin E4 (inferred from LTE4)	Supporting Evidence / Remarks
Vascular Permeability	Potent inducer	Less potent than EXC4	Eoxins as a class are approximately 100 times more potent than histamine (B1213489) at inducing vascular permeability.[2] For classical leukotrienes, the rank order of potency for CysLT1 receptor activation, which mediates vascular permeability, is LTD4 > LTC4 > LTE4.[5]
Bronchoconstriction	Potent bronchoconstrictor	Less potent than EXC4, but can induce airway hyperresponsiveness	In asthmatic subjects, LTC4 is a more potent bronchoconstrictor than LTE4. However, LTE4 can enhance airway responsiveness to other stimuli like histamine.[6][7] Increased levels of both EXC4 and EXE4 have been found in the exhaled breath condensate of children with asthma.[8]
Receptor Affinity	Higher affinity for CysLT receptors	Lower affinity for CysLT receptors	For the CysLT1 receptor, the affinity for LTC4 is greater than for LTE4.[5] The CysLT2 receptor binds LTC4 and LTD4 with similar high affinity, while LTE4 has a significantly lower affinity.[4] It is hypothesized that eoxins interact with the same family of receptors.
Inflammatory Cell Recruitment	Implicated in eosinophil recruitment	Potentiates eosinophil accumulation in airways	While both are associated with eosinophilic inflammation, studies on leukotrienes suggest LTE4 plays a significant role in potentiating eosinophil accumulation in the airways.[9]

Signaling Pathways

Eoxins are believed to exert their effects through G-protein coupled receptors (GPCRs), likely the same cysteinyl-leukotriene receptors (CysLT1R and CysLT2R) that bind LTC4 and LTE4.[1][3] Activation of these receptors, particularly CysLT1R, is coupled to Gq proteins, leading to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, a key event in many cellular responses to these mediators.

Caption: Proposed signaling pathway for Eoxin C4 and Eoxin E4.

Experimental Protocols

In Vitro Vascular Permeability Assay

This assay measures the ability of Eoxin C4 and Eoxin E4 to increase the permeability of an endothelial cell monolayer.

Caption: Workflow for an in vitro vascular permeability assay.

Detailed Methodology:

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured in Endothelial Growth Medium until they are ready for seeding.

• Seeding: HUVECs are seeded onto collagen-coated permeable inserts in a 24-well plate at a density that allows for the formation of a confluent monolayer within 72 hours.

• Monolayer Formation: The cells are cultured for approximately 72 hours, with media changes as required, to allow for the formation of tight cell-to-cell junctions, thus creating a barrier.

• Treatment: The culture medium is replaced with a basal medium. Eoxin C4 or Eoxin E4, at various concentrations, is added to the upper chamber of the transwell inserts. A vehicle control is also included.

• Permeability Measurement: A high molecular weight Fluorescein isothiocyanate (FITC)-dextran solution is added to the upper chamber. The plates are incubated for a specified time.

• Quantification: After incubation, the medium from the lower chamber is transferred to a black 96-well plate. The fluorescence is measured using a fluorescence plate reader with appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 535 nm emission).

• Analysis: The increase in fluorescence in the lower chamber, relative to the vehicle control, is indicative of increased monolayer permeability.[2][8][10][11]

Calcium Mobilization Assay

This assay determines the ability of Eoxin C4 and Eoxin E4 to induce an increase in intracellular calcium concentration in target cells, such as eosinophils.

Detailed Methodology:

• Cell Preparation: Eosinophils are isolated from peripheral blood of healthy or asthmatic donors using density gradient centrifugation.

• Dye Loading: The isolated eosinophils are incubated with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Indo-1 AM, in a suitable buffer at room temperature in the dark. This allows the dye to enter the cells.

• Cell Washing: The cells are washed to remove any extracellular dye.

• Stimulation: The dye-loaded cells are placed in a fluorometer cuvette or a microplate. A baseline fluorescence reading is taken. Eoxin C4 or Eoxin E4 is then added to the cells.

• Measurement: The change in fluorescence is monitored over time. An increase in fluorescence intensity corresponds to an increase in intracellular calcium concentration.

• Analysis: The peak fluorescence intensity or the area under the curve is used to quantify the calcium mobilization response. Dose-response curves can be generated to determine the EC50 values for Eoxin C4 and Eoxin E4.[12][13][14][15]

Conclusion

Eoxin C4 and Eoxin E4 are important lipid mediators in the inflammatory cascade, particularly in allergic airway diseases. While direct comparative data on their biological activities are still emerging, evidence from structurally similar leukotrienes suggests that Eoxin C4 is likely a more potent activator of immediate inflammatory responses, such as vascular permeability and bronchoconstriction, through its higher affinity for cysteinyl-leukotriene receptors. Eoxin E4, while less potent in direct activation, may play a crucial role in sustaining and amplifying the inflammatory response, particularly in the context of airway hyperresponsiveness. The experimental protocols provided herein offer robust methods for the further characterization and comparison of these two important inflammatory mediators. Further research is warranted to fully elucidate their distinct roles and signaling pathways, which may lead to the development of novel therapeutic strategies for inflammatory diseases.

References

• 1. Cysteinyl leukotriene receptors, old and new; implications for asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endothelial paracellular permeability assay [protocols.io]
• 3. Cysteinyl Leukotrienes and Their Receptors; Emerging Concepts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cysteinyl leukotriene receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cysteinyl Leukotrienes in Eosinophil Biology: Functional Roles and Therapeutic Perspectives in Eosinophilic Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eosinophils maintain their capacity to signal and release eosinophil cationic protein upon repetitive stimulation with the same agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Vascular Permeability Assay Using an In Vitro Human Microvessel Model Mimicking the Inflammatory Condition [ntno.org]
• 9. G Protein-Coupled Receptor Signaling Through β-Arrestin-Dependent Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchgate.net [researchgate.net]
• 13. Release of granule proteins from human eosinophils stimulated with mast-cell mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. The Cycling of Intracellular Calcium Released in Response to Fluid Shear Stress Is Critical for Migration-Associated Actin Reorganization in Eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]

A Functional Comparison of Eoxins and Leukotrienes: Pro-inflammatory Lipid Mediators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the functional aspects of eoxins and leukotrienes, two families of potent, pro-inflammatory lipid mediators derived from arachidonic acid. While structurally similar, their distinct biosynthetic pathways, receptor interactions, and physiological roles present unique considerations for therapeutic intervention in inflammatory diseases. This document summarizes key differences and similarities, supported by available experimental data, detailed methodologies for relevant assays, and visualizations of their molecular pathways.

Biosynthesis: Divergent Lipoxygenase Pathways

Eoxins and leukotrienes originate from the same precursor, arachidonic acid, but are initiated by different lipoxygenase (LOX) enzymes. Leukotriene synthesis is initiated by the 5-lipoxygenase (5-LO) pathway, while eoxin synthesis begins with the 15-lipoxygenase-1 (15-LO-1) pathway.[1][2] This initial divergence dictates the final structure and function of these molecules.

Following the initial oxygenation, both pathways proceed through analogous steps involving the formation of an unstable epoxide intermediate (Leukotriene A4 or Eoxin A4) and subsequent conjugation with glutathione (B108866) to form the respective "C4" congeners (LTC4 and EXC4).[1][3] These are then metabolized to the "D4" and "E4" forms.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. On the biosynthesis and biological role of eoxins and 15-lipoxygenase-1 in airway inflammation and Hodgkin lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

Confirming Eoxin E4 Identity with High-Resolution Mass Spectrometry: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise identification of lipid mediators is paramount. This guide provides a comprehensive comparison of high-resolution mass spectrometry (HRMS) for the confirmation of Eoxin E4 (EXE4), a key inflammatory mediator, against related compounds. Detailed experimental protocols and supporting data are presented to ensure accurate and reliable identification.

Eoxin E4, also known as 14,15-leukotriene E4 (14,15-LTE4), is a member of the eoxin family of arachidonic acid metabolites produced via the 15-lipoxygenase-1 (15-LO-1) pathway.[1][2] Its pro-inflammatory activities, including increasing vascular permeability, make it a significant target of study in inflammatory diseases such as asthma and allergic responses.[2][3] Given its structural similarity to other eoxins and leukotrienes, unambiguous identification is critical. High-resolution mass spectrometry offers the necessary specificity and sensitivity for this purpose.

Comparative Analysis of Eoxin E4 and Related Compounds

Accurate mass measurement by HRMS allows for the differentiation of Eoxin E4 from other structurally similar lipid mediators. The table below summarizes the key molecular properties used for identification.

Compound	Molecular Formula	Monoisotopic Mass (Da)	Molar Mass ( g/mol )
Eoxin E4 (EXE4)	C23H37NO5S	439.23924	439.61
Eoxin C4 (EXC4)	C30H47N3O7S	597.31382	597.77
Eoxin D4 (EXD4)	C25H39N2O6S	511.25323	511.65
Leukotriene E4 (LTE4)	C23H35NO5S	437.22394	437.60
Leukotriene C4 (LTC4)	C30H47N3O9S	625.30365	625.77
Leukotriene D4 (LTD4)	C25H40N2O6S	496.25833	496.66

Experimental Protocol for HRMS Identification of Eoxin E4

This protocol outlines a standard liquid chromatography-high-resolution mass spectrometry (LC-HRMS) method for the confident identification of Eoxin E4.

1. Sample Preparation:

• Biological samples (e.g., cell culture supernatants, plasma) should be subjected to solid-phase extraction (SPE) to enrich for lipid mediators and remove interfering substances.

• Reconstitute the dried extract in a suitable solvent, typically a mixture of methanol (B129727) and water, compatible with reverse-phase liquid chromatography.

2. Liquid Chromatography (LC):

• Column: A C18 reverse-phase column is typically used for the separation of eicosanoids.

• Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile (B52724) with 0.1% formic acid (Mobile Phase B) is commonly employed.

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B allows for the separation of Eoxin E4 from its isomers and other related compounds.

• Flow Rate: A flow rate of 0.2-0.5 mL/min is standard.

3. High-Resolution Mass Spectrometry (HRMS):

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of eoxins and leukotrienes.

• Mass Analyzer: An Orbitrap or Time-of-Flight (TOF) mass analyzer is required to achieve the high mass accuracy and resolution needed for unambiguous identification.[4][5]

• Acquisition Mode: Data should be acquired in full scan mode to detect all ions within a specified mass range (e.g., m/z 100-1000).

• Mass Accuracy: The instrument should be calibrated to ensure a mass accuracy of less than 5 ppm.[6]

• Fragmentation (MS/MS): Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used to trigger fragmentation of the precursor ion corresponding to Eoxin E4 (m/z 439.2392). The resulting fragmentation pattern provides structural confirmation.

4. Data Analysis:

• Extract the ion chromatogram for the exact mass of the deprotonated Eoxin E4 molecule ([M-H]⁻) at m/z 439.2392.

• Confirm the retention time of the peak with that of a purified Eoxin E4 standard.

• Analyze the high-resolution mass spectrum to confirm the elemental composition (C23H37NO5S).

• Compare the experimental MS/MS fragmentation pattern with a reference spectrum or theoretical fragmentation pathways to confirm the structure.

Visualizing the Workflow and Biological Context

To further clarify the experimental process and the biological relevance of Eoxin E4, the following diagrams are provided.

Caption: Experimental workflow for Eoxin E4 identification.

References

• 1. benchchem.com [benchchem.com]
• 2. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Re-defining Productivity for Small Molecule, High-resolution Mass Spectrometry Analysis - AnalyteGuru [thermofisher.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. rsc.org [rsc.org]

Eotaxin-1 (CCL11): A Comparative Analysis of its Role in Human vs. Animal Models

For Researchers, Scientists, and Drug Development Professionals

Eotaxin-1 (CCL11), a potent eosinophil chemoattractant, plays a pivotal role in the pathogenesis of allergic inflammation and other inflammatory diseases. Understanding its function across different species is critical for the translation of findings from animal models to human clinical applications. This guide provides a comprehensive comparison of the role of Eotaxin-1 in humans versus commonly used animal models, supported by experimental data and detailed methodologies.

Key Functional Comparisons of Eotaxin-1

Eotaxin-1's primary role as a selective chemoattractant for eosinophils is conserved across humans, mice, and guinea pigs. It exerts its effects by binding to the C-C chemokine receptor 3 (CCR3). However, notable differences exist in its expression levels, the nuances of its signaling pathways, and its broader physiological and pathological roles.

Quantitative Data Summary

The following tables summarize key quantitative parameters of Eotaxin-1 in humans and animal models.

Table 1: Eotaxin-1 Protein Characteristics and Receptor Binding Affinity

Parameter	Human	Mouse	Guinea Pig	Citation
Amino Acid Identity to Human Eotaxin-1	100%	~63.2%	~61.8%	[1]
Receptor	CCR3	Ccr3	Ccr3	[2]
Binding Affinity (Kd)	0.52 nM (for human eosinophils)	Data not readily available	Data not readily available	[1]

Table 2: Eotaxin-1 Levels in Inflammatory Conditions

Condition	Human	Mouse	Guinea Pig	Citation
Asthma (BAL Fluid)	High concentrations in atopic asthmatics.[3]	Increased levels in models of allergic airway inflammation.	Peak levels at 6 hours post-allergen challenge.[4][5]	[3][4][5]
Inflammatory Bowel Disease (Colon Tissue)	Significantly increased in active ulcerative colitis and Crohn's disease.[6][7]	Increased expression in DSS-induced colitis models.[8]	Data not readily available	[6][7][8]
Baseline Serum Levels	Lower baseline levels.	Approximately 10-fold higher baseline serum levels compared to humans.	Data not readily available

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are protocols for key experiments used to study Eotaxin-1 function.

In Vitro Eosinophil Chemotaxis Assay (Boyden Chamber)

This assay is fundamental for quantifying the chemoattractant activity of Eotaxin-1 on eosinophils.

Objective: To measure the migration of eosinophils in response to a concentration gradient of Eotaxin-1.

Materials:

• Purified eosinophils (from human or animal peripheral blood)

• Chemotaxis chamber (e.g., Boyden chamber) with a microporous membrane (typically 5-8 µm pore size)

• Recombinant Eotaxin-1 (species-specific)

• Assay medium (e.g., RPMI 1640 with 0.5% BSA)

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Prepare a suspension of purified eosinophils in assay medium at a concentration of 1 x 10^6 cells/mL.

• Add assay medium containing various concentrations of Eotaxin-1 (e.g., 0.1 to 100 ng/mL) to the lower wells of the chemotaxis chamber. Use medium without Eotaxin-1 as a negative control.

• Place the microporous membrane over the lower wells, ensuring no air bubbles are trapped.

• Add the eosinophil suspension to the upper wells.

• Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 1-3 hours.

• After incubation, remove the membrane. Scrape off non-migrated cells from the top surface of the membrane.

• Fix and stain the migrated cells on the bottom surface of the membrane.

• Count the number of migrated cells in several high-power fields under a microscope.

• Calculate the chemotactic index (number of cells migrating towards Eotaxin-1 / number of cells migrating towards control medium).

Induction of Allergic Airway Inflammation in Mice

This in vivo model is widely used to study the role of Eotaxin-1 in asthma.

Objective: To induce an eosinophilic inflammatory response in the lungs of mice, mimicking aspects of human asthma.

Materials:

• BALB/c mice (commonly used strain for allergy models)

• Ovalbumin (OVA) as the allergen

• Aluminum hydroxide (B78521) (Alum) as an adjuvant

• Phosphate-buffered saline (PBS)

• Nebulizer or intranasal administration apparatus

Procedure:

• Sensitization:

  • On day 0 and day 7, sensitize mice by intraperitoneal (i.p.) injection of 20 µg of OVA emulsified in 2 mg of alum in a total volume of 200 µL PBS.

• Challenge:

  • Starting on day 14, challenge the mice for 3-7 consecutive days by exposing them to an aerosol of 1% OVA in PBS for 20-30 minutes using a nebulizer, or by intranasal administration of 10-50 µg of OVA in 20-50 µL of PBS.

• Analysis:

  • 24-48 hours after the final challenge, euthanize the mice.

  • Perform bronchoalveolar lavage (BAL) to collect airway inflammatory cells.

  • Process lung tissue for histology to assess inflammation and mucus production.

  • Measure Eotaxin-1 levels in BAL fluid and lung homogenates by ELISA.

  • Analyze cell differentials in BAL fluid by flow cytometry or cytospin to quantify eosinophil numbers.

Signaling Pathways and Experimental Workflows

The signaling cascade initiated by Eotaxin-1 binding to CCR3, and the general workflow for its investigation, are conserved but may have species-specific regulatory nuances.

Eotaxin-1/CCR3 Signaling Pathway

The binding of Eotaxin-1 to its receptor, CCR3, on eosinophils triggers a signaling cascade that leads to chemotaxis, activation, and survival of these cells. Key downstream signaling molecules include members of the JAK/STAT and NF-κB pathways. In human airway epithelial cells, both NF-κB and STAT6 have been shown to be crucial for the transcriptional activation of the Eotaxin-1 gene in response to pro-inflammatory cytokines like TNF-α and IL-4.[9] Similarly, in mice, STAT6 is a well-established player in the regulation of Eotaxin-1 and other chemokines involved in allergic inflammation.

Caption: Eotaxin-1/CCR3 signaling cascade.

Experimental Workflow for Investigating Eotaxin-1 in Allergic Inflammation

The following diagram illustrates a typical workflow for studying the role of Eotaxin-1 in a mouse model of allergic airway inflammation.

Caption: Workflow for allergic inflammation model.

Conclusion

While Eotaxin-1's fundamental role in eosinophil recruitment is conserved between humans and animal models like mice and guinea pigs, significant quantitative and mechanistic differences exist. Animal models, particularly knockout mice, have been invaluable in dissecting the in vivo functions of the Eotaxin-1/CCR3 axis.[10] However, disparities in baseline expression levels and responses in certain disease models highlight the importance of careful interpretation when translating findings to human pathophysiology. For drug development professionals, targeting the Eotaxin-1/CCR3 pathway remains a promising strategy for eosinophil-driven diseases, but the nuances revealed by comparative studies underscore the need for human-specific validation. Future research should focus on more direct quantitative comparisons of Eotaxin-1 signaling and function across species to refine the predictive value of animal models.

References

• 1. researchgate.net [researchgate.net]
• 2. Revisiting the Role of Eotaxin-1/CCL11 in Psychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Increased expression of eotaxin in bronchoalveolar lavage and airways of asthmatics contributes to the chemotaxis of eosinophils to the site of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetics of eotaxin generation and its relationship to eosinophil accumulation in allergic airways disease: analysis in a guinea pig model in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetics of Eotaxin Generation and Its Relationship to Eosinophil Accumulation in Allergic Airways Disease: Analysis in a Guinea Pig Model In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Importance of Intestinal Eotaxin-1 in Inflammatory Bowel Disease: New Insights and Possible Therapeutic Implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Intestinal Macrophage/Epithelial Cell-Derived CCL11/Eotaxin-1 Mediates Eosinophil Recruitment and Function in Pediatric Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activation of eotaxin gene transcription by NF-kappa B and STAT6 in human airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Eotaxin-1 (CCL11) [frontiersin.org]

Unveiling the Clinical Significance of Eoxin E4: A Comparative Guide for Researchers

For Immediate Release

A Comprehensive Analysis of Eoxin E4 and its Role in Inflammatory Pathways

This guide offers an in-depth comparison of Eoxin E4 (EXE4), a potent lipid mediator, with other key players in the inflammatory cascade, namely Leukotriene E4 (LTE4) and Prostaglandin E2 (PGE2). We also contrast its pro-inflammatory actions with the pro-resolving functions of Resolvin E4 (RvE4). This document is intended for researchers, scientists, and drug development professionals investigating novel therapeutic targets in inflammatory diseases.

Eoxins are a family of pro-inflammatory eicosanoids generated from arachidonic acid via the 15-lipoxygenase (15-LO) pathway, primarily by eosinophils and mast cells. Their production has been linked to several inflammatory conditions, most notably severe and aspirin-exacerbated asthma. Eoxin E4 is the terminal and most stable product in this pathway. Understanding its biological functions in comparison to other well-characterized mediators is crucial for elucidating its clinical relevance.

Comparative Biological Potency

Mediator	Target/Effect	Relative Potency	Supporting Evidence
Eoxin C4 (EXC4), D4 (EXD4), E4 (EXE4)	Increased Vascular Permeability (in vitro)	Nearly as potent as LTC4 and LTD4; ~100 times more potent than histamine (B1213489).	Studies on human endothelial cell monolayers show a significant increase in permeability.
Leukotriene E4 (LTE4)	Increased Vascular Permeability (in vivo)	Induces significant venular leakage at doses of 100-1000 ng. Comparatively, 1000 ng of histamine produced a similar area of leakage, but individual venule leakage was more intense with histamine.	In vivo studies in guinea pigs using vascular labeling with carbon black demonstrated dose-dependent increases in venular permeability.
Prostaglandin E2 (PGE2)	Modulation of Vascular Permeability	Can have both pro- and anti-inflammatory effects, including influencing vascular permeability, depending on the receptor subtype activated and the inflammatory context.	PGE2's role in vascular permeability is complex and context-dependent, often acting in concert with other inflammatory mediators.
Resolvin E4 (RvE4)	Pro-resolving actions	Potently stimulates macrophage efferocytosis of apoptotic cells at nanomolar concentrations, promoting the resolution of inflammation.	In vitro studies with human M2 macrophages have demonstrated a significant increase in the clearance of apoptotic neutrophils and senescent red blood cells.

Signaling Pathways: A Visual Comparison

The distinct biological effects of Eoxin E4 and its counterparts are dictated by their unique signaling pathways. Below are Graphviz diagrams illustrating these pathways.

Figure 1: Eoxin E4 Biosynthesis and Pro-inflammatory Action.

Eotaxins in Respiratory Diseases: A Meta-Analysis Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative meta-analysis of the role of eotaxins (CCL11, CCL24, and CCL26) in key respiratory diseases: asthma, chronic obstructive pulmonary disease (COPD), and allergic rhinitis. Eotaxins are a family of chemokines that play a pivotal role in the recruitment of eosinophils, a key inflammatory cell in these conditions. Understanding the differential expression and genetic associations of eotaxins across these diseases can offer valuable insights for diagnostics, prognostics, and the development of targeted therapies.

Quantitative Data Summary

The following tables summarize quantitative data from meta-analyses and individual studies on eotaxin protein levels and genetic polymorphisms in respiratory diseases.

Table 1: Eotaxin-1 (CCL11) Levels in Respiratory Diseases

Disease	Sample Type	Patient Population	Eotaxin-1 (CCL11) Levels (pg/mL)	Control Group Levels (pg/mL)	Key Findings
Asthma	Sputum	Asthmatics	Significantly Higher	Lower than Asthmatics	Sputum CCL11 levels are a potential biomarker for asthma diagnosis and severity assessment.[1]
Blood	Asthmatics	Significantly Higher	Lower than Asthmatics	Blood CCL11 concentrations are consistently elevated in patients with asthma.[1]
COPD	Serum	Exacerbated COPD	479.5 ± 231.3	166.5 ± 104.9	Serum eotaxin levels are significantly higher in patients with exacerbated COPD compared to stable COPD and healthy controls.[2]
Serum	Stable COPD	318.3 ± 144.9	166.5 ± 104.9	Serum eotaxin levels in stable COPD are elevated compared to healthy controls.[2]
Allergic Rhinitis	Nasal Lavage Fluid	Perennial & Seasonal AR	Significantly Higher	Lower than AR patients	Eotaxin-1 concentrations in nasal lavage fluid are significantly related to the severity of symptoms and eosinophil influx.[3]
Serum	Asthmatic patients with AR	Significantly Elevated	Lower than patients	Serum eotaxin levels are significantly elevated in asthmatic patients with allergic rhinitis, especially during an attack.[4]

Table 2: Eotaxin-2 (CCL24) and Eotaxin-3 (CCL26) Levels in Respiratory Diseases

Eotaxin	Disease	Sample Type	Patient Population	Key Findings
Eotaxin-2 (CCL24)	Asthma	Bronchial Mucosa	Mild Asthmatics	Expression is significantly increased 48 hours after allergen challenge and is associated with the number of eosinophils.[5]
COPD	Bronchial Biopsies & Lavage	Eosinophil-High COPD	Increased protein levels of CCL24 are associated with higher eosinophil numbers in non-atopic COPD patients.[6]
Allergic Rhinitis	Skin Biopsies	Atopic Individuals	Induces eosinophil infiltration after intradermal injection.[7]
Eotaxin-3 (CCL26)	Asthma	Bronchial Mucosa	Mild Asthmatics	Expression is significantly increased 48 hours after allergen challenge and correlates with the magnitude of the late-phase asthmatic response.[5]
COPD	Bronchial Washing Fluid	COPD Patients	Production of eotaxin-3 is elevated in bronchial washing fluid from COPD patients.[8][9]
Allergic Rhinitis	Nasal Lavage Fluid	Seasonal AR	Levels are significantly elevated after nasal allergen challenge and during natural pollen exposure.[10]

Table 3: Association of Eotaxin Gene Polymorphisms with Asthma

Gene	Polymorphism	Association with Asthma	Key Findings
Eotaxin-1 (CCL11)	Ala23Thr (rs4795899)	Associated with total serum IgE levels	The Thr allele is associated with higher IgE levels in a gene-dose-dependent manner.
Eotaxin-2 (CCL24)	+1272A>G (rs2533426)	Associated with asthma susceptibility and plasma eotaxin-2 levels	The G allele is associated with a lower risk of asthma and is linked to plasma eotaxin-2 concentrations in asthmatics.[11]
+304C>A (29L>I)	Interacts with CCR3 SNPs to associate with blood eosinophilia	This interaction suggests a candidate marker for eosinophilia in asthma.[8]
Eotaxin-3 (CCL26)	+77C>T (rs1133534)	Associated with peripheral blood eosinophil counts	The T allele is related to higher peripheral blood eosinophil counts in asthma patients.
+2497T>G (rs1210150)	Associated with asthma susceptibility and serum total IgE levels	The G allele is significantly associated with the risk of developing asthma and is related to serum total IgE levels.

Experimental Protocols

Measurement of Eotaxin Levels by ELISA

Objective: To quantify the concentration of eotaxin-1 (CCL11), eotaxin-2 (CCL24), or eotaxin-3 (CCL26) in biological samples such as serum, plasma, bronchoalveolar lavage (BAL) fluid, or sputum supernatant.

Methodology: Sandwich Enzyme-Linked Immunosorbent Assay (ELISA)

• Plate Coating: A 96-well microplate is pre-coated with a capture antibody specific for the target eotaxin.

• Sample and Standard Preparation:

  • Sputum Processing: For sputum samples, processing with phosphate-buffered saline (PBS) is recommended over dithiothreitol (B142953) (DTT) to avoid potential interference with the immunoassay.[12][13] The sputum is homogenized, centrifuged, and the supernatant collected.

  • BAL Fluid Processing: BAL fluid is centrifuged to pellet cells, and the supernatant is collected and can be concentrated for analysis.[9]

  • Standards: A series of known concentrations of recombinant human eotaxin are prepared to generate a standard curve.

• Incubation: Samples and standards are added to the wells and incubated to allow the eotaxin to bind to the capture antibody.

• Washing: The plate is washed to remove unbound substances.

• Detection Antibody: A biotinylated detection antibody specific for the eotaxin is added to the wells, binding to the captured eotaxin.

• Enzyme Conjugate: Streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A substrate solution (e.g., TMB) is added, which is converted by HRP into a colored product.

• Reaction Stop: The reaction is stopped by the addition of an acid solution.

• Data Acquisition: The optical density of each well is measured using a microplate reader at a specific wavelength (e.g., 450 nm).

• Quantification: The concentration of eotaxin in the samples is determined by interpolating their optical density values against the standard curve.

Genotyping of Eotaxin Gene Polymorphisms

Objective: To identify single nucleotide polymorphisms (SNPs) in the eotaxin genes (CCL11, CCL24, CCL26).

Methodology: Tetra-primer Amplification Refractory Mutation System-Polymerase Chain Reaction (ARMS-PCR)

This method allows for the amplification and identification of both alleles of a SNP in a single PCR reaction.[14]

• DNA Extraction: Genomic DNA is extracted from whole blood or other cell sources using a commercial DNA purification kit.

• Primer Design: Four primers are designed for each SNP:

  • Two outer primers (forward and reverse) that amplify a larger fragment containing the SNP.

  • Two inner allele-specific primers (one for the wild-type allele and one for the variant allele) that are designed to have their 3' end at the SNP site.

• PCR Amplification: A PCR reaction is set up containing the genomic DNA template, all four primers, Taq DNA polymerase, dNTPs, and PCR buffer.

• Thermal Cycling: The PCR is performed with specific annealing and extension temperatures optimized for the primer set.

• Gel Electrophoresis: The PCR products are separated by size on an agarose (B213101) gel.

• Genotype Determination: The genotype is determined by the pattern of amplified fragments:

  • Homozygous (Allele 1): Two bands are present - the outer control fragment and the fragment amplified by the allele 1-specific inner primer.

  • Homozygous (Allele 2): Two bands are present - the outer control fragment and the fragment amplified by the allele 2-specific inner primer.

  • Heterozygous: Three bands are present - the outer control fragment and both allele-specific fragments.

Signaling Pathways and Experimental Workflows

Eotaxin-CCR3 Signaling Pathway in Eosinophils

The binding of eotaxins (CCL11, CCL24, CCL26) to their primary receptor, CCR3, on the surface of eosinophils triggers a cascade of intracellular signaling events. This leads to eosinophil chemotaxis, activation, and degranulation, contributing to the inflammatory response in respiratory diseases.[15]

Caption: Eotaxin-CCR3 signaling pathway in eosinophils.

Experimental Workflow for Eotaxin Analysis

This diagram outlines the general workflow for analyzing eotaxin levels and gene polymorphisms from patient samples in the context of respiratory disease research.

Caption: Workflow for eotaxin analysis in respiratory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Nasal lavage fluid concentrations of eotaxin-1 (CCL11) in naturally occurring allergic rhinitis: relationship to disease activity, nasal luminal eosinophil influx, and plasma protein exudation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Serum IL-17 & eotaxin levels in asthmatic patients with allergic rhinitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Changes in eotaxin-3 and pulmonary and activation-regulated chemokine levels in patients after dupilumab treatment: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Type 2 inflammation in COPD: is it just asthma? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Eotaxin (CCL11) and eotaxin-2 (CCL24) induce recruitment of eosinophils, basophils, neutrophils, and macrophages as well as features of early- and late-phase allergic reactions following cutaneous injection in human atopic and nonatopic volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. MCP-4 and Eotaxin-3 Are Novel Biomarkers for Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of the nasal release of IL-4, IL-10, IL-17, CCL13/MCP-4, and CCL26/eotaxin-3 in allergic rhinitis during season and after allergen challenge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Induced sputum cell and fluid-phase indices of inflammation: comparison of treatment with dithiothreitol vs phosphate-buffered saline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. An efficient procedure for genotyping single nucleotide polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. primo.lib.umn.edu [primo.lib.umn.edu]

Safety & Regulatory Compliance

Proper Disposal Procedures for Eoxin E4: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of specialized biochemicals like Eoxin E4 (also known as 14,15-Leukotriene E4) is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the proper disposal of Eoxin E4, ensuring the minimization of risks and compliance with standard laboratory safety protocols.

Eoxin E4 is a biologically active lipid mediator involved in inflammatory responses.[1][2][3] Due to its biological potency and the fact that it is often supplied in a hazardous solvent, appropriate disposal procedures are essential. The primary hazards associated with commercially available Eoxin E4 solutions are typically related to the solvent carrier, which is often methanol (B129727).[4] Methanol is a flammable and toxic substance, necessitating careful handling and disposal as hazardous waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are working in a well-ventilated area, preferably within a chemical fume hood. Always wear appropriate personal protective equipment (PPE), including:

• Safety Goggles: To protect against splashes.

• Chemical-Resistant Gloves: Nitrile or other appropriate gloves to prevent skin contact.

• Laboratory Coat: To protect clothing and skin.

Quantitative Data for Disposal Planning

For effective and safe disposal, understanding the quantities and concentrations of the waste is crucial. The following table summarizes key parameters for the recommended chemical inactivation method.

Parameter	Value/Recommendation	Rationale
Inactivating Agent	1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)	Alkaline hydrolysis effectively degrades similar eicosanoids into less biologically active byproducts.[5]
Target pH	≥ 10	A high pH ensures the rapid and complete degradation of the leukotriene structure.[5]
Reaction Time	Minimum of 1 hour at room temperature	Allows for the complete chemical breakdown of the Eoxin E4 molecule.[5]
Neutralizing Agent	1 M Citric Acid or dilute Hydrochloric Acid (HCl)	Neutralizes the alkaline waste stream to a safe pH range (6-8) before final disposal, preventing the disposal of corrosive waste.[5]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of Eoxin E4 involves chemical inactivation through alkaline hydrolysis, followed by collection and disposal as hazardous waste. This multi-step process ensures that both the biological activity of the eicosanoid and the hazards of the solvent are neutralized.

1. Dilution of Concentrated Eoxin E4 Waste:

• If you have Eoxin E4 in a pure or highly concentrated form, it should first be diluted with a compatible solvent such as ethanol (B145695) or methanol to ensure it remains in solution during the inactivation process.

2. Chemical Inactivation via Alkaline Hydrolysis:

• In a designated, chemically resistant waste container, add the Eoxin E4 waste solution.

• Slowly and carefully add a 1 M solution of Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) to the waste.

• Monitor the pH of the solution using a pH meter or pH strips to ensure it reaches and maintains a pH of ≥ 10.

• Gently stir the mixture and allow it to react for at least one hour at room temperature. This holding time is critical for the complete degradation of the Eoxin E4.

3. Neutralization of the Inactivated Waste:

• After the one-hour inactivation period, neutralize the alkaline solution.

• Slowly add a weak acid, such as 1 M citric acid or a dilute solution of hydrochloric acid (HCl), to the container.

• Continuously monitor the pH, aiming for a neutral range of 6 to 8. This step is crucial to render the waste non-corrosive.

4. Final Disposal as Hazardous Waste:

• The neutralized, inactivated Eoxin E4 solution must be collected in a properly labeled hazardous waste container.

• The label should clearly indicate "Hazardous Waste" and specify the contents (e.g., "Inactivated Eoxin E4 solution, methanol, water, salts").

• Ensure the container is tightly sealed and stored in a designated hazardous waste accumulation area.

• Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of Eoxin E4 or its solutions down the drain or in the regular trash.

Diagram of the Eoxin E4 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Eoxin E4.

References

• 1. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 2. The leukotriene E4 puzzle: finding the missing pieces and revealing the pathobiologic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 14,15-Leukotriene E4 | TargetMol [targetmol.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. benchchem.com [benchchem.com]

Personal protective equipment for handling Eoxin E4

Essential Safety and Handling Guide for Eoxin E4

Disclaimer: Eoxin E4, also known as 14,15-Leukotriene E4, is a complex biomolecule involved in inflammatory responses.[1][2] The following guidance is based on general best practices for handling potentially hazardous biochemicals. It is imperative to consult the specific Safety Data Sheet (SDS) provided by your supplier and to confer with your institution's Environmental Health and Safety (EHS) department for a comprehensive risk assessment prior to handling.

Immediate Safety and Operational Plan

When working with Eoxin E4, a proactive approach to safety is critical. The following procedures outline the necessary personal protective equipment (PPE), handling protocols, and emergency responses to ensure a safe laboratory environment.

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential to minimize exposure.[3]

Protection Type	Recommended Equipment	Purpose & Best Practices
Eye and Face Protection	Safety Goggles & Face Shield	To protect against potential splashes and aerosols. Safety glasses are insufficient. Chemical splash goggles compliant with ANSI Z87.1 standards should be worn, with a face shield for added protection during procedures with a high splash risk.[4]
Skin and Body Protection	Chemical-Resistant Gloves & Laboratory Coat	To prevent skin contact. At a minimum, disposable nitrile gloves are required. For extended contact or when handling concentrated solutions, consider double-gloving or using gloves with enhanced chemical resistance. A fully buttoned lab coat with sleeves covering the wrists is mandatory.[5]
Respiratory Protection	N95 Respirator or Higher	To protect against inhalation of aerosols, particularly when handling powdered forms or generating mists. The specific type of respirator should be determined by a formal risk assessment.[6]
Foot Protection	Closed-toe Shoes	Shoes must completely cover the feet. Open-toed shoes, sandals, or perforated footwear are strictly prohibited in the laboratory.[5]

Handling and Storage:

Proper handling and storage are crucial to maintaining the integrity of Eoxin E4 and ensuring laboratory safety.

• Ventilation: All handling of Eoxin E4 should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[7]

• Hygiene: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or smoke in areas where Eoxin E4 is handled. Always wash hands thoroughly with soap and water after handling.[8]

• Storage: Store Eoxin E4 in its original, tightly sealed container in a cool, dry, and well-ventilated location, away from incompatible materials.[9]

Emergency Procedures

Spill Response:

In the event of a spill, immediate and organized action is necessary.

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Containment: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[7]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[7]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent and ventilate the area.[7]

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[10]

• Ingestion: Do not induce vomiting. Rinse the mouth with water.[10]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet to the medical personnel.

Disposal Plan

The disposal of Eoxin E4 and any contaminated materials must be managed as hazardous chemical waste.

• Waste Segregation: Use a dedicated, clearly labeled, and sealed container for all Eoxin E4 waste, including contaminated lab supplies.[7]

• Disposal: Do not pour Eoxin E4 solutions down the drain.[7] Arrange for disposal through your institution's licensed hazardous waste disposal service.

Quantitative Safety Data

Metric	Value	Species	Source
Oral LD50 (Eosin Y)	2344 mg/kg	Rat	[7]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling and disposal of Eoxin E4, from preparation to final waste management.

Caption: Logical workflow for the proper handling and disposal of Eoxin E4.

References

• 1. Eoxin E4 - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. eigshop.com [eigshop.com]
• 4. 7. Element IV: Personal Protective Equipment | ATrain Education [atrainceu.com]
• 5. benchchem.com [benchchem.com]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. benchchem.com [benchchem.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fishersci.com [fishersci.com]
• 10. edvotek.com [edvotek.com]